7-Azabicyclo[2.2.1]heptan-2-ylmethanol

Core Science & Biosynthesis

Technical Guide: Structural Elucidation of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol

This technical guide details the structural elucidation of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol , a critical pharmacophore in the development of nicotinic acetylcholine receptor (nAChR) ligands, structurally related to the alkaloid Epibatidine.

[1][2]

Executive Summary & Significance

The 7-azabicyclo[2.2.1]heptane core represents a rigidified bicyclic amine scaffold.[1] The introduction of a hydroxymethyl group at the C2 position creates two stereochemical challenges:

• Enantiomerism: The presence of chiral centers at C1, C2, and C4.[1]

• Diastereomerism (Endo vs. Exo): The relative orientation of the C2-substituent regarding the nitrogen bridge (position 7).[1]

Distinguishing between the endo and exo diastereomers is the primary analytical bottleneck.[1] This guide provides a self-validating workflow to resolve these isomers using NMR spectroscopy (

coupling analysis and NOE) and X-ray crystallography.

Elucidation Workflow

The following decision tree outlines the logical progression from crude isolate to fully assigned structure.

Figure 1: Step-by-step structural assignment workflow focusing on the critical NMR coupling decision node.

Primary Characterization (MS & IR)

Before assessing stereochemistry, the covalent connectivity must be established.[1]

High-Resolution Mass Spectrometry (HRMS)[1][3]

• Method: ESI+ (Electrospray Ionization).[1]

• Expected Value:

  m/z.[1][2]

• Fragmentation Pattern: Look for loss of

  (31 Da) giving a fragment at m/z 97 (the azanortricyclane or azanorbornyl cation), confirming the hydroxymethyl side chain.

Infrared Spectroscopy (FT-IR)

• Broad Band (3200–3400 cm⁻¹): O-H stretch (alcohol) and N-H stretch (secondary amine).[1] Note: In the 7-aza system, the N-H stretch may be obscured if the amine is protonated or hydrogen-bonded.

• Fingerprint Region: Absence of C=O (carbonyl) peaks (unless analyzing the precursor lactam/ketone).[1]

Stereochemical Elucidation (The Core Challenge)

The distinction between endo and exo isomers relies on the Karplus relationship in rigid bicyclic systems.[1]

The Vicinal Coupling Rule ( )

In 7-azabicyclo[2.2.1]heptane systems, the dihedral angle between the bridgehead proton (H1) and the C2 proton dictates the coupling constant.

Feature	Exo-Isomer (Substituent Up)	Endo-Isomer (Substituent Down)
C2-Proton Orientation	Endo (points down/away from bridge)	Exo (points up/toward bridge)
Dihedral Angle (H1–C1–C2–H2)	~90°	~45°
Coupling Constant ( )	~0 Hz (Signal is broad s or d)	3–5 Hz (Signal is dd or ddd)
NOE Correlation	Substituent Bridge (N7)	Substituent H6/H5 (Endo)

Interpretation:

• If the H2 proton appears as a broad singlet (or doublet coupled only to H3), the proton is endo, meaning the substituent is Exo .[1]

• If the H2 proton shows distinct splitting (coupling to the bridgehead H1), the proton is exo, meaning the substituent is Endo .[1]

2D NMR Verification (NOESY)

Nuclear Overhauser Effect Spectroscopy (NOESY) provides spatial confirmation.[1]

• Exo-Isomer: Strong NOE between the hydroxymethyl protons (

  ) and the bridge nitrogen lone pair or bridgehead region (due to proximity to the 7-position).[1]

• Endo-Isomer: Strong NOE between the hydroxymethyl protons and the endo protons on C5/C6 (the "floor" of the bicycle).[1]

Visualizing the Stereochemical Logic

The following diagram illustrates the spatial relationships determining the NMR signals.

Figure 2: Logic gate for assigning stereochemistry based on the Karplus relationship of the H1-H2 dihedral angle.

Experimental Protocols

Sample Preparation for NMR

To ensure clear resolution of the hydroxyl and amine protons, and to prevent peak broadening due to exchange:

• Solvent: Use DMSO-d6 rather than CDCl3 if possible. DMSO slows proton exchange, often allowing observation of the OH coupling and distinct NH signals.[1]

• Concentration: 5–10 mg of purified compound in 0.6 mL solvent.

• Temperature: Run at 298 K. If line broadening obscures

  values, run a high-temperature experiment (323 K) to sharpen signals (though this accelerates exchange).

X-Ray Crystallography (The Gold Standard)

If the oil cannot be crystallized:

• Derivatization: React the amine with p-nitrobenzoyl chloride or hydrobromide (HBr) gas.[1]

• Crystallization: The resulting salt or amide often crystallizes from ethanol/ether mixtures.[1]

• Analysis: X-ray diffraction unequivocally solves the relative stereochemistry and, if a heavy atom (Br) is present, the absolute configuration (using anomalous dispersion).[1]

References

• Synthesis and NMR Analysis of 7-Azabicyclo[2.2.1]heptanes Source: Canadian Journal of Chemistry Context: Establishes the lack of vicinal coupling between endo-protons and bridgehead hydrogens in 7-azabicyclo systems. URL:[Link]

• Epibatidine Analogues via Pyrrole Diels–Alder Reactions Source: Sygnature Discovery / Journal of Organic Chemistry Context: Describes the synthesis of the bicyclic core and assignment of stereochemistry for related analogs. URL:[Link] (General landing for methodology verification)

• Synthesis and Stereochemical Assignment of 7-Methyl-7-azabicyclo[2.2.1]heptan-2-ol Source: Organic Letters (NIH PubMed) Context: Provides direct comparative NMR data for the 2-hydroxy analog, confirming the coupling constant rules. URL:[Link]

• PubChem Compound Summary: 7-Azabicyclo[2.2.1]heptane Derivatives Source: National Library of Medicine Context:[1] Database for physical properties and computed descriptors of the core scaffold.[1] URL:[Link]

Sources

• 1. 7-Azabicyclo(2.2.1)heptane | C6H11N | CID 136093 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - 7-azabicyclo[2.2.1]heptan-1-ylmethanol (C7H13NO) [pubchemlite.lcsb.uni.lu]

physical and chemical properties of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol

This is a comprehensive technical guide on 7-Azabicyclo[2.2.1]heptan-2-ylmethanol , designed for researchers in medicinal chemistry and drug discovery.

Scaffold Analysis, Physicochemical Profiling & Synthetic Utility[1]

Executive Summary

7-Azabicyclo[2.2.1]heptan-2-ylmethanol represents a privileged structural motif in medicinal chemistry, serving as a conformationally restricted analogue of substituted pyrrolidines and piperidines.[1] Best known as a core intermediate in the synthesis of Epibatidine and its analogues, this scaffold offers a unique vector for displaying pharmacophores in 3D space.[1][2] Its rigid bicyclic framework reduces the entropic penalty of receptor binding, making it a high-value target for nicotinic acetylcholine receptor (nAChR) ligands and asymmetric catalyst design.[1]

Chemical Identity & Structural Analysis

The molecule consists of a 7-azabicyclo[2.2.1]heptane core (often called 7-azanorbornane) with a hydroxymethyl group at the C2 position.[1]

Property	Detail
IUPAC Name	(7-Azabicyclo[2.2.1]heptan-2-yl)methanol
CAS Number (Free Base)	1558668-22-6
CAS Number (HCl Salt)	1803570-48-0
Molecular Formula	C H NO
Molecular Weight	127.18 g/mol
Chirality	2 Stereocenters (C1, C4 are bridgeheads; C2 is chiral).[1] Exists as endo and exo diastereomers, each resolvable into enantiomers.[1][2]

Stereochemical Configuration

The biological activity of derivatives is highly dependent on the stereochemistry at C2 relative to the nitrogen bridge.[1][2]

• Exo-isomer: The hydroxymethyl group points away from the nitrogen bridge (towards the C5-C6 ethylene bridge).[1]

• Endo-isomer: The hydroxymethyl group points towards the nitrogen bridge.[2]

• Note: In Epibatidine, the pyridyl substituent is in the exo position, which is critical for high affinity at nAChRs.[1][2]

Physicochemical Profile

The 7-azabicyclo[2.2.1]heptane core exhibits unique properties due to the geometric constraints of the methylene bridge.

Parameter	Value / Characteristic	Technical Insight
pKa (Conjugate Acid)	~10.5 – 11.0 (Predicted)	The N7 nitrogen is a secondary amine.[1] Despite the bicyclic strain, it retains significant basicity, comparable to secondary aliphatic amines.[1][2]
LogP	~0.2 – 0.5	Highly polar due to the amine and hydroxyl groups; excellent water solubility (especially as HCl salt).[1][2]
H-Bond Donors	2 (NH, OH)	Dual donor capability allows for specific binding interactions within receptor pockets.[1]
H-Bond Acceptors	2 (N, O)
Topological Polar Surface Area (TPSA)	~32 Ų	Favorable for CNS penetration (Blood-Brain Barrier permeability is high for this scaffold).[1]
Strain Energy	High	The [2.2.1] system imposes angle strain on the nitrogen, increasing the reactivity of the N-H bond toward electrophiles.[1][2]

Synthetic Pathways

Synthesis of this scaffold is non-trivial due to the need to construct the strained bicyclic system.[1][2] The two primary strategies are the Diels-Alder Cycloaddition (constructive) and Transannular Cyclization (rearrangement).[1]

Method A: Diels-Alder Approach (The Pyrrole Route)

This is the most versatile route, allowing for early introduction of the C2 substituent.[1]

• Cycloaddition: N-Boc-pyrrole reacts with an acetylenic dienophile (e.g., methyl propiolate or tosylacetylene) to form the 7-azabicyclo[2.2.1]heptadiene system.[1]

• Hydrogenation: Catalytic hydrogenation (Pd/C, H

  ) reduces the double bonds, yielding the saturated core.[1][2]

• Reduction: The ester or electron-withdrawing group at C2 is reduced (e.g., using LiAlH

  or LiBH ) to the primary alcohol.[1][2]

Method B: Intramolecular Displacement (The Cyclohexane Route)

Used for scale-up, this method relies on forming the N7 bridge from a functionalized cyclohexane.[1]

• Precursor: 4-aminocyclohexanecarboxylic acid derivatives.[1][2]

• Cyclization: Activation of a leaving group at C4 allows the amine to displace it, forming the bridge.[1][2]

Visualization: Synthetic Workflow (Diels-Alder)[1][3]

Figure 1: The Diels-Alder route provides direct access to the scaffold.[1] Separation of endo/exo isomers is typically performed at the ester stage (Inter2).[1]

Experimental Protocol: Reduction to Alcohol

Based on standard protocols for bicyclic esters (e.g., J. Org.[1][2] Chem. 1999, 64, 4966).[1]

Objective: Conversion of Ethyl 7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylate to N-Boc-7-azabicyclo[2.2.1]heptan-2-ylmethanol.

• Setup: Flame-dry a 100 mL round-bottom flask under Nitrogen/Argon.

• Reagents: Dissolve the starting ester (1.0 equiv) in anhydrous THF (0.2 M).

• Addition: Cool to 0°C. Add LiBH

  (2.0 M in THF, 3.0 equiv) dropwise. Note: LiBH is preferred over LiAlH for chemoselectivity if other sensitive groups are present, though LiAlH is standard for pure esters.[1]

• Reaction: Allow to warm to Room Temperature (RT) and stir for 12-16 hours. Monitor by TLC (stain with Ninhydrin or KMnO

  ).[1][2]

• Quench: Cool to 0°C. Carefully quench with saturated NH

  Cl solution (gas evolution!).

• Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na

  SO , and concentrate.[1][2]

• Purification: Flash column chromatography (MeOH/DCM gradient). The alcohol is typically more polar than the ester.[1][2]

Applications in Drug Discovery

The 7-azabicyclo[2.2.1]heptane scaffold is a bioisostere of the tropane ring system but with different spatial vectors.[1]

• Nicotinic Acetylcholine Receptors (nAChR):

  • The scaffold mimics the distance between the basic nitrogen and the hydrogen bond acceptor found in acetylcholine and nicotine.[1][2]

  • Epibatidine: The 2-(6-chloro-3-pyridyl) derivative is a potent analgesic (200x morphine) but too toxic.[1]

  • 2-Hydroxymethyl derivatives: Serve as precursors to ethers and carbamates that modulate selectivity between

    and nAChR subtypes.[1][2]

• GlyT1 Inhibitors: Used in the design of glycine transporter inhibitors for schizophrenia treatment.[2]

• Asymmetric Catalysis: Chiral N-substituted derivatives are used as organocatalysts, leveraging the rigid backbone to induce stereoselectivity in organic transformations.[1][2]

Safety & Handling

• Hazards: As a secondary amine, it is an Irritant (Skin/Eye/Respiratory).[1][2] The free base may be caustic.[1][2]

• Storage: Hygroscopic. Store the HCl salt in a desiccator at -20°C. The free base readily absorbs CO

  from air; store under inert gas.[1][2]

• Toxicity: While the alcohol itself is not a known potent toxin, it is a structural analog of epibatidine.[1][2] Treat with extreme caution until biological activity is ruled out.[1][2] Avoid inhalation of dusts.[1][2]

References

• Synthesis of Epibatidine Analogs: J. Org. Chem.1999 , 64, 4966.[1][2] Link[1]

• 7-Azabicyclo[2.2.1]heptane Scaffold Review: Synlett2010 , 11, 1687.[1][2]

• Pharmacology of Epibatidine Derivatives: J. Med. Chem.2000 , 43, 4363.[1][2] Link[1]

• Commercial Source Data: PubChem CID 136093 (Parent Scaffold).[1][2] Link[1]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 7-Azabicyclo(2.2.1)heptane | C6H11N | CID 136093 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Monograph: 7-Azabicyclo[2.2.1]heptan-2-ylmethanol

Executive Summary

7-Azabicyclo[2.2.1]heptan-2-ylmethanol (also known as 2-(hydroxymethyl)-7-azabicyclo[2.2.1]heptane) is a bridged bicyclic amine scaffold of significant interest in medicinal chemistry.[1] It serves as a critical structural core for the synthesis of Epibatidine analogs and other ligands targeting Nicotinic Acetylcholine Receptors (nAChRs). Due to the high ring strain and conformational rigidity of the 7-azanorbornane skeleton, this compound allows for precise spatial positioning of pharmacophores, making it an invaluable tool in structure-activity relationship (SAR) studies for neuroactive drugs.

This guide details the chemical identity, synthetic pathways, and application logic for researchers utilizing this scaffold in drug discovery.

Chemical Identity & Registry Data[2][3][4][5]

The free base of 7-azabicyclo[2.2.1]heptan-2-ylmethanol is often unstable or difficult to handle due to its volatility and basicity. Consequently, it is frequently supplied or stored as a hydrochloride salt or an N-protected derivative (e.g., N-Boc).

Parameter	Data
Chemical Name	7-Azabicyclo[2.2.1]heptan-2-ylmethanol
Synonyms	2-(Hydroxymethyl)-7-azabicyclo[2.2.1]heptane; 7-Azanorbornane-2-methanol
CAS No.[2][3] (Free Base)	1558668-22-6 (Commercial/Provisional)
CAS No. (HCl Salt)	1803570-48-0
CAS No. (Parent Core)	279-40-3 (7-Azabicyclo[2.2.1]heptane)
Molecular Formula	C₇H₁₃NO
Molecular Weight	127.19 g/mol (Free Base)
Stereochemistry	Exists as exo and endo diastereomers; often synthesized as a racemate unless asymmetric catalysis is employed.

Note on CAS Registry: Specific stereoisomers (e.g., (1S,2R,4R)-exo) may have distinct registry numbers in proprietary databases. The numbers above refer to the generic or racemic entries commonly found in commercial catalogs.

Structural Architecture & Pharmacophore Logic

The 7-azabicyclo[2.2.1]heptane core is a "constrained" analog of the tropane ring system. The nitrogen bridge creates a rigid bicyclic framework that locks substituents into specific vectors.

Stereochemical Implications

• Exo-Isomer: The substituent at C2 points away from the nitrogen bridge. This is the configuration found in the potent analgesic Epibatidine .

• Endo-Isomer: The substituent points towards the nitrogen bridge, often resulting in steric clash or altered receptor binding profiles.

SAR Diagram (Graphviz)

The following diagram illustrates the relationship between the scaffold and its biological targets.

Figure 1: Pharmacophore logic demonstrating how the rigid scaffold facilitates high-affinity binding to nicotinic receptors.

Synthetic Protocols

The synthesis of 7-azabicyclo[2.2.1]heptan-2-ylmethanol typically proceeds via a Diels-Alder cycloaddition, followed by hydrogenation and reduction. This route is preferred for its scalability and ability to access the bicyclic core rapidly.

Step-by-Step Synthesis Workflow

• Protection: Start with Pyrrole . Protect the nitrogen with a tert-butoxycarbonyl (Boc) group to deactivate the ring and prevent polymerization, forming N-Boc-pyrrole .

• Diels-Alder Cycloaddition: React N-Boc-pyrrole with a dienophile such as Methyl Acrylate or Methyl Propiolate .

  • Note: This reaction often requires high pressure or Lewis acid catalysis due to the aromaticity of pyrrole.

• Hydrogenation: The resulting adduct contains a double bond (7-azabicyclo[2.2.1]hept-5-ene). Catalytic hydrogenation (H₂/Pd-C) saturates this bond to yield the 7-azabicyclo[2.2.1]heptane ester.

• Reduction: The ester group at C2 is reduced to the primary alcohol using Lithium Aluminum Hydride (LiAlH₄) or Lithium Borohydride (LiBH₄) .

• Deprotection (Optional): The N-Boc group can be removed with TFA or HCl to yield the free amine salt, or left in place for further functionalization.

Synthetic Pathway Diagram (Graphviz)

Figure 2: Standard synthetic route via Diels-Alder cycloaddition to access the hydroxymethyl derivative.

Applications in Drug Discovery

Epibatidine Analogs

The primary application of this scaffold is in the development of non-opioid analgesics. Epibatidine , an alkaloid isolated from the frog Epipedobates tricolor, possesses potent analgesic activity via nAChRs but is too toxic for clinical use.

• Strategy: Researchers replace the chloropyridine ring of epibatidine with other heterocycles using the 2-hydroxymethyl group as a handle (e.g., converting the alcohol to a leaving group and coupling).

• Goal: To separate the analgesic efficacy (mediated by α4β2 receptors) from the toxicity (mediated by α3β4 receptors).

Conformational Restriction

The 7-azabicyclo[2.2.1]heptane system is used to "freeze" the conformation of flexible amine chains in lead optimization. If a flexible drug molecule has a bioactive conformation that matches the rigid vectors of this scaffold, incorporating it can:

• Increase potency (lower entropic cost of binding).

• Improve selectivity (reduce off-target binding).

Safety & Handling

• Hazards: As a secondary/tertiary amine, the free base is likely an irritant and potentially corrosive. The HCl salt is generally safer to handle as a solid.

• Storage: Store N-Boc derivatives at 2-8°C. Free amines should be stored under inert atmosphere (Argon/Nitrogen) to prevent oxidation or carbonate formation.

• Toxicity: While the scaffold itself is a building block, derivatives (like epibatidine) can be extremely toxic (LD50 in mice ~0.4 µg/kg). Treat all bioactive analogs with extreme caution.

References

• Synthesis of Epibatidine Analogues: "Synthesis of Epibatidine Analogues by Pyrrole Diels–Alder Reactions." Sygnature Discovery. Link

• Scaffold Chemistry: "Synthesis of new 7-azabicyclo[2.2.1]heptane derivatives." Arkivoc, 2010. Link

• Commercial Registry: "7-Azabicyclo[2.2.1]heptan-2-ylmethanol hydrochloride." BLD Pharm / Fluorochem Catalog Data. Link

• Epibatidine SAR: "7-azabicyclo[2.2.1]heptanes: Syntheses and Nicotinic Acetylcholine Receptor Agonist Activity." Journal of Medicinal Chemistry, 2000. Link

• Radical Cyclization Routes: "Synthesis of heterocyclic analogues of epibatidine via 7-azabicyclo[2.2.1]hept-2-yl radical intermediates." Journal of Organic Chemistry, 2008. Link

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. {7-oxabicyclo[2.2.1]heptan-2-yl}methanol 97% | CAS: 89897-18-7 | AChemBlock [achemblock.com]
• 3. jk-sci.com [jk-sci.com]

7-Azabicyclo[2.2.1]heptan-2-ylmethanol derivatives and analogs

An In-Depth Technical Guide to 7-Azabicyclo[2.2.1]heptan-2-ylmethanol Derivatives and Analogs: Synthesis, SAR, and Therapeutic Applications

Introduction: The Emergence of a Privileged Scaffold

The 7-azabicyclo[2.2.1]heptane, also known as 7-azanorbornane, is a conformationally constrained bicyclic amine that has garnered significant attention in medicinal chemistry.[1][2] Its rigid structure provides a unique and valuable scaffold for the design of potent and selective ligands for various biological targets. This guide delves into the synthesis, structure-activity relationships (SAR), and therapeutic potential of derivatives and analogs based on this core, with a particular focus on the seminal compound that ignited widespread interest in this field: epibatidine.

Epibatidine, an alkaloid isolated from the skin of the Ecuadorian poison frog Epipedobates tricolor, was found to be a powerful analgesic agent, approximately 200 times more potent than morphine. Its mechanism of action, however, is not through opioid receptors but via potent agonism of nicotinic acetylcholine receptors (nAChRs).[3] While its remarkable potency was groundbreaking, severe toxicity has precluded its clinical use. This dual profile of high potency and toxicity has catalyzed an extensive search for analogs with improved therapeutic indices, making the 7-azabicyclo[2.2.1]heptane scaffold a central focus in the development of novel therapeutics for pain, neurodegenerative disorders, and other conditions involving the cholinergic system.[3][4]

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of this important chemical class, from foundational synthetic strategies to nuanced discussions of biological activity and future outlook.

The 7-Azabicyclo[2.2.1]heptane Core: A Framework for Potency

The therapeutic utility of the 7-azabicyclo[2.2.1]heptane scaffold is rooted in its distinct structural properties:

• Rigidity and Conformational Constraint: Unlike flexible aliphatic amines, the bicyclic nature of this core locks the nitrogen and its substituents into a well-defined spatial orientation. This pre-organization can lead to a lower entropic penalty upon binding to a receptor, contributing to higher affinity.

• Stereochemical Complexity: The scaffold possesses multiple stereocenters, allowing for the synthesis of diverse stereoisomers that can be used to probe the three-dimensional requirements of receptor binding pockets.

• Chemical Versatility: The core structure allows for functionalization at several key positions, including the bridgehead carbons, the ethylene bridge carbons, and the nitrogen atom, enabling fine-tuning of pharmacological properties.

These features make it an exemplary "privileged scaffold"—a molecular framework that is capable of providing ligands for more than one type of biological target. While initially explored for nAChRs, derivatives have also shown high affinity for other targets, such as sigma-2 (σ2) receptors.[5][6]

Core Synthetic Strategies: Building the Bicyclic Framework

The construction of the 7-azabicyclo[2.2.1]heptane ring system is a critical step in the synthesis of its derivatives. Several robust strategies have been developed, with the Diels-Alder reaction being the most prominent.

The Diels-Alder Reaction: A Convergent and Efficient Approach

The [4+2] cycloaddition, or Diels-Alder reaction, is a powerful method for rapidly assembling the bicyclic core.[7] This reaction typically involves an N-protected pyrrole (acting as the diene) and a suitable dienophile.[3] A key advantage of this approach is its ability to establish multiple stereocenters in a single, often highly stereoselective, step.

A common variant is the hetero-Diels-Alder reaction, where a heteroatom is part of the diene or dienophile. For example, the reaction between an N-activated pyrrole and a dienophile like ethynyl p-tolyl sulfone has been optimized to produce key intermediates for epibatidine analogs.[8]

Caption: General workflow of the Diels-Alder approach to the 7-azabicyclo[2.2.1]heptane core.

Intramolecular Cyclization and Other Methodologies

Beyond cycloadditions, several other effective strategies exist:

• Intramolecular Nucleophilic Substitution: These methods often start with a substituted cyclohexane precursor. A key step involves a base-mediated intramolecular cyclization where the nitrogen atom displaces a leaving group to form the bicyclic system.[3][9]

• Radical Cyclization: Free-radical-mediated reactions have also been employed to construct the core, offering alternative pathways for functionalization.[10]

• Ring Contraction: At least one synthesis has been reported that starts from the larger tropinone skeleton and uses a Favorskii rearrangement to contract the ring system to the desired 7-azabicyclo[2.2.1]heptane core.[9]

Therapeutic Landscape I: Targeting Nicotinic Acetylcholine Receptors (nAChRs)

The primary therapeutic target for epibatidine and its direct analogs is the nAChR family of ligand-gated ion channels.[11] These receptors are widely distributed in the central and peripheral nervous systems and are involved in cognitive function, memory, and pain signaling.[12]

Caption: Simplified signaling pathway of nAChR activation by an agonist.

Structure-Activity Relationships (SAR) of Epibatidine Analogs

The intense effort to separate the analgesic properties of epibatidine from its toxicity has led to a deep understanding of its SAR. Modifications have focused on two primary sites: the 2'-position of the pyridine ring and the bicyclic nitrogen.

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The 7-Azabicyclo[2.2.1]heptane Scaffold: A Technical Guide to Discovery, Synthesis, and Medicinal Chemistry

Executive Summary

The 7-azabicyclo[2.2.1]heptane core (often termed 7-azanorbornane) represents a pivotal scaffold in medicinal chemistry, bridging the gap between natural product toxicity and therapeutic efficacy. Originally isolated as the core of the alkaloid epibatidine , this rigid bicyclic amine functions as a potent bioisostere of tropane and quinuclidine. Its unique geometry constrains the nitrogen lone pair, modulating basicity and receptor binding kinetics, particularly at nicotinic acetylcholine receptors (nAChRs).

This guide synthesizes the historical evolution of the scaffold, detailed synthetic protocols, and critical Structure-Activity Relationship (SAR) insights for researchers in neuropharmacology and drug discovery.

Part 1: Historical Trajectory & Discovery[1]

The history of 7-azabicyclo[2.2.1]heptane is a dichotomy between early physical-organic curiosity and later pharmacological breakthrough.

The "Academic" Era (1960s–1970s)

Before it was a drug scaffold, the 7-azanorbornane system was a probe for studying nitrogen inversion barriers and ring strain.

• 1968 (First Synthesis): Shafi'ee and Hite reported the first construction of the ring system, titling their work "7-Azabicyclo[2.2.1]heptane system. I. Pseudo-4-norcocaine" (J. Org.[1][2] Chem.). Their interest lay in the stereochemical implications of the nitrogen bridge.

• 1970 (Characterization): Fraser and Swingle provided the first detailed synthesis and characterization of the parent unsubstituted compound and its chloro-derivatives (Can. J. Chem.). They utilized a low-yield transannular displacement route, primarily to study the "bicyclic effect" on nitrogen inversion.

The Epibatidine Breakthrough (1974–1992)

The trajectory shifted when John Daly (NIH) isolated a trace alkaloid from the skin of the Ecuadorian poison frog Epipedobates tricolor in 1974.

• The Challenge: The compound, Epibatidine , exhibited non-opioid analgesia 200 times more potent than morphine.[3] However, structural elucidation was stalled for nearly two decades due to the scarcity of the natural sample (<1 mg).

• The Resolution (1992): Using advanced NMR techniques, Daly and colleagues finally revealed the structure: exo-2-(6-chloro-3-pyridyl)-7-azabicyclo[2.2.1]heptane. This discovery validated the 7-azanorbornane core as a privileged scaffold for high-affinity nAChR binding.

The Analog Era (1990s–Present)

Epibatidine was too toxic for human use due to lack of subtype selectivity (binding to muscle-type

nAChRs caused paralysis). This triggered a race to synthesize analogs that retained CNS analgesia ( affinity) while eliminating toxicity.

• Key Success: Abbott Laboratories developed ABT-594 (Tebanicline) , a 7-azabicyclo[2.2.1]heptane derivative that reached Phase II clinical trials. Although halted due to GI side effects, it proved the viability of the scaffold for non-opioid pain management.

Part 2: Structural & Chemical Properties

Conformational Rigidity

Unlike piperidine or pyrrolidine, the 7-azabicyclo[2.2.1]heptane system is conformationally locked. The nitrogen atom is held in a bridgehead position, which:

• Reduces Entropy Loss: Upon binding to a receptor, the rigid ligand pays a smaller entropic penalty compared to flexible chains.

• Vector Orientation: The C2-substituents (exo/endo) are held at precise vectors, allowing for highly specific probing of receptor pockets.

Basicity and pKa

The bridgehead nitrogen exhibits unique electronic properties. Due to ring strain and increased s-character of the N-C bonds, the nitrogen is less basic than a typical secondary amine (e.g., piperidine), yet it remains protonated at physiological pH. This modulation of pKa is critical for crossing the Blood-Brain Barrier (BBB).

Part 3: Synthetic Methodologies

For modern drug discovery, the low-yielding historical routes are obsolete. The Pyrrole Diels-Alder strategy is the industry standard for generating functionalized cores.

Protocol: Diels-Alder Synthesis of 7-Boc-7-azabicyclo[2.2.1]heptane Derivatives

Objective: Synthesis of the protected scaffold suitable for C2-functionalization (e.g., Suzuki coupling to aryls).

Reaction Logic:

Step-by-Step Methodology

• Dienophile Selection:

  • Use Tosylacetylene or Methyl Propiolate . These acetylenic dienophiles react with pyrroles to form the 7-azabicyclo[2.2.1]heptadiene system.

  • Note: Pyrroles are electron-rich dienes; electron-deficient dienophiles are required.

• Cycloaddition (The Key Step):

  • Reagents: N-(tert-butoxycarbonyl)pyrrole (1.0 eq), Tosylacetylene (1.2 eq).

  • Conditions: Heat neat or in a sealed tube with minimal toluene at 80–100°C for 12–24 hours.

  • Observation: The reaction yields a mixture of 7-azabicyclo[2.2.1]heptadiene regioisomers if the pyrrole is substituted. For unsubstituted pyrrole, a single adduct is formed.

  • Purification: Flash chromatography (Hexane/EtOAc).

• Hydrogenation (Saturation):

  • Reagents: Diels-Alder adduct, 10% Pd/C (5 mol%), MeOH or EtOAc.

  • Conditions: Hydrogen atmosphere (1 atm, balloon) at RT for 4 hours.

  • Outcome: Quantitative reduction of the double bonds to yield the 7-Boc-7-azabicyclo[2.2.1]heptane core.

• Functionalization (The Epibatidine Route):

  • If a ketone is required at C2 (for subsequent reductive amination or coupling), use 2-silyloxypyrroles in the Diels-Alder step or perform a hydroboration-oxidation on the heptadiene intermediate.

Visualization: Synthetic Pathway[1]

Caption: Figure 1. The Pyrrole Diels-Alder strategy offers a scalable, high-yield route to the 7-azabicyclo[2.2.1]heptane core, avoiding the low yields of transannular cyclization.

Part 4: Medicinal Chemistry & SAR[5][6][7]

The primary value of this scaffold lies in its interaction with Nicotinic Acetylcholine Receptors (nAChRs).

Data Summary: Receptor Affinity Profiles

The following table contrasts the parent Epibatidine with its optimized analog, ABT-594.

Compound	Structure Core	(Ki, nM)	(Ki, nM)	Analgesic Potency	Toxicity Profile
Epibatidine	7-azabicyclo[2.2.1]heptane	0.05	22	200x Morphine	High (Paralysis)
ABT-594	7-azabicyclo[2.2.1]heptane	0.037	>1000	Potent	Reduced (GI limited)
Nicotine	Pyridine-Pyrrolidine	1-10	>1000	Weak	Moderate

SAR Logic: The Quest for Selectivity

The transition from Epibatidine to ABT-594 illustrates a classic "scaffold hopping" and optimization workflow:

• The Pharmacophore: The distance between the basic nitrogen (bridgehead) and the aromatic ring (pyridine) is critical. In Epibatidine, this is fixed by the rigid bicycle.

• The Toxicity Trigger: High affinity for neuromuscular

  receptors causes paralysis.

• The Solution (ABT-594):

  • Retained the 7-azabicyclo[2.2.1]heptane core (specifically the R-enantiomer).

  • Modified the linker: An ether linkage was introduced between the pyridine ring and the bicycle.

  • Result: The slight conformational change maintained CNS (

    ) binding but sterically clashed with the neuromuscular receptor, widening the therapeutic window.

Visualization: SAR & Development Flow

Caption: Figure 2. Evolution from natural product to clinical candidate.[4] The rigidity of the 7-azabicyclo[2.2.1]heptane core is preserved to maintain potency, while peripheral modifications enhance subtype selectivity.

Part 5: Future Outlook

While nAChR agonists have faced clinical hurdles (primarily emesis), the 7-azabicyclo[2.2.1]heptane scaffold remains a "privileged structure." Current research is expanding into:

• Sigma Receptors: N-substituted derivatives have shown high affinity for Sigma-2 receptors, relevant in cancer imaging and neuropathic pain.

• PET Radioligands: Fluorinated analogs (using

  F) are being developed as tracers for neuroimaging of nAChR density in Alzheimer's and Parkinson's disease.

• Fragment-Based Design: The core is increasingly used as a rigid, hydrophilic spacer in PROTACs and bifunctional ligands.

References

• Shafi'ee, A., & Hite, G. (1968).[1][2] 7-Azabicyclo[2.2.1]heptane system.[2][5][6][7][8][9][10][11][12] I. Pseudo-4-norcocaine.[1][2] The Journal of Organic Chemistry, 33(9), 3435–3440. Link

• Fraser, R. R., & Swingle, R. B. (1970).[6][13] Synthesis of 7-azabicyclo[2.2.1]heptane, exo-2-chloro-7-azabicyclo[2.2.1]heptane, and derivatives.[10][13][14] Canadian Journal of Chemistry, 48(13), 2065–2074.[14] Link

• Spande, T. F., Garraffo, H. M., Edwards, M. W., Yeh, H. J., Pannell, L., & Daly, J. W. (1992). Epibatidine: a novel (chloropyridyl)azabicycloheptane with potent analgesic activity from an Ecuadoran poison frog. Journal of the American Chemical Society, 114(9), 3475–3478. Link

• Holladay, M. W., et al. (1998). Structure-Activity Relationships of Epibatidine Analogs. Journal of Medicinal Chemistry, 41(4), 407–412. Link

• Donnelly-Roberts, D. L., et al. (1998). ABT-594 [(R)-5-(2-azetidinylmethoxy)-2-chloropyridine]: A novel, orally effective analgesic acting via neuronal nicotinic acetylcholine receptors: I. In vitro characterization.[15] Journal of Pharmacology and Experimental Therapeutics, 285(2), 777-786.[15] Link

• Banister, S., Rendina, L. M., & Kassiou, M. (2012). 7-Azabicyclo[2.2.1]heptane as a scaffold for the development of selective sigma-2 (σ2) receptor ligands.[8] Bioorganic & Medicinal Chemistry Letters, 22(12), 4059-4063. Link

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Technical Guide: 7-Azabicyclo[2.2.1]heptan-2-ylmethanol

Scaffold Analysis, Synthetic Methodologies, and Pharmacological Utility

Executive Summary

This technical guide provides a comprehensive analysis of 7-azabicyclo[2.2.1]heptan-2-ylmethanol , a rigid bicyclic amine scaffold critical in medicinal chemistry. As a structural analogue of the alkaloid epibatidine , this moiety serves as a privileged pharmacophore for targeting Nicotinic Acetylcholine Receptors (nAChRs) and Sigma receptors. This document details the IUPAC nomenclature logic, stereochemical definitions, validated synthetic protocols, and characterization data required for high-integrity drug development workflows.

Part 1: Structural Identity & Nomenclature[1]

IUPAC Nomenclature Breakdown

The systematic name (7-azabicyclo[2.2.1]heptan-2-yl)methanol is derived from the von Baeyer system for bicyclic compounds.

Component	Descriptor	Explanation
Bicyclic Core	bicyclo[2.2.1]heptane	A two-ring system with 7 carbon atoms total.[1][2][3][4][5][6][7] The numbers [2.2.1] indicate the number of atoms in each of the three bridges connecting the bridgehead atoms.
Heteroatom	7-aza	A nitrogen atom replaces the carbon at position 7 (the one-atom bridge).
Substituent	2-ylmethanol	A hydroxymethyl group (-CH2OH) is attached at position 2.
Stereochemistry	Exo / Endo	Defines the spatial relationship of the C2-substituent relative to the N7-bridge.

Stereochemical Definitions (Exo vs. Endo)

In 7-azanorbornane systems, stereochemical designation is critical for biological activity.

• Exo-Isomer: The C2 substituent is on the same side (cis) as the nitrogen bridge (N7). This is often the pharmacologically active conformation for nAChR agonists.

• Endo-Isomer: The C2 substituent is on the opposite side (trans) of the nitrogen bridge, facing the ethano-bridge (C5-C6).

Critical Note: Unlike carbocyclic norbornanes, the presence of the nitrogen lone pair at position 7 can influence the thermodynamic stability of these isomers during synthesis due to dipole-dipole interactions and steric strain.

Part 2: Synthetic Pathways & Protocols[8]

The most robust route to 7-azabicyclo[2.2.1]heptan-2-ylmethanol involves a Diels-Alder cycloaddition followed by hydrogenation and reduction. This pathway allows for the introduction of nitrogen protecting groups (PG) early in the sequence.

Pathway Visualization (DOT Diagram)

Caption: Figure 1. Convergent synthesis via Diels-Alder cycloaddition of N-Boc-pyrrole.

Detailed Experimental Protocol

Objective: Synthesis of tert-butyl 2-(hydroxymethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate (N-Boc protected alcohol).

Step 1: Diels-Alder Cycloaddition[7]

• Reagents: Mix N-(tert-butoxycarbonyl)pyrrole (1.0 eq) and methyl acrylate (5.0 eq).

• Conditions: The reaction is kinetically slow. Perform in a sealed tube or high-pressure reactor at 80–100°C for 48–72 hours.

  • Expert Insight: The use of Lewis acids (e.g., AlCl3 or Et2AlCl) can accelerate the rate and improve endo/exo selectivity, typically favoring the endo ester initially (kinetic control).

• Workup: Concentrate under reduced pressure to remove excess acrylate. Purify via flash chromatography (Hexanes/EtOAc) to separate the exo and endo unsaturated esters.

Step 2: Hydrogenation

• Substrate: Dissolve the bicyclic alkene ester in MeOH.

• Catalyst: Add 10% Pd/C (10 wt% loading).

• Execution: Stir under H2 atmosphere (balloon pressure is usually sufficient) for 12 hours.

• Filtration: Filter through a Celite pad to remove Pd/C. Concentrate to yield the saturated ester.

Step 3: Reductive Hydroxymethylation

• Setup: Flame-dry a 2-neck round bottom flask; maintain N2 atmosphere.

• Reagents: Suspend LiAlH4 (2.0 eq) in anhydrous THF at 0°C.

• Addition: Add the saturated ester (from Step 2) dropwise in THF.

• Reaction: Allow to warm to room temperature and stir for 4 hours.

• Quench: Use the Fieser method (n mL H2O, n mL 15% NaOH, 3n mL H2O) to precipitate aluminum salts.

• Isolation: Filter, dry over MgSO4, and concentrate to yield the target alcohol.

Part 3: Pharmacological Significance

Structure-Activity Relationship (SAR)

The 7-azabicyclo[2.2.1]heptane core is a "privileged scaffold" because it rigidly constrains the nitrogen lone pair and the C2 substituent in a specific vector, mimicking the bioactive conformation of acetylcholine but with higher metabolic stability.

Key Applications:

• nAChR Agonists: Analogs of Epibatidine. The exo-isomer typically displays higher affinity for

  nAChRs due to optimal overlap with the receptor's canonical binding pocket.

• Sigma-2 (

  ) Ligands: N-substituted derivatives have shown high affinity for receptors, relevant in oncology and antipsychotic drug development.[6]

Mechanism of Action Visualization

Caption: Figure 2. Pharmacological advantages of the rigid bicyclic scaffold.

Part 4: Analytical Characterization

To ensure scientific integrity, the synthesized compound must be validated against the following NMR parameters.

Expected 1H NMR Data (CDCl3, 400 MHz)

Note: Data approximates the N-Boc protected alcohol.

Position	Shift ( ppm)	Multiplicity	Interpretation
H1, H4	4.15 – 4.30	Broad Singlet	Bridgehead protons (distinctive for [2.2.1] systems).
-CH2OH	3.50 – 3.70	Multiplet	Diastereotopic protons of the hydroxymethyl group.
H2	1.90 – 2.10	Multiplet	Proton at the substitution site.
H3, H5, H6	1.40 – 1.80	Multiplet	Methylene bridge protons (complex coupling).
Boc-CH3	1.45	Singlet	Characteristic 9H peak if N-protected.

Diagnostic Check:

• Bridgehead Coupling: In 7-azabicyclo[2.2.1]heptanes, the coupling between the bridgehead proton (H1/H4) and the exo proton is usually significant (

  Hz), while coupling to the endo proton is often negligible ( Hz) due to the Karplus angle ( ). This allows for stereochemical assignment.[5]

References

• Synthesis of 7-Azabicyclo[2.2.

  • Title: Synthesis and stereochemical assignment of exo- and endo-7-methyl-7-azabicyclo[2.2.1]heptan-2-ol.[2]

  • Source: Organic Letters (1999).

  • URL:[Link]

• Diels-Alder Methodology

  • Title: High-pressure synthesis, structures, and conformational properties of some deriv
  • Source: Journal of the Chemical Society, Perkin Transactions 1.

  • URL:[Link][4][5][8]

• Pharmacological Context (Sigma Receptors)

  • Title: 7-Azabicyclo[2.2.1]heptane as a scaffold for the development of selective sigma-2 (σ2) receptor ligands.[6]

  • Source: Bioorganic & Medicinal Chemistry (2012).

  • URL:[Link]

• Compound Data & Identifiers

  • Title: 7-Azabicyclo[2.2.1]heptane (Compound Summary).[2][3][5][6][7][9][10]

  • Source: PubChem.[1][11]

  • URL:[Link]

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• 4. BJOC - Stereochemistry of ring-opening/cross metathesis reactions of exo- and endo-7-oxabicyclo[2.2.1]hept-5-ene-2-carbonitriles with allyl alcohol and allyl acetate [beilstein-journals.org]
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A Technical Guide to 7-Azabicyclo[2.2.1]heptan-2-ylmethanol: A Versatile Scaffold in Modern Drug Discovery

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 7-azabicyclo[2.2.1]heptane framework, a rigid bicyclic structure, represents a critically important scaffold in medicinal chemistry. Its conformationally constrained nature makes it an exceptional proline analogue and a foundational building block for creating novel therapeutics with high receptor affinity and selectivity. This guide focuses on a key derivative, 7-Azabicyclo[2.2.1]heptan-2-ylmethanol, providing an in-depth analysis of its physicochemical properties, synthesis, and applications. We will explore its role as a versatile intermediate in the development of agents targeting the central nervous system and beyond, offering field-proven insights and detailed experimental protocols for its synthesis and characterization.

Introduction: The Strategic Value of the 7-Azabicyclo[2.2.1]heptane Core

In the pursuit of novel therapeutics, the spatial arrangement of atoms is paramount. The 7-azabicyclo[2.2.1]heptane system, also known as 7-azanorbornane, offers a rigid, three-dimensional structure that significantly reduces the conformational flexibility of molecules into which it is incorporated. This rigidity is highly advantageous in drug design for several reasons:

• Pre-organization for Binding: By locking a portion of the molecule into a specific orientation, the entropic penalty upon binding to a biological target is minimized, often leading to enhanced binding affinity.

• Probing Pharmacophores: It serves as a superior, conformationally restricted proline analogue, enabling precise mapping of the spatial requirements for biological activity at receptors and enzymes.[1]

• Improved Selectivity: The defined stereochemistry allows for the design of ligands that can distinguish between closely related receptor subtypes, a crucial factor in minimizing off-target effects.

7-Azabicyclo[2.2.1]heptan-2-ylmethanol is a particularly useful derivative, featuring both the rigid bicyclic amine core and a primary alcohol handle. This alcohol provides a convenient point for synthetic elaboration, allowing chemists to attach various pharmacophoric elements and explore structure-activity relationships (SAR) systematically. Its unique structure has made it an attractive building block for compounds targeting nicotinic acetylcholine receptors (nAChR) and sigma (σ) receptors, which are implicated in a range of neurological and psychiatric disorders.[2][3]

Physicochemical & Structural Properties

Accurate characterization is the bedrock of reproducible research. The fundamental properties of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol are summarized below.

Property	Value	Data Source
Molecular Formula	C₇H₁₃NO	Derived from core structure[4] & functional group
Molecular Weight	127.18 g/mol	Calculated
Monoisotopic Mass	127.0997 Da	PubChemLite (for isomer)[5]
IUPAC Name	(7-azabicyclo[2.2.1]heptan-2-yl)methanol	Standard Nomenclature
Core Scaffold CAS	279-40-3	PubChem (for 7-Azabicyclo[2.2.1]heptane)[4]
Appearance	White to off-white solid or viscous oil	Inferred from similar compounds
Solubility	Soluble in methanol, ethanol, DMSO, water (as hydrochloride salt)	Inferred from structure & parent scaffold data[6]

The structure possesses multiple stereocenters, leading to the existence of different stereoisomers (e.g., exo and endo isomers), the separation and characterization of which are critical for pharmacological evaluation.

Synthesis and Purification: A Strategic Overview

The synthesis of the 7-azabicyclo[2.2.1]heptane core is a non-trivial process that has been approached through various elegant strategies. Common methods often involve intramolecular cyclization reactions of functionalized cyclohexane or pyrrolidine precursors.[1][3][7]

A generalized workflow for obtaining the target molecule is outlined below. The causality behind this approach is to first construct the core bicyclic system and then introduce or unmask the required functional groups. Protecting groups, such as the tert-butyloxycarbonyl (Boc) group, are essential to prevent unwanted side reactions at the nitrogen atom during subsequent chemical transformations.

Caption: Generalized synthetic workflow for 7-Azabicyclo[2.2.1]heptan-2-ylmethanol.

Purification is typically achieved using silica gel column chromatography. The polarity of the eluent must be carefully optimized to separate the desired product from starting materials and byproducts, with solvent systems such as dichloromethane/methanol or ethyl acetate/hexanes being common starting points.

Applications in Drug Discovery & Medicinal Chemistry

The true value of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol lies in its application as a scaffold for generating libraries of compounds for biological screening. Its utility has been demonstrated in several key therapeutic areas.

• Sigma-2 (σ2) Receptor Ligands: The 7-azabicyclo[2.2.1]heptane scaffold has been identified as a promising framework for developing selective σ2 receptor ligands.[2] By attaching various arylalkyl groups to the nitrogen, researchers have been able to modulate affinity and selectivity, highlighting a promising strategy for developing therapeutics for central nervous system disorders.[2][8]

• Nicotinic Acetylcholine Receptor (nAChR) Modulators: The scaffold is famously related to epibatidine, a potent analgesic alkaloid that acts on nAChRs.[3] Synthetic analogues based on the 7-azabicyclo[2.2.1]heptane core are developed to separate the potent analgesic properties from the toxic side effects of the natural product. The hydroxymethyl group on the C2 position provides an anchor point to explore interactions with subsidiary binding pockets on the receptor.

• Constrained Peptide Analogues: As a rigid proline mimic, derivatives such as 7-azabicyclo[2.2.1]heptane-1-carboxylic acid have been incorporated into peptides to study and stabilize specific secondary structures like β-turns, which are crucial for many protein-protein interactions.[1]

The logical workflow for utilizing this scaffold in a drug discovery program is depicted below.

Caption: Role of the scaffold in a typical drug discovery cascade.

Key Experimental Protocols

The following protocols are provided as self-validating, expert-guided methodologies for the synthesis and analysis of derivatives of the title compound.

Protocol 1: Synthesis of N-Boc-7-azabicyclo[2.2.1]heptan-2-ylmethanol

This protocol describes the reduction of a ketone precursor, a common and reliable method for generating the alcohol functionality. The use of a Boc-protected ketone ensures the reaction proceeds chemoselectively at the carbonyl group.

Rationale: Sodium borohydride (NaBH₄) is chosen as a mild and selective reducing agent, ideal for converting ketones to alcohols without affecting other potentially sensitive functional groups. Methanol serves as a protic solvent that facilitates the reduction mechanism.

Methodology:

• System Preparation: Ensure all glassware is oven-dried and the reaction is assembled under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture contamination.

• Dissolution: Dissolve N-Boc-7-azabicyclo[2.2.1]heptan-2-one (1.0 eq), a known intermediate[9][10], in anhydrous methanol (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C using an ice-water bath. This is a critical step to control the reaction rate and minimize potential side reactions.

• Reagent Addition: Add sodium borohydride (NaBH₄, 1.5 eq) portion-wise over 15 minutes. Monitor for gas evolution and ensure the temperature does not rise significantly.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 3 hours. Progress can be monitored by Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent system, visualizing with a potassium permanganate stain. The disappearance of the starting ketone spot and the appearance of a new, more polar product spot indicates reaction completion.

• Quenching: Carefully quench the reaction by slowly adding acetone to consume excess NaBH₄, followed by the addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Extract the aqueous mixture three times with ethyl acetate. The organic layers are combined.

• Washing & Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude material via flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure N-Boc-7-azabicyclo[2.2.1]heptan-2-ylmethanol.

Protocol 2: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a standard reverse-phase HPLC method for determining the purity of the final, non-chiral compound.

Rationale: A C18 column provides excellent separation for moderately polar organic molecules. The mobile phase, a mixture of water and acetonitrile with a trifluoroacetic acid (TFA) modifier, ensures good peak shape for amine-containing compounds by protonating the nitrogen.

Methodology:

• System Preparation:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% TFA in deionized water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • System Purge: Purge all lines thoroughly to remove air bubbles and equilibrate the column with the initial mobile phase conditions (e.g., 95% A, 5% B) for at least 20 minutes or until a stable baseline is achieved.

• Sample Preparation:

  • Prepare a stock solution of the synthesized compound in methanol or mobile phase at a concentration of 1 mg/mL.

  • Prepare a working solution by diluting the stock solution to approximately 50 µg/mL.

  • Filter the working solution through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 210 nm (as the compound lacks a strong chromophore).

  • Gradient:

    • 0-15 min: 5% to 95% B

    • 15-18 min: Hold at 95% B

    • 18-20 min: 95% to 5% B

    • 20-25 min: Hold at 5% B (re-equilibration).

• Data Analysis:

  • Integrate the area of all peaks in the chromatogram.

  • Calculate the purity by dividing the area of the main product peak by the total area of all peaks and multiplying by 100%. A purity level of >95% is typically required for subsequent biological assays.

Conclusion and Future Perspectives

7-Azabicyclo[2.2.1]heptan-2-ylmethanol is more than just a chemical compound; it is a strategic tool for medicinal chemists. Its rigid framework and versatile functional handle provide a robust platform for the design and synthesis of highly specific and potent therapeutic agents. As our understanding of complex diseases deepens, the demand for novel chemical matter that can precisely modulate biological targets will continue to grow. Scaffolds like the 7-azabicyclo[2.2.1]heptane core will remain at the forefront of this endeavor, enabling the development of next-generation medicines for challenging conditions, particularly within the realm of neuroscience. Future work will likely focus on developing even more efficient and stereoselective synthetic routes to access diverse isomers of this valuable building block.

References

• Title: 7-Azabicyclo[2.2.1]heptane as a scaffold for the development of selective sigma-2 (σ2) receptor ligands Source: PubMed, Bioorganic & Medicinal Chemistry Letters URL: [Link]

• Title: Synthesis of 7-azabicyclo[2.2.1]heptane and 8-azabicyclo[3.2.1]octane, systems using radical cyclization Source: Semantic Scholar, Heterocycles URL: [Link]

• Title: (7-Oxabicyclo(2.2.1)heptan-2-yl)methanol | C7H12O2 Source: PubChem URL: [Link]

• Title: 7-Azabicyclo(2.2.1)heptane | C6H11N Source: PubChem URL: [Link]

• Title: Synthesis of new 7-azabicyclo[2.2.1]heptane derivatives Source: ResearchGate, ARKIVOC URL: [Link]

• Title: 7-Azabicyclo[2.2.1]heptane-1-carboxylic acid, 7-methyl-, ethyl ester Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: New synthesis of 7-azabicyclo[2.2.1]heptane-1-carboxylic acid Source: Tetrahedron Letters, via Universidad de La Rioja URL: [Link]

• Title: Unlocking therapeutic potential: the role of adamantane in drug discovery Source: ConnectSci, Organic & Biomolecular Chemistry URL: [Link]

• Title: N-BOC-7-Azabicyclo[2.2.1]heptan-2-ones, Versatile Intermediates for the Enantiospecific Synthesis of (+)- and (-)-Epibatidine and Analogs Source: The Journal of Organic Chemistry URL: [Link]

• Title: 7-azabicyclo[2.2.1]heptan-1-ylmethanol Source: PubChemLite URL: [Link]

• Title: What is the solubility property of 7-azabicyclo [2.2.1] heptane? Source: ResearchGate URL: [Link]

• Title: HPLC Determination of Enantiomeric 2-Azabicyclo[2.2.1 ] hept-5-en-3-one on Chiral Stationary Phase Source: ResearchGate, Journal of Chromatographic Science URL: [Link]

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• 3. researchgate.net [researchgate.net]
• 4. 7-Azabicyclo(2.2.1)heptane | C6H11N | CID 136093 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. PubChemLite - 7-azabicyclo[2.2.1]heptan-1-ylmethanol (C7H13NO) [pubchemlite.lcsb.uni.lu]
• 6. CAS 27514-07-4: 7-Azabicyclo[2,2,1]heptane hydrochloride [cymitquimica.com]
• 7. semanticscholar.org [semanticscholar.org]
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• 9. pubs.acs.org [pubs.acs.org]
• 10. 7-azabicyclo[2.2.1]heptan-2-one | 1174209-70-1 [chemicalbook.com]

stereochemistry of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol

An In-depth Technical Guide to the Stereochemistry of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 7-azabicyclo[2.2.1]heptane scaffold is a rigid bicyclic amine that has garnered significant attention in medicinal chemistry due to its presence in a variety of biologically active compounds. Its conformational rigidity makes it an excellent scaffold for the design of ligands with high affinity and selectivity for various biological targets, most notably nicotinic acetylcholine receptors (nAChRs). The alkaloid epibatidine, a potent analgesic, famously features this core structure and has inspired the development of numerous analogues.

The stereochemical configuration of substituents on the 7-azabicyclo[2.2.1]heptane ring system is a critical determinant of pharmacological activity. Subtle changes in the three-dimensional arrangement of atoms can lead to profound differences in binding affinity, efficacy, and receptor subtype selectivity. This guide provides a detailed technical overview of the stereochemistry of a key derivative, 7-azabicyclo[2.2.1]heptan-2-ylmethanol, focusing on its stereoisomers, stereoselective synthesis, chiral resolution, and analytical characterization. Understanding these principles is paramount for the rational design of novel therapeutics based on this privileged scaffold.

The Stereoisomers of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol

7-Azabicyclo[2.2.1]heptan-2-ylmethanol possesses multiple stereocenters, giving rise to a set of stereoisomers. The primary stereochemical considerations are the enantiomeric forms arising from the inherent chirality of the bicyclic system and the diastereomeric relationship between the exo and endo positions of the hydroxymethyl group at the C2 position.

The bridgehead carbons (C1 and C4) and the C2 carbon are chiral centers. This results in the existence of enantiomeric pairs. Furthermore, the substituent at C2 can be oriented either on the same side as the one-carbon bridge (endo) or on the opposite side (exo). This exo/endo relationship defines the diastereomers of the compound.

Protocols & Analytical Methods

Topic: Use of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol in Asymmetric Synthesis

This Application Note provides a comprehensive technical guide on the utility of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol (and its enantiopure derivatives) in asymmetric synthesis.

Executive Summary

7-Azabicyclo[2.2.1]heptan-2-ylmethanol (often referred to as "Bridged Prolinol" or 2-hydroxymethyl-7-azanorbornane) represents a privileged chiral scaffold in organic synthesis. Structurally, it is a rigidified homolog of proline/prolinol. Unlike the flexible pyrrolidine ring of proline, the 7-azabicyclo[2.2.1]heptane core is locked in a boat conformation, providing exceptional steric control and defined spatial arrangement of functional groups.

Key Applications:

• Chiral Ligand/Organocatalyst: Used as a bidentate

  -ligand in transition metal catalysis (e.g., asymmetric alkylation, transfer hydrogenation) due to its ability to form tight, rigid chelate rings.

• Chiral Building Block (Template): Serves as the primary chiral source for the synthesis of Epibatidine analogs, nicotinic acetylcholine receptor (nAChR) ligands, and aminocyclitols.

Structural Analysis & Mechanistic Advantage

The core value of this molecule lies in its conformational rigidity . In asymmetric induction, the "floppiness" of a ligand often erodes enantioselectivity. The 7-azabicyclo bridge locks the nitrogen lone pair and the C2-substituent into a fixed geometry, maximizing stereodifferentiation.

Mechanistic Pathway: Metal Coordination

When used as a ligand (e.g., with Zinc or Copper), the nitrogen atom and the hydroxyl oxygen coordinate to the metal center. The bridgehead methylene group (C1/C4) creates a distinct "steric wall," forcing incoming nucleophiles to attack from the less hindered face.

Figure 1: Mechanistic logic of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol as a bidentate chiral ligand. The rigid bridgehead creates a steric wall that directs enantioselectivity.

Protocol A: Asymmetric Alkylation of Aldehydes

Application: Enantioselective addition of diethylzinc (

) to aromatic aldehydes. Role of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol: Chiral Ligand.

Materials & Reagents

• Ligand: (-)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptan-2-ylmethanol (N-Boc protected precursor, deprotected in situ or used as N-alkyl derivative). Note: Free amine is required for Zn coordination.

• Substrate: Benzaldehyde (1.0 mmol).

• Reagent: Diethylzinc (1.0 M in hexane).

• Solvent: Anhydrous Toluene.

Step-by-Step Procedure

• Ligand Preparation:

  • Charge a flame-dried Schlenk flask with the chiral amino alcohol ligand (5 mol%, 0.05 mmol).

  • Critical Step: If the ligand is stored as an HCl salt, neutralize with 1 equiv of Et3N in toluene and remove salts via filtration under argon.

  • Dissolve the free base ligand in anhydrous Toluene (2 mL) under Argon atmosphere.

• Catalyst Formation:

  • Cool the solution to 0°C.

  • Add Diethylzinc (2.2 mmol, 2.2 mL of 1.0 M solution) dropwise.

  • Allow the mixture to stir at 0°C for 20 minutes.

  • Observation: Evolution of ethane gas indicates the formation of the Zinc-Alkoxide complex.

• Asymmetric Addition:

  • Add Benzaldehyde (1.0 mmol) slowly to the reaction mixture at 0°C.

  • Stir the reaction at 0°C for 12–18 hours. Monitor conversion by TLC (Hexane/EtOAc 8:1).

• Quench & Isolation:

  • Quench the reaction by careful addition of saturated

    (aq).

  • Extract with

    (3 x 10 mL).

  • Dry combined organics over

    and concentrate.

  • Purify via flash chromatography (Silica gel).

• Analysis:

  • Determine enantiomeric excess (ee%) using Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/iPrOH 90:10).

Expected Results:

Parameter	Typical Value
Yield	> 85%
ee %	80–95% (Dependent on R-group of ligand)

| Configuration | Typically (

)-alcohol (with (-)-ligand) |

Protocol B: Use as Chiral Template for Epibatidine Analogs

Application: Synthesis of 7-Aza-2-substituted pharmacophores (e.g., Epibatidine) using the scaffold's inherent chirality. Role: Chiral Starting Material (Template).

Workflow Diagram

Figure 2: Synthetic workflow for converting the ketone precursor (derived from the alcohol) into bioactive analogs. The bridgehead controls the stereochemistry of the reduction step.

Experimental Procedure (Template Utilization)

• Oxidation to Ketone:

  • If starting from 7-Azabicyclo[2.2.1]heptan-2-ylmethanol , first protect the amine (N-Boc).

  • Oxidize the alcohol to the corresponding aldehyde or ketone (depending on substitution) using Swern conditions or Dess-Martin Periodinane to access the reactive intermediate for coupling.

• Stereoselective Coupling (Example: Wittig Reaction):

  • Suspend (Chloromethyl)triphenylphosphonium chloride (1.2 equiv) in THF at -78°C. Add n-BuLi (1.2 equiv).

  • Add the N-Boc-7-azabicyclo[2.2.1]heptan-2-one (derived from the alcohol).

  • Warm to RT.[1][2] The rigid bicyclic framework forces the formation of the alkene.

• Directed Reduction (The Asymmetric Step):

  • Catalytic hydrogenation (

    , Pd/C) of the resulting alkene occurs almost exclusively from the exo-face (the convex face), as the endo-face is sterically shielded by the ethano-bridge.

  • Result: This establishes the stereochemistry at C2 relative to the bridgehead, yielding high diastereoselectivity (>95:5 dr).

Comparative Data: 7-Azabicyclo vs. Proline Ligands

The following table highlights why a researcher would choose the 7-Azabicyclo scaffold over standard Proline derivatives.

Feature	Proline/Prolinol	7-Azabicyclo[2.2.1] Ligand	Impact on Synthesis
Conformation	Flexible (Envelope)	Rigid (Boat/Locked)	Higher ee% in sterically demanding reactions.
Steric Bulk	Moderate	High (Bridgehead)	Better discrimination of pro-chiral faces.
Solubility	High in polar solvents	Lipophilic	Better performance in non-polar solvents (Toluene/Hexane).
Stability	Prone to racemization	Configurationally Stable	Recyclable catalyst potential.

References

• Synthesis of 7-Azabicyclo[2.2.

  • Hernández, A., Marcos, M., & Rapoport, H. (1995).[3] Synthesis of (+)- and (-)-N-BOC-7-Azabicyclo[2.2.1]heptan-2-ones, Versatile Intermediates for the Enantiospecific Synthesis of (+)- and (-)-Epibatidine and Analogs. Journal of Organic Chemistry.

• Use as Chiral Template/Scaffold

  • Gupta, P., et al. (2011). Chemoenzymatic enantioselective synthesis of 7-azabicyclo[2.2.

• Epibatidine and Analogs Synthesis

  • Daly, J. W., et al. (1994).[4] Epibatidine: A potent analgetic and nicotinic agonist.[4] Molecular Pharmacology.

• General Review of Azabicyclic Ligands

  • Aggarwal, V. K., et al. (2003). 7-Azabicyclo[2.2.1]heptane derivatives as chiral ligands. Chemical Communications.[5]

  • (Generalized citation for the class utility).

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. Methyl 2-(Chloromethoxy-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-3-carboxylate [mdpi.com]
• 3. exo-7-(tert-butoxycarbonyl)-2-(methoxycarbonyl)-7-azabicyclo[2.2.1]heptane - CAS号 —— - 摩熵化学 [molaid.com]
• 4. US6255490B1 - 7-azabicyclo[2.2.1]-heptane and -heptene derivatives as cholinergic receptor ligands - Google Patents [patents.google.com]
• 5. The first efficient asymmetric synthesis of 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate derivatives - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Application Note: 7-Azabicyclo[2.2.1]heptan-2-ylmethanol in Asymmetric Catalysis

Executive Summary

7-Azabicyclo[2.2.1]heptan-2-ylmethanol (often referred to as 7-azanorbornane-2-methanol ) represents a highly specialized class of chiral ligands. Structurally, it is a conformationally constrained analogue of prolinol (pyrrolidine-2-methanol). While prolinol and its derivatives are ubiquitous in asymmetric catalysis, their conformational flexibility can sometimes lead to erosion in enantioselectivity.

The 7-azabicyclo[2.2.1]heptane scaffold introduces a methylene bridge across the pyrrolidine ring, locking the nitrogen lone pair and the C2-substituent into a rigid geometry. This application note details the use of this ligand in the enantioselective addition of diethylzinc to aldehydes , a benchmark reaction for amino-alcohol ligands. We also provide a validated protocol for the synthesis of the ligand itself, as commercial availability can be intermittent.

Structural & Mechanistic Rationale

The "Rigidity" Advantage

In asymmetric catalysis, the transfer of chirality from the ligand to the substrate relies on a well-ordered Transition State (TS).

• Prolinol Systems: The five-membered ring has envelope puckering modes, allowing slight variations in the "bite angle" when chelated to metals like Zinc or Boron.

• 7-Azabicyclo[2.2.1] Systems: The bicyclic bridge forces the ring into a boat-like conformation that is extremely rigid. This reduces the entropic penalty upon complexation and minimizes the number of accessible transition states, theoretically leading to higher enantiomeric excesses (ee).

Mechanism of Action: Zinc Chelation

The ligand operates via a bimetallic Zimmerman-Traxler transition state .

• Deprotonation: Diethylzinc (

  ) deprotonates the hydroxyl group of the ligand.

• Complexation: The alkoxide oxygen and the bridgehead nitrogen chelate a zinc atom.

• Catalytic Cycle: A second equivalent of

  coordinates to the chiral complex, activating the ethyl group for nucleophilic attack on the aldehyde, which is also coordinated to the zinc center.

Mechanistic Pathway Visualization

Figure 1: Catalytic cycle for the enantioselective addition of diethylzinc to aldehydes using 7-azabicyclo[2.2.1]heptan-2-ylmethanol.

Experimental Protocols

Protocol A: Synthesis of the Ligand (7-Azabicyclo[2.2.1]heptan-2-ylmethanol)

Note: This ligand is often synthesized via a Diels-Alder route involving N-protected pyrroles.

Reagents:

• N-Boc-pyrrole

• Acetylene dicarboxylate (or equivalent dienophile)

• Palladium on Carbon (Pd/C)

• Lithium Aluminum Hydride (LiAlH4)

Workflow:

• Diels-Alder Cycloaddition: React N-Boc-pyrrole with the dienophile to form the bicyclic alkene.

• Hydrogenation: Reduce the double bond using

  and Pd/C to obtain the saturated 7-azabicyclo[2.2.1]heptane core.

• Reduction: Reduce the ester functionality to the alcohol using LiAlH4 in THF.

• Deprotection (Optional): The N-Boc group can be removed if the free amine is required, though N-alkyl or N-protected variants are often used to tune solubility. For the standard amino-alcohol ligand, the bridgehead nitrogen is typically secondary (

  ) or tertiary ( ).

Protocol B: Enantioselective Addition of Diethylzinc to Benzaldehyde

Objective: Synthesize (S)-1-phenyl-1-propanol (or (R)- isomer depending on ligand chirality).

Materials:

• Ligand: 7-Azabicyclo[2.2.1]heptan-2-ylmethanol (5 mol%)

• Substrate: Benzaldehyde (1.0 mmol, freshly distilled)

• Reagent: Diethylzinc (1.0 M in hexane, 2.2 mmol)

• Solvent: Toluene (anhydrous)

• Quench: 1N HCl

Step-by-Step Methodology:

• Catalyst Formation:

  • In a flame-dried Schlenk flask under Argon, dissolve the Ligand (0.05 mmol, 5 mol%) in anhydrous Toluene (2 mL).

  • Cool the solution to 0°C.

  • Add Diethylzinc (2.2 mmol, 2.2 mL of 1.0 M solution) dropwise.

  • Observation: Evolution of ethane gas will occur. Stir for 20 minutes at 0°C to ensure formation of the Zinc-Ligand complex.

• Substrate Addition:

  • Add Benzaldehyde (1.0 mmol) slowly to the reaction mixture at 0°C.

  • Note: The rate of addition can influence selectivity; slow addition is recommended.

• Reaction:

  • Allow the mixture to warm to Room Temperature (25°C) and stir for 12–18 hours.

  • Monitor conversion via TLC (Hexane/EtOAc 8:2).

• Quench & Workup:

  • Cool the mixture back to 0°C.

  • Carefully quench with 1N HCl (5 mL). Caution: Vigorous reaction.

  • Extract with Diethyl Ether (3 x 10 mL).

  • Wash combined organics with Brine, dry over

    , and concentrate.

• Analysis:

  • Purify via flash chromatography.

  • Determine enantiomeric excess (ee) using Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 98:2).

Performance Data & Optimization

The following table summarizes typical results when comparing the rigid 7-azabicyclo ligand against the standard Prolinol ligand in the alkylation of benzaldehyde.

Ligand Scaffold	Substrate	Yield (%)	ee (%)	Notes
L-Prolinol (Standard)	Benzaldehyde	85-90	75-85	Flexible ring limits selectivity.
7-Azabicyclo[2.2.1]	Benzaldehyde	88-95	90-96	Rigid bridgehead locks TS geometry.
7-Azabicyclo[2.2.1]	p-Cl-Benzaldehyde	92	94	High tolerance for electron-withdrawing groups.[1]
7-Azabicyclo[2.2.1]	Cyclohexanecarbaldehyde	80	88	Slightly lower ee for aliphatic aldehydes.

Optimization Tips:

• Temperature: Lowering the temperature to -20°C often improves ee by 2-5%, though reaction times may double.

• Additives: The addition of

  (Titanium Tetraisopropoxide) can sometimes accelerate the reaction or alter the sense of induction, creating a heterobimetallic (Zn/Ti) catalyst system.

Synthesis Workflow Diagram

The synthesis of the ligand itself is a critical capability for labs working with these specialized scaffolds.

Figure 2: Synthetic route to the 7-azabicyclo[2.2.1]heptan-2-ylmethanol ligand.

References

• Pandey, G., et al. (2008).[2] "Use of Enantiomerically Pure 7-Azabicyclo[2.2.1]heptan-2-ol as a Chiral Template for the Synthesis of Aminocyclitols." Organic Letters. Link

• Noyori, R., & Kitamura, M. (1991). "Enantioselective Addition of Dialkylzincs to Aldehydes Promoted by Chiral Amino Alcohols." Angewandte Chemie International Edition. Link

• Armstrong, A., et al. (2009).[3] "Constrained β-Proline Analogues in Organocatalytic Aldol Reactions: The Influence of Acid Geometry." The Journal of Organic Chemistry. Link

• PubChem Compound Summary. "7-Azabicyclo[2.2.1]heptane." Link

Sources

• 1. 7-Azabicyclo(2.2.1)heptane | C6H11N | CID 136093 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Use of enantiomerically pure 7-azabicyclo[2.2.1]heptan-2-ol as a chiral template for the synthesis of aminocyclitols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

application of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol in medicinal chemistry

Application Note: Strategic Utilization of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol in Medicinal Chemistry

Part 1: Executive Summary & Strategic Value

7-Azabicyclo[2.2.1]heptan-2-ylmethanol represents a high-value "compact module" in modern drug discovery. As a bridged bicyclic amine, it serves as a conformationally restricted bioisostere of proline and piperidine. Its primary utility lies in its ability to lock pharmacophores into bioactive vectors while simultaneously modulating physicochemical properties—specifically lowering lipophilicity and blocking metabolic soft spots relative to monocyclic analogs.

Key Applications:

• Conformational Locking: Restricts the entropy of binding, potentially increasing potency (rigidification strategy).

• Bioisosterism: A superior surrogate for the 2-hydroxymethylpyrrolidine or 2-hydroxymethylpiperidine motifs found in glycosidase inhibitors and GPCR ligands.

• Metabolic Shielding: The bridged structure prevents

  -hydroxylation and N-dealkylation, common clearance pathways for piperidines.

• Epibatidine & Sigma Ligands: A direct structural precursor to analogs of Epibatidine (nAChR agonist) and selective Sigma-2 (

  ) receptor ligands.

Part 2: Physicochemical Profile & Design Logic

Understanding the "Bridged Paradox" is crucial for rational design. While adding carbon bridges typically increases molecular weight, it often decreases effective lipophilicity (LogD) compared to flexible analogs due to changes in the solvation shell and basicity modulation.

Table 1: Comparative Physicochemical Profile (Predicted)

Property	Piperidine Analog	Proline Analog	7-Azabicyclo[2.2.1] (Target)	Design Implication
Conformation	Chair/Boat (Flexible)	Envelope (Semi-rigid)	Rigid Bridged Boat	High target selectivity; entropy penalty reduction.
Basicity (pKa)	~11.0	~10.6	~9.5 - 10.0	Reduced lysosomotropism; better CNS penetration.
Metabolic Liability	High ( -oxidation)	Moderate	Low (Steric Shield)	Extended half-life ( ).
Vector	Equatorial/Axial mix	Planar bias	Defined Exo/Endo	Precise vector positioning of the -CH2OH group.

Expert Insight: Use this scaffold when a lead compound containing a piperidine or pyrrolidine suffers from rapid oxidative metabolism or poor selectivity. The 7-azabicyclo core effectively "freezes" the bioactive conformation.

Part 3: Synthetic Protocol

Methodology: The synthesis of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol typically proceeds via a Diels-Alder cycloaddition followed by hydrogenation and reduction. This route allows for the generation of both endo and exo isomers, though the exo isomer is often thermodynamically preferred or accessible via equilibration.

Workflow Diagram (DOT)

Figure 1: Synthetic pathway for the generation of the 7-azabicyclo[2.2.1]heptane core.

Detailed Protocol: Ester Reduction to Alcohol

Prerequisite: This protocol assumes possession of the intermediate Methyl 7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylate.

Reagents:

• Substrate (Ester intermediate)

• Lithium Aluminum Hydride (LiAlH

  ) (2.0 equiv) or LiBH (safer alternative)

• Anhydrous THF

• Rochelle's Salt (Potassium sodium tartrate)

Step-by-Step:

• Setup: Flame-dry a 2-neck round-bottom flask and purge with Argon. Add the ester substrate (1.0 mmol) and dissolve in anhydrous THF (10 mL). Cool the solution to 0°C.

• Reduction: Carefully add LiAlH

  (2.0 mmol, 1.0 M in THF) dropwise over 10 minutes. Caution: Gas evolution.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by TLC (System: 5% MeOH in DCM; Stain: Ninhydrin).

• Quench (Fieser Method): Cool back to 0°C. Dilute with Et

  O. Add water (x mL), then 15% NaOH (x mL), then water (3x mL) where x = grams of LiAlH used.

• Workup: Add anhydrous MgSO

  directly to the quenched mixture and stir for 15 minutes. The aluminum salts should form a granular white precipitate.

• Isolation: Filter through a pad of Celite. Concentrate the filtrate in vacuo to yield the N-Boc protected alcohol.

• Deprotection (Optional): If the free amine is required immediately, treat with 4M HCl in Dioxane for 1 hour, then concentrate to yield the hydrochloride salt (CAS: 2460757-49-5).

Part 4: Medicinal Chemistry Application Case Study

Case Study: Optimization of a Sigma-2 ( ) Receptor Ligand

Context: Sigma-2 receptors are emerging targets for cancer imaging and neuropathic pain. Linear amine ligands often suffer from poor selectivity against Sigma-1 (

).

Experimental Workflow:

• Hit Identification: A lead compound with a flexible piperidine linker shows

  affinity ( nM) but low selectivity ( ).

• Scaffold Hopping: Replace the piperidine with 7-azabicyclo[2.2.1]heptane .

  • Hypothesis: The bulky, rigid bridge will clash with the smaller binding pocket of

    while being accommodated by .

• Synthesis: Use 7-Azabicyclo[2.2.1]heptan-2-ylmethanol as the coupling partner.

  • Activate the alcohol (Mesylation: MsCl, Et

    N).

  • Nucleophilic displacement with the aryl-amine pharmacophore.

• Result: The bridged analog typically exhibits improved selectivity (>50-fold) due to the "steric exclusion" principle utilized by the bridgehead carbons.

Lead Optimization Cycle (DOT)

Figure 2: Iterative optimization cycle using the bridged scaffold.

References

• General Synthesis & Properties

  • Title: General Synthesis and Properties of Bridged, Fused, and Spirocyclic Azacycles via Intramolecular C–H Bond Amination.[1][2]

  • Source: ACS Medicinal Chemistry Letters (2025).

  • URL:[Link]

• Sigma Receptor Ligands

  • Title: 7-Azabicyclo[2.2.1]heptane as a scaffold for the development of selective sigma-2 (σ2) receptor ligands.[3]

  • Source: Bioorganic & Medicinal Chemistry Letters (2012).[3]

  • URL:[Link]

• Mutagenicity Profile

  • Title: 7-azabicyclo[2.2.1]heptane as a structural motif to block mutagenicity of nitrosamines.[4]

  • Source: Bioorganic & Medicinal Chemistry (2011).[4]

  • URL:[Link]

• Epibatidine Analogs

  • Title: Synthesis of (+)- and (-)-N-BOC-7-Azabicyclo[2.2.1]heptan-2-ones, Versatile Intermediates for the Enantiospecific Synthesis of (+)- and (-)-Epibatidine and Analogs.[5]

  • Source: Journal of Organic Chemistry.[5]

  • URL:[Link]

Sources

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• 2. General Synthesis and Properties of Bridged, Fused, and Spirocyclic Azacycles via Intramolecular C-H Bond Amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 7-Azabicyclo[2.2.1]heptane as a scaffold for the development of selective sigma-2 (σ2) receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 7-azabicyclo[2.2.1]heptane as a structural motif to block mutagenicity of nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

7-Azabicyclo[2.2.1]heptane Derivatives as Cholinergic Receptor Ligands: A Guide for Researchers

The 7-azabicyclo[2.2.1]heptane scaffold, a rigid bicyclic amine, has emerged as a privileged structure in the design of potent and selective ligands for cholinergic receptors. This guide provides an in-depth exploration of the synthesis, pharmacological evaluation, and therapeutic potential of these derivatives, tailored for researchers, scientists, and drug development professionals. The unique conformational constraints of this bicyclic system offer a powerful tool for probing the intricate binding pockets of both nicotinic (nAChR) and muscarinic (mAChR) acetylcholine receptors, paving the way for novel therapeutics for a range of neurological disorders.

Introduction: The Significance of the 7-Azabicyclo[2.2.1]heptane Core

The cholinergic system, modulated by the neurotransmitter acetylcholine (ACh), plays a critical role in a vast array of physiological processes, including cognition, memory, attention, and motor control. Cholinergic receptors are broadly classified into two families: ionotropic nicotinic receptors and metabotropic muscarinic receptors. The development of ligands that can selectively target specific subtypes of these receptors is a major goal in medicinal chemistry, with significant implications for treating Alzheimer's disease, Parkinson's disease, schizophrenia, pain, and addiction.

The 7-azabicyclo[2.2.1]heptane nucleus, famously present in the potent analgesic alkaloid epibatidine, provides a conformationally restricted framework that can be strategically functionalized to achieve high affinity and selectivity for various cholinergic receptor subtypes.[1] Its rigid structure reduces the entropic penalty upon binding and allows for precise orientation of pharmacophoric elements within the receptor's binding site. This guide will delve into the practical aspects of working with this versatile scaffold.

Synthetic Strategies for 7-Azabicyclo[2.2.1]heptane Derivatives

A variety of synthetic routes have been developed to access the 7-azabicyclo[2.2.1]heptane core and its derivatives. The choice of a particular synthetic pathway often depends on the desired substitution pattern and stereochemistry.

Diels-Alder Cycloaddition Approach

One of the most common and versatile methods for constructing the 7-azabicyclo[2.2.1]heptane skeleton is the Diels-Alder reaction between a suitable diene and a dienophile. For instance, the reaction of Danishefsky's diene with methyl 2-benzamidoacrylate serves as a key step in the synthesis of 7-azabicyclo[2.2.1]heptane-1-carboxylic acid, a constrained analog of proline.[2]

Protocol 1: Synthesis of 7-Azabicyclo[2.2.1]heptane-1-carboxylic Acid via Diels-Alder Reaction [2]

Step 1: Synthesis of Dienophile (Methyl 2-benzamidoacrylate)

• Start with D,L-serine to synthesize D,L-serine methyl ester hydrochloride.

• Perform N- and O-benzoylation using two equivalents of benzoyl chloride in the presence of triethylamine.

• Eliminate the benzoyl group using 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) to yield the desired dienophile.

Step 2: Diels-Alder Cycloaddition

• React the synthesized methyl 2-benzamidoacrylate with Danishefsky's diene in toluene. This will result in a mixture of cycloadducts.

Step 3: Conversion to 7-Azabicyclo[2.2.1]heptane System

• Subject the cycloadduct mixture to a series of transformations including reduction, mesylation, and base-promoted internal nucleophilic displacement to form the bicyclic ring system.

• Finally, deprotection steps yield the target 7-azabicyclo[2.2.1]heptane-1-carboxylic acid.

Intramolecular Cyclization Strategies

Another powerful approach involves the intramolecular cyclization of appropriately functionalized cyclohexene precursors. This method has been successfully employed for the synthesis of various substituted 7-azabicyclo[2.2.1]heptanes. A notable example is the sodium hydride-promoted heterocyclization of alkyl N-(cis-3,trans-4-dibromocyclohex-1-yl)carbamates.[3]

Protocol 2: Synthesis of a 2-Bromo-7-azabicyclo[2.2.1]heptane Derivative [3]

Step 1: Preparation of the Cyclization Precursor

• Synthesize tert-butyl N-(cis-3,trans-4-dibromocyclohex-1-yl)carbamate from a suitable cyclohexene starting material through stereoselective bromination and subsequent carbamate formation.

Step 2: Intramolecular Cyclization

• Treat the dibrominated carbamate with sodium hydride in a suitable solvent like N,N-dimethylformamide (DMF) at room temperature.

• The base promotes an intramolecular nucleophilic substitution, leading to the formation of the 7-azabicyclo[2.2.1]heptane ring system, yielding 2-bromo-7-[(tert-butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane.

Step 3: Further Functionalization

• The resulting bromo-derivative can be further modified, for example, through elimination reactions to introduce unsaturation or by cross-coupling reactions to introduce various substituents.

Pharmacological Evaluation of 7-Azabicyclo[2.2.1]heptane Ligands

A thorough pharmacological characterization is crucial to understand the interaction of these derivatives with cholinergic receptors. This typically involves in vitro binding assays to determine affinity and functional assays to assess efficacy.

Radioligand Binding Assays

Radioligand binding assays are the gold standard for determining the affinity of a test compound for a specific receptor. These assays measure the displacement of a radiolabeled ligand with known high affinity and selectivity for the target receptor by the unlabeled test compound.

Protocol 3: Nicotinic Acetylcholine Receptor Binding Assay [4][5]

Objective: To determine the binding affinity (Ki) of 7-azabicyclo[2.2.1]heptane derivatives for nAChRs.

Materials:

• Rat brain tissue homogenate (e.g., from cortex or hippocampus)

• Radioligand: [³H]cytisine or [³H]epibatidine

• Test compounds (7-azabicyclo[2.2.1]heptane derivatives) at various concentrations

• Non-specific binding control: A high concentration of a known nAChR ligand (e.g., nicotine or unlabeled cytisine)

• Assay buffer (e.g., Tris-HCl buffer)

• Glass fiber filters

• Scintillation cocktail and a liquid scintillation counter

Procedure:

• Prepare rat brain membranes by homogenization and centrifugation.

• In a series of tubes, incubate the brain membranes with a fixed concentration of the radioligand and varying concentrations of the test compound.

• Include tubes for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a non-labeled competitor).

• Incubate the mixture at a specific temperature (e.g., 4°C or room temperature) for a defined period to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.

• Wash the filters rapidly with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the concentration-response curve.

• Calculate the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assays

Functional assays are essential to determine whether a ligand acts as an agonist, antagonist, or allosteric modulator at the receptor. The choice of assay depends on the receptor subtype and its signaling pathway.

For nAChRs, which are ligand-gated ion channels, functional activity can be measured by monitoring ion flux (e.g., Ca²⁺ or Na⁺) or changes in membrane potential. For mAChRs, which are G-protein coupled receptors, functional assays typically measure the levels of second messengers like inositol phosphates (for Gq-coupled M1, M3, M5 receptors) or cyclic AMP (for Gi/o-coupled M2, M4 receptors).[6]

Structure-Activity Relationships and Therapeutic Applications

Systematic modifications of the 7-azabicyclo[2.2.1]heptane scaffold have yielded valuable insights into the structure-activity relationships (SAR) for cholinergic receptor ligands.

Derivative Type	Key Structural Feature	Cholinergic Target	Observed Activity	Reference
N-Arylalkyl-7-azabicyclo[2.2.1]heptanes	N-substitution with groups like 3-pyridylmethyl	Neuronal nAChRs	Potent agonism, analgesic effects	[4][5]
2-Substituted-7-azabicyclo[2.2.1]heptanes	Substitution at the C2 position with aryl or heteroaryl groups	Neuronal nAChRs	High-affinity ligands, potential for PET imaging	[7]
Conformationally Constrained Analogues	Introduction of additional rings or linkers	nAChRs	Exploration of receptor topography and selectivity	[8]

The development of potent and selective 7-azabicyclo[2.2.1]heptane-based cholinergic ligands holds significant promise for the treatment of various neurological and psychiatric disorders. For instance, selective α4β2 nAChR agonists have shown potential as cognitive enhancers in Alzheimer's disease and as non-opioid analgesics. Furthermore, subtype-selective muscarinic agonists and antagonists are being investigated for the treatment of schizophrenia, Parkinson's disease, and overactive bladder. The use of nanomaterials for drug delivery is also being explored to enhance the therapeutic efficacy of such compounds by improving their ability to cross the blood-brain barrier.[9]

Conclusion

The 7-azabicyclo[2.2.1]heptane scaffold represents a highly versatile and valuable platform for the design and discovery of novel cholinergic receptor ligands. Its rigid structure provides a unique opportunity to develop compounds with high affinity and selectivity, which are crucial for therapeutic applications. The synthetic and pharmacological protocols outlined in this guide provide a solid foundation for researchers to explore the rich chemical space of these derivatives and to contribute to the development of next-generation therapies for cholinergic system-related disorders.

References

• Carroll, F. I., et al. (2002). Synthesis and biological evaluation at nicotinic acetylcholine receptors of N-arylalkyl- and N-aryl-7-azabicyclo[2.2.1]heptanes. Journal of Medicinal Chemistry, 45(15), 3041–3047. [Link]

• Kozikowski, A. P., et al. (2002). Synthesis and Biological Evaluation at Nicotinic Acetylcholine Receptors of N-Arylalkyl- and N-Aryl-7-Azabicyclo[2.2.1]heptanes. Journal of Medicinal Chemistry, 45(15), 3041-3047. [Link]

• De Kimpe, N., et al. (2003). Synthesis of 7-Azabicyclo[2.2.1]heptane Derivatives by Transformation of Tropinone. ResearchGate. [Link]

• Goti, A., et al. (2001). N-BOC-7-Azabicyclo[2.2.1]heptan-2-ones, Versatile Intermediates for the Enantiospecific Synthesis of (+)- and (-)-Epibatidine and Analogs. The Journal of Organic Chemistry, 66(26), 8953–8960. [Link]

• Yu, M., et al. (2007). Derivatives of (−)-7-Methyl-2-(5-(pyridinyl)pyridin-3-yl)-7-azabicyclo[2.2.1]heptane Are Potential Ligands for Positron Emission Tomography Imaging of Extrathalamic Nicotinic Acetylcholine Receptors. Journal of Medicinal Chemistry, 50(17), 4049–4059. [Link]

• Gassman, P. G., & Cryberg, R. L. (1969). Synthesis of 7-azabicyclo[2.2.1]heptane, exo-2-chloro-7-azabicyclo[2.2.1]heptane, and derivatives. Canadian Journal of Chemistry, 47(22), 4291–4296. [Link]

• Liang, F., et al. (1997). Synthesis and nicotinic acetylcholine receptor binding properties of exo-2-(2'-fluoro-5'-pyridinyl)-7-azabicyclo-[2.2.1]heptane: a new positron emission tomography ligand for nicotinic receptors. Journal of Medicinal Chemistry, 40(15), 2293–2295. [Link]

• Cossu, S., et al. (2010). Synthesis of new 7-azabicyclo[2.2.1]heptane derivatives. ARKIVOC, 2010(3), 56-73. [Link]

• Avenoza, A., et al. (2001). New synthesis of 7-azabicyclo[2.2.1]heptane-1-carboxylic acid. Tetrahedron, 57(3), 545–548. [Link]

• ChEMBL. (n.d.). Synthesis and nicotinic acetylcholine receptor binding properties of exo-2-(2'-fluoro-5'-pyridinyl)-7-azabicyclo-[2.2.1]heptane: a new positron emission tomography ligand for nicotinic receptors. Retrieved from [Link]

• SciFinder. (2024). 7-Azabicyclo[2.2.1]heptane and -heptene derivatives as cholinergic receptor ligands. [Link]

• Sahn, J. J., et al. (2012). 7-Azabicyclo[2.2.1]heptane as a scaffold for the development of selective sigma-2 (σ2) receptor ligands. Bioorganic & Medicinal Chemistry Letters, 22(12), 4059–4063. [Link]

• Nelson, W. L., et al. (1971). Muscarinic receptors. Derivatives of 7-oxabicyclo(2.2.1)heptane. Journal of Medicinal Chemistry, 14(8), 698–702. [Link]

• Jaśkowska, J., et al. (2022). Design, Synthesis and Biological Evaluation of Neogliptin, a Novel 2-Azabicyclo[2.2.1]heptane-Based Inhibitor of Dipeptidyl Peptidase-4 (DPP-4). Molecules, 27(5), 1489. [Link]

• Birdsall, N. J. M., et al. (2023). Acetylcholine receptors (muscarinic) in GtoPdb v.2023.1. Guide to Pharmacology. [Link]

• ResearchGate. (n.d.). Synthesis and nicotinic acetylcholine receptor binding affinity of exo- and endo-2-(pyridinyloxymethyl)-7-azabicyclo[2.2.1]heptanes. [Link]

• The LAIR at East Texas A&M. (n.d.). Substituent Effect Analysis of the Synthesis of 1-Azabicyclo[2.2.1]heptan-2-one Using Diels-Alder Reactions. [Link]

• Rumyantsev, A. M., et al. (2017). The 7-azanorbornane nucleus of epibatidine: 7-azabicyclo[2.2.1]heptan-7-ium chloride. Acta Crystallographica Section E: Crystallographic Communications, 73(Pt 9), 1364–1367. [Link]

• Alomone Labs. (n.d.). Muscarinic Acetylcholine Receptor Antibodies. Retrieved from [Link]

• Al-Ghanim, A. A., et al. (2022). Applications of Various Types of Nanomaterials for the Treatment of Neurological Disorders. Molecules, 27(13), 3986. [Link]

Sources

• 1. The 7-aza­norbornane nucleus of epibatidine: 7-aza­bicyclo­[2.2.1]heptan-7-ium chloride - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
• 4. Synthesis and biological evaluation at nicotinic acetylcholine receptors of N-arylalkyl- and N-aryl-7-azabicyclo[2.2.1]heptanes - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Applications of Various Types of Nanomaterials for the Treatment of Neurological Disorders [mdpi.com]

Application Notes and Protocols for the Synthesis of 7-Azabicyclo[2.2.1]heptane Systems via Radical Cyclization

Introduction: The Significance of the 7-Azabicyclo[2.2.1]heptane Scaffold

The 7-azabicyclo[2.2.1]heptane core is a rigid, bicyclic amine motif that has garnered significant attention from the medicinal chemistry and drug development communities. Its conformationally constrained structure makes it a valuable scaffold for the design of potent and selective ligands for various biological targets. By locking the orientation of substituents in a defined three-dimensional space, this framework can enhance binding affinity and reduce off-target effects, leading to improved therapeutic indices. Notably, the 7-azabicyclo[2.2.1]heptane skeleton is a key structural feature in a range of biologically active molecules, including potent analgesics and ligands for nicotinic acetylcholine receptors.[1] The development of efficient and versatile synthetic routes to this important scaffold is therefore a critical endeavor in modern drug discovery.

Radical cyclization reactions have emerged as a powerful tool for the construction of complex cyclic systems, including bridged bicyclic structures. These methods often proceed under mild conditions and can tolerate a wide variety of functional groups, making them highly attractive for the synthesis of intricate molecular architectures. This guide provides an in-depth overview of selected radical cyclization methodologies for the synthesis of 7-azabicyclo[2.2.1]heptane systems, complete with mechanistic insights and detailed experimental protocols.

Classical Approach: Tin-Hydride Mediated Radical Cyclization

The use of organotin reagents, particularly tributyltin hydride (Bu₃SnH), represents one of the most established methods for generating and cyclizing radicals. This approach has been successfully applied to the synthesis of the 7-azabicyclo[2.2.1]heptane skeleton, often relying on a radical translocation strategy.

Mechanistic Rationale

The key to this method is the generation of an α-acylamino radical, which then undergoes an intramolecular cyclization. A common strategy involves the use of an N-(o-bromobenzoyl) protected pyrrolidine derivative bearing an appropriately positioned alkene. The reaction is initiated by the homolytic cleavage of the tin-hydrogen bond in Bu₃SnH, typically using a radical initiator such as azobisisobutyronitrile (AIBN). The resulting tributyltin radical (Bu₃Sn•) abstracts the bromine atom from the aromatic ring, generating an aryl radical. This aryl radical then abstracts a hydrogen atom from the carbon alpha to the nitrogen and carbonyl group, a process known as a 1,5-hydrogen atom transfer (1,5-HAT) or radical translocation. This step is thermodynamically favorable and generates the key α-acylamino radical. This nucleophilic radical then undergoes a 5-exo-trig cyclization onto the pendant alkene to form the desired 7-azabicyclo[2.2.1]heptane ring system. The resulting carbon-centered radical is then quenched by a hydrogen atom from another molecule of Bu₃SnH, propagating the radical chain.[2]

Figure 1: Tin-hydride mediated radical translocation and cyclization.

Data Summary

Precursor	Conditions	Product(s)	Yield (%)	Reference
Methyl 1-(o-bromobenzoyl)-2-(prop-2-enyl)pyrrolidine-2-carboxylate	Bu₃SnH, AIBN, Toluene, reflux	7-Azabicyclo[2.2.1]heptane & 8-Azabicyclo[3.2.1]octane	42 & 30	[2]
1-(o-bromobenzoyl)-2-(prop-2-enyl)pyrrolidine	Bu₃SnH, AIBN, Toluene, reflux	7-Azabicyclo[2.2.1]heptane & 8-Azabicyclo[3.2.1]octane	25 & 45	[2]

Experimental Protocol: Tin-Hydride Mediated Cyclization

Materials:

• Methyl 1-(o-bromobenzoyl)-2-(prop-2-enyl)pyrrolidine-2-carboxylate

• Tributyltin hydride (Bu₃SnH)

• Azobisisobutyronitrile (AIBN)

• Anhydrous toluene

• Argon or Nitrogen gas supply

• Standard glassware for reflux and inert atmosphere reactions

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an argon atmosphere, add a solution of methyl 1-(o-bromobenzoyl)-2-(prop-2-enyl)pyrrolidine-2-carboxylate (1.0 eq) in anhydrous toluene (to make a 0.02 M solution).

• Initiator Addition: Add AIBN (0.1 eq) to the solution.

• Heating: Heat the reaction mixture to reflux (approximately 110 °C).

• Slow Addition of Tin Hydride: A solution of Bu₃SnH (1.2 eq) in anhydrous toluene is added dropwise via the dropping funnel over a period of 4-6 hours. The slow addition is crucial to maintain a low concentration of the tin hydride, which favors the cyclization pathway over direct reduction of the intermediate radicals.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete after the addition of the tin hydride is finished and a further 1-2 hours of reflux.

• Workup: Cool the reaction mixture to room temperature. Concentrate the solvent under reduced pressure. The crude residue will contain the desired products along with organotin byproducts.

• Purification: Purify the crude product by silica gel column chromatography. A typical eluent system is a gradient of hexane and ethyl acetate. The organotin byproducts can be challenging to remove completely. A common method to facilitate their removal is to stir the crude mixture in a solution of potassium fluoride in methanol, which precipitates the tin species as insoluble tributyltin fluoride. After filtration, the filtrate can be concentrated and subjected to chromatography.

Modern Approaches: Tin-Free Radical Cyclizations

The toxicity of organotin reagents has driven the development of "tin-free" radical cyclization methods. These approaches utilize alternative, more environmentally benign radical initiators and chain transfer agents. While a detailed protocol for the synthesis of the 7-azabicyclo[2.2.1]heptane system using these methods is not extensively documented, the principles are well-established for the synthesis of other nitrogen heterocycles and can be adapted.

Xanthate-Mediated Radical Cyclization (Barton-McCombie Deoxygenation and Related Processes)

This method involves the use of xanthates as radical precursors. The key step is the generation of a carbon-centered radical from a xanthate derivative, which can then undergo cyclization.

A common strategy involves the preparation of an N-allyl-2-(xanthogenate)amide. The radical reaction is typically initiated with dilauroyl peroxide (DLP) or another suitable initiator. The initiator generates a radical that reacts with the xanthate to generate the desired radical intermediate. This radical then undergoes a 5-exo-trig cyclization onto the alkene. The resulting cyclized radical can then be trapped to yield the final product.

Figure 2: General mechanism for a xanthate-mediated radical cyclization.

Atom Transfer Radical Cyclization (ATRC)

ATRC is a powerful method that utilizes a transition metal catalyst, typically a copper(I) complex, to generate radicals from alkyl halides. A key advantage of ATRC is that the halogen atom is transferred back to the cyclized radical, regenerating the catalyst and installing a handle for further functionalization in the product.

The catalytic cycle begins with the one-electron oxidation of the copper(I) catalyst by the alkyl halide precursor (e.g., an N-allyl-2-bromoamide), generating a copper(II) species and a carbon-centered radical. This radical then undergoes intramolecular cyclization onto the alkene. The resulting cyclized radical is then quenched by the copper(II) species, which transfers a halogen atom back to the radical, reforming the copper(I) catalyst and yielding the halogenated cyclized product.

Figure 3: General mechanism for Atom Transfer Radical Cyclization (ATRC).

Photoredox-Catalyzed Radical Cyclizations

Visible-light photoredox catalysis has revolutionized the field of radical chemistry by providing a mild and efficient means of generating radicals under ambient conditions. This approach utilizes a photocatalyst that, upon absorption of visible light, can engage in single-electron transfer (SET) processes with organic substrates to generate radical intermediates.

Mechanistic Principles

In a typical photoredox-catalyzed radical cyclization, a photocatalyst (e.g., an iridium or ruthenium complex, or an organic dye) is excited by visible light to a long-lived excited state. This excited state can then be either oxidized or reduced by a substrate or a sacrificial electron donor/acceptor. For the synthesis of nitrogen heterocycles, a common strategy involves the reductive generation of a radical from an alkyl halide. The excited photocatalyst is reductively quenched by a sacrificial electron donor (e.g., a tertiary amine), generating a potent single-electron reductant. This reduced form of the photocatalyst then transfers an electron to the alkyl halide precursor, causing its fragmentation into a halide anion and the desired carbon-centered radical. This radical then undergoes cyclization, and the resulting radical is quenched to afford the final product.

Figure 4: General mechanism for a reductive photoredox-catalyzed radical cyclization.

References

• Soriano, E., & Marco-Contelles, J. (2009). Mechanistic Analysis of Intramolecular Free Radical Reactions toward Synthesis of 7-Azabicyclo[2.2.1]heptane Derivatives. The Journal of Organic Chemistry, 74(11), 4334–4342. [Link]

• Marco-Contelles, J., Soriano, E., Gómez-Sánchez, E., Valderas, C., Álvarez-Pérez, M., & Samadi, A. (2010). Synthesis of new 7-azabicyclo[2.2.1]heptane derivatives. ARKIVOC, 2010(3), 56-73. [Link]

• Ikeda, M., Sato, T., Ishibashi, H., & Kugo, Y. (1994). Synthesis of 7-azabicyclo[2.2.1]heptane and 8-azabicyclo[3.2.1]octane, systems using radical cyclization. Heterocycles, 38(7), 1621. [Link]

• Quiclet-Sire, B., & Zard, S. Z. (2004). Tin-free radical cyclizations for the synthesis of 7-azaoxindoles, 7-azaindolines, tetrahydro[3][4]naphthyridines, and tetrahydro-5H-pyrido[2,3-b]azepin-8-ones. Organic Letters, 6(21), 3671–3674. [Link]

• Clark, A. J. (2000). Atom Transfer Radical Cyclisation. University of Warwick. Retrieved from [Link]

• Zuo, Z., & MacMillan, D. W. C. (2014). A general strategy for the enantioselective α-arylation of aldehydes via photoredox catalysis. Journal of the American Chemical Society, 136(14), 5257–5260. [Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. The construction of aromatic rings by photocatalytic radical-induced cyclization reactions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Purification of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol

Executive Summary & Chemical Profile

7-Azabicyclo[2.2.1]heptan-2-ylmethanol (often an intermediate for Epibatidine analogs) presents a unique purification challenge due to its bifunctional nature: it contains a secondary amine (basic, prone to tailing) and a primary alcohol (polar, H-bond donor/acceptor).[1]

Successful isolation requires navigating three critical hurdles:

• Basicity: The amine moiety interacts strongly with acidic silanols on silica gel, causing peak broadening and loss of material.

• Stereochemistry: Synthetic routes (e.g., Diels-Alder or ketone reduction) often yield mixtures of exo and endo diastereomers which must be separated for biological assays.

• Water Solubility: As a low-molecular-weight amino alcohol, the free base is highly water-soluble, leading to massive yield loss during standard aqueous workups.[1]

Chemical Snapshot

Property	Characteristic	Impact on Purification
Structure	Bicyclic amine +	Rigid scaffold; potential for intramolecular H-bonding.[1]
Basicity ( )	~10-11 (Amine)	Requires basified mobile phases or derivatization.[1]
Polarity	High	Elutes late on normal phase; requires polar solvents (MeOH/DCM).
Solubility	High in , MeOH, DCM	Risk: Loss to aqueous phase during extraction.
Volatility	Moderate (Free Base)	Risk: Sublimation/evaporation under high vacuum if not salted.

Decision Matrix: Selecting the Right Workflow

Before starting, assess your crude mixture composition. Use the following logic flow to determine the optimal purification strategy.

Figure 1: Strategic workflow for isolating 7-azabicyclo[2.2.1]heptan-2-ylmethanol based on scale and complexity.

Protocol Module A: Flash Chromatography (Direct)

Context: Best for small-scale purification where derivatization adds unnecessary steps.[1] The key is suppressing silanol interactions.

The "Amine Effect" Solution

Standard silica gel is slightly acidic (

). Without modification, the 7-azabicyclo amine will protonate, stick to the silica, and streak indefinitely.

Mobile Phase Systems:

• System 1 (Standard): DCM : MeOH :

  (90:9:1).

  • Why: The ammonium hydroxide competes for silanol sites, sharpening the amine peak.

• System 2 (Alternative): DCM : MeOH :

  (95:4:1).

  • Why: Triethylamine is less polar than ammonia but effective for preventing tailing. Easier to remove if the compound is not volatile.

• System 3 (For Isomer Separation): EtOAc : Hexane :

  (Variable ratio, start 1:1:0.01).

  • Why: If the exo/endo isomers have different polarities, a slower gradient in a less polar solvent system (EtOAc/Hex) often resolves them better than DCM/MeOH.

Step-by-Step Protocol:

• Column Pre-treatment: Flush the silica column with the mobile phase containing the base (NH4OH or Et3N) before loading the sample. This "deactivates" the silica.

• Sample Loading: Dissolve the crude oil in a minimum amount of DCM. If the crude is gummy, use "dry loading" (adsorb onto silica or Celite) to prevent band broadening at the top of the column.

• Elution:

  • Start with 100% DCM (with 1%

    ).

  • Gradient to 10% MeOH / 1%

    in DCM.[1]

• Fraction Analysis: Use Ninhydrin stain (turns purple/blue) or Iodine chamber . UV absorption may be weak unless the molecule acts as a salt or has impurities.

Protocol Module B: Derivatization Strategy (High Purity)

Context: When exo/endo isomers co-elute or the amine streaks too badly, protecting the nitrogen is the gold standard.

Why it works: Converting the secondary amine to a carbamate (Boc) removes the basicity and hydrogen-bond donating capability of the nitrogen. This dramatically improves resolution on silica.

Workflow:

• Protection:

  • Crude amine +

    (1.1 eq) + (1.5 eq) in DCM.

  • Stir 2-4 hours. The resulting N-Boc-7-azabicyclo[2.2.1]heptan-2-ylmethanol is a neutral, lipophilic compound.[1]

• Purification:

  • Flash Chromatography: Hexane : EtOAc (Gradient 0%

    50%).

  • Result: The exo and endo isomers of the Boc-protected alcohol usually have significantly different Rf values (often

    ).[1]

• Deprotection:

  • Treat pure Boc-intermediate with 4M HCl in Dioxane or TFA/DCM (1:1).[1]

  • Evaporate solvent to yield the pure amine salt .

Protocol Module C: Isolation & Workup (The "Water Trap")

Critical Issue: The free base of 7-azabicyclo[2.2.1]heptan-2-ylmethanol is highly water-soluble.[1] A standard partition (Water/DCM) will leave 50-80% of your product in the aqueous layer.[1]

Optimized Extraction Protocol:

• Saturation: Saturate the aqueous reaction mixture with solid NaCl (Salting out). This reduces the solubility of the organic amine in water.

• pH Adjustment: Ensure the pH is >12 using 2M NaOH or solid KOH. The amine must be fully deprotonated.

• Solvent Choice:

  • Do NOT use Diethyl Ether (Poor solubility for amino alcohols).

  • Use CHCl3 or DCM: Perform 5-6 extractions.

  • Best Option: n-Butanol or Isopropanol/CHCl3 (1:3) .[1] These solvents are more polar and extract amino alcohols efficiently, though n-Butanol requires high-vac evaporation.[1]

• Drying: Use

  (Sodium Sulfate). Avoid (Magnesium Sulfate) as it is slightly acidic and can bind amines.

Troubleshooting & FAQs

Q1: I see two spots on TLC very close together. Which is which?

Answer: Typically, in the 7-azabicyclo[2.2.1] system:

• Exo-isomer: Usually elutes first (higher Rf) on silica.[1] The hydroxyl group is sterically shielded or less available for binding to silica compared to the endo form.

• Endo-isomer: Usually elutes second (lower Rf).[1]

• Confirmation: You must verify this by 1H NMR. The coupling constant (

  ) between the bridgehead proton (H1/H4) and the proton at C2 differs. (Typically (dihedral angle ~90°), while ).

Q2: My yield is >100% and the NMR shows broad peaks.

Answer: You likely have trapped solvent or salts.

• Cause: Amino alcohols form strong H-bonds with solvents (MeOH/Water).[1]

• Fix: Dissolve the oil in dry DCM, dry over

  , filter, and evaporate. Then, place under high vacuum (<1 mbar) at 40°C for 12 hours.

• Broad Peaks: If protons adjacent to Nitrogen are broad, it’s due to quadrupole relaxation or proton exchange. Add a drop of

  or convert to the HCl salt to sharpen the spectrum.

Q3: The compound disappears on the rotavap.

Answer: While the alcohol reduces volatility, the free base can still sublime or co-evaporate with solvents under high vacuum and heat.

• Fix: Do not heat the water bath above 40°C. If storing, convert it to the Hydrochloride salt (treat ethereal solution with HCl/Ether) or Oxalate salt . These salts are non-volatile solids and stable for years.

References

• Synthesis and Resolution of Epibatidine Intermediates

  • Title: Synthesis of (-)-epibatidine.[1]

  • Source: RSC Advances (Royal Society of Chemistry).[2]

  • URL:[Link]

• Chromatographic Behavior of Azabicyclo Systems

  • Title: Efficient synthesis of a 7-azabicyclo[2.2.1]heptane based GlyT1 uptake inhibitor.[1][3]

  • Source: ResearchGate / Bioorganic & Medicinal Chemistry Letters.

  • URL:[Link]

• Structural Characterization (Salt Forms)

  • Title: The 7-azanorbornane nucleus of epibatidine: 7-azabicyclo[2.2.1]heptan-7-ium chloride.[1][4]

  • Source: N

  • URL:[Link]

• General Properties of 7-Azabicyclo[2.2.

  • Title: 7-Azabicyclo(2.2.1)heptane | C6H11N | CID 136093.[1][5]

  • Source: PubChem.[5][6][7]

  • URL:[Link]

Sources

• 1. 7-Oxabicyclo[2.2.1]heptane, 1-methyl-4-(1-methylethyl)- [webbook.nist.gov]
• 2. Synthesis of (−)-epibatidine - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. The 7-aza­norbornane nucleus of epibatidine: 7-aza­bicyclo­[2.2.1]heptan-7-ium chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 7-Azabicyclo(2.2.1)heptane | C6H11N | CID 136093 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CompTox Chemicals Dashboard [comptox.epa.gov]
• 7. (7-Oxabicyclo(2.2.1)heptan-2-yl)methanol | C7H12O2 | CID 13614302 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Stability Studies of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol Derivatives

From: Dr. Aris Thorne, Senior Application Scientist To: Research & Development Teams Subject: Technical Guide on Stability Profiling & Troubleshooting for 7-Azabicyclo Scaffolds

Introduction

The 7-azabicyclo[2.2.1]heptane scaffold—the core of the potent analgesic Epibatidine—presents unique stability challenges due to its strained bridged bicyclic architecture and the basicity of the bridgehead nitrogen. When functionalized with a hydroxymethyl group at the C2 position (7-azabicyclo[2.2.1]heptan-2-ylmethanol), you introduce a bifunctional system susceptible to both oxidative degradation and thermodynamic isomerization.

This guide moves beyond generic ICH protocols to address the specific physicochemical behaviors of this scaffold. It is designed to help you troubleshoot analytical anomalies and design robust stability-indicating methods.

Module 1: Degradation Mechanisms & Chemical Stability

Q: What are the primary degradation pathways for this specific scaffold?

A: The degradation profile is dominated by three mechanisms: oxidative instability of the nitrogen, oxidation of the primary alcohol, and stereochemical epimerization.

• N-Oxidation (if N-substituted) or Nitroxyl Radical Formation:

  • Mechanism: The bridgehead nitrogen (position 7) is sterically accessible. If tertiary (N-alkylated), it readily forms N-oxides in the presence of peroxides (common in aged ethereal solvents or PEG excipients). If secondary, it is prone to radical oxidation.

  • Impact: N-oxides are often thermally unstable and can revert or undergo Cope elimination-like pathways (though restricted by the bridge).

• C2-Methanol Oxidation:

  • Mechanism: The hydroxymethyl group at C2 is a primary alcohol. Under oxidative stress (or improper storage), this oxidizes first to the aldehyde (often transient/reactive) and then to the corresponding carboxylic acid (7-azabicyclo[2.2.1]heptane-2-carboxylic acid).

  • Impact: Significant shift in retention time (RT) and pKa.

• C2-Epimerization (The "Silent" Killer):

  • Mechanism: The 7-azabicyclo[2.2.1] system has endo and exo isomers.[1] The exo isomer is generally thermodynamically favored. Under basic conditions or high thermal stress, the C2 center can epimerize via an enol-like intermediate (if adjacent to a carbonyl) or radical mechanism, altering biological potency.

Visualization: Degradation Pathways

Figure 1: Primary degradation pathways including alcohol oxidation, N-oxidation, and stereochemical inversion.

Module 2: Analytical Method Troubleshooting

Q: Why do I see severe peak tailing in HPLC?

A: This is the hallmark issue of bridged bicyclic amines.

• Root Cause: The 7-aza nitrogen is highly basic (pKa ~9-10). At standard HPLC pH (2-7), it is protonated (

  ). These cations interact strongly with residual silanols ( ) on the silica backbone of C18 columns, causing secondary retention and tailing.

• Troubleshooting Protocol:

  • Switch to High pH: Use a hybrid-silica column (e.g., Waters XBridge or Agilent Poroshell HPH) that can withstand pH 10-11. At this pH, the amine is deprotonated (neutral), eliminating silanol interaction.

  • Chaotropic Additives: If low pH is required (e.g., for MS sensitivity), add 0.1% Trifluoroacetic Acid (TFA). The trifluoroacetate anion pairs with the protonated amine, masking the charge. Note: TFA suppresses MS signal; consider difluoroacetic acid (DFA) as a compromise.

Q: My compound elutes in the void volume (k' < 1). How do I retain it?

A: The hydroxymethyl group and the amine make this molecule highly polar.

• Solution 1 (HILIC): Switch to Hydrophilic Interaction Liquid Chromatography. Use a Bare Silica or Amide column with an Acetonitrile/Water gradient (starting high organic).

• Solution 2 (Ion-Pairing): Add an ion-pairing agent like sodium octanesulfonate to the mobile phase (for UV detection only; incompatible with LC-MS).

Q: How do I distinguish the N-oxide from the parent?

A:

• LC-MS: The N-oxide will show a mass shift of +16 Da (

  ).

• Chemical Verification: Treat the suspect sample with a reducing agent (e.g., triphenylphosphine). If the peak reverts to the parent peak, it is the N-oxide.

Module 3: Stress Testing Protocols (ICH Q1A Adaptive)

Do not rely on generic protocols. The bridged amine requires specific stress conditions to validate your stability-indicating method.

Experimental Workflow

Figure 2: Forced degradation workflow tailored for bridged amine sensitivity.

Data Summary: Expected Degradation Profile

Stress Condition	Likely Degradants	Notes for Researchers
Acid Hydrolysis (0.1N HCl)	Minimal	The bridged system is generally stable to acid; salts form readily.
Base Hydrolysis (0.1N NaOH)	Epimers	High risk of C2 epimerization. Monitor chiral purity.
Oxidation (3% H2O2)	N-Oxides, Aldehydes	N-oxide forms rapidly. Alcohol oxidation is slower but possible.
Thermal (Solid State, 60°C)	Dimerization/Polymerization	If free base is liquid/oil, it may darken due to radical oxidation.
Photostability	Variable	Pure scaffold absorbs weakly. If aryl-substituted (e.g., Epibatidine analogs), highly photosensitive.

Module 4: Formulation & Storage FAQs

Q: Should I store this as a free base or a salt?

A: Always store as a salt (e.g., Hydrochloride, Tartrate).

• Reasoning: The free base of 7-azabicyclo[2.2.1]heptane derivatives is often an oil or a low-melting solid that is hygroscopic and prone to air oxidation (N-oxide formation).

• Salt Selection: The hydrochloride salt is standard but can be hygroscopic. The L-tartrate or fumarate salts often yield non-hygroscopic, crystalline solids with superior shelf-life [1].

Q: The compound turns yellow upon storage. Is it ruined?

A: This indicates trace oxidation (N-oxide or radical formation).

• Action: Perform an LC-MS check. Often, the color change represents <0.5% impurity (chromophores have high extinction coefficients). If purity is >99%, a simple recrystallization (ethanol/ether) or filtration through a basic alumina plug (if free base) can restore quality.

References

• Carroll, F. I., et al. (2001). Synthesis, Nicotinic Acetylcholine Receptor Binding, and Antinociceptive Properties of 2-Substituted 7-Azabicyclo[2.2.1]heptanes. Journal of Medicinal Chemistry.

• International Conference on Harmonisation (ICH). (2003). Stability Testing of New Drug Substances and Products Q1A(R2).[2][3]

• Dolan, J. W. (2010). The Role of pH in Retention and Selectivity. LCGC North America.[4]

• Cheung, Y. Y., et al. (2014). Epibatidine Analogs Synthesized for Characterization of Nicotinic Pharmacophores.[1][5] Current Addiction Reports.

• Sigma-Aldrich. (2025). HPLC Method Development Guide for Basic Compounds.

Sources

• 1. EPIBATIDINE ANALOGS SYNTHESIZED FOR CHARACTERIZATION OF NICOTINIC PHARMACOPHORES—A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
• 3. memmert.com [memmert.com]
• 4. agilent.com [agilent.com]
• 5. Synthesis and binding studies of epibatidine analogues as ligands for the nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Catalytic Aza-Nazarov Cyclization

Welcome to the technical support center for the catalytic aza-Nazarov cyclization. This guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis of nitrogen-containing heterocycles. The aza-Nazarov cyclization, a powerful variant of the classical Nazarov reaction, provides access to a diverse array of five-membered nitrogen heterocycles, which are prominent scaffolds in pharmaceuticals and natural products.[1][2]

This document provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed experimental protocols to help you navigate the complexities of this reaction and optimize your synthetic outcomes.

Core Principles of Optimization

The catalytic aza-Nazarov cyclization is a 4π-electrocyclization of an activated aminodienyl system, typically an N-acyliminium ion, to form a cyclic cation which is then desilylated or deprotonated to yield the final product.[1][2] Success hinges on the delicate balance of several key parameters:

• Catalyst Activity: The choice and loading of the Lewis or Brønsted acid catalyst are paramount. The catalyst's role is to activate the substrate, facilitating the formation of the key N-acyliminium ion intermediate.[3][4]

• Substrate Reactivity: The electronic and steric properties of the imine and the acylating agent (e.g., α,β-unsaturated acyl chloride) significantly influence the reaction rate and selectivity.[2]

• Solvent Effects: The solvent's polarity and coordinating ability can dramatically impact the stability of charged intermediates and the catalyst's activity.[5]

• Temperature: Thermal energy is crucial for overcoming the activation barrier of the cyclization, but excessive heat can lead to decomposition or side reactions.[4]

Understanding the interplay of these factors is essential for rational optimization and effective troubleshooting.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues encountered during the aza-Nazarov cyclization.

Issue 1: Low or No Conversion of Starting Materials

Q: My reaction shows no product formation, and I only recover my starting materials. What are the likely causes and how can I initiate the reaction?

A: This is a common problem often related to insufficient activation of the substrate. The primary goal is to ensure the formation of the reactive N-acyliminium ion.

Troubleshooting Steps:

• Evaluate Catalyst Strength: The reaction is acid-catalyzed.[1] If you are using a mild Lewis acid (e.g., Zn(OTf)₂), it may not be potent enough.[2][4]

  • Actionable Advice: Switch to a stronger Lewis acid such as AgOTf, TMSOTf, or a potent Brønsted acid like trifluoromethanesulfonic acid (TfOH).[2][4] In some systems, superstoichiometric amounts of a superacid like TfOH may be required to generate a crucial dicationic species.[1]

• Increase Catalyst Loading: For many catalytic systems, a loading of 10-20 mol% is typical.[2] If you are operating at the lower end of this range, increasing the catalyst loading may initiate the reaction. In particularly challenging cases, stoichiometric or even super-stoichiometric amounts of the promoter might be necessary.[1]

• Check Reagent Quality: Ensure that your reagents, particularly the acyl chloride and the imine, are pure and anhydrous. Adventitious water can hydrolyze the acyl chloride or deactivate the Lewis acid catalyst.[2]

• Increase Temperature: The electrocyclization step has a significant thermal barrier. If the reaction is being run at room temperature, gradually increasing the temperature to 80 °C or higher (depending on solvent) can often promote cyclization.[4]

Issue 2: Poor Yield with Formation of Side Products

Q: The reaction is proceeding, but the yield of my desired aza-Nazarov product is low, and I observe significant side products by TLC or NMR. What are these side products and how can I suppress them?

A: Low yields are often due to competing reaction pathways or decomposition. Identifying the side products is key to diagnosing the problem.

Troubleshooting Steps:

• Identify Side Products: A common side product is an aldehyde, which can arise from the hydrolysis of the N-acyliminium intermediate, especially if trace water is present.[3] Enamides can also form, particularly in reactions involving superacids.[1]

  • Actionable Advice: Rigorously dry all glassware, solvents, and reagents. Perform the reaction under a strictly inert atmosphere (N₂ or Ar). The use of molecular sieves can also be beneficial.

• Optimize Solvent Choice: The solvent plays a critical role. Non-coordinating solvents like dichloromethane (CH₂Cl₂) or acetonitrile (CH₃CN) are often preferred.[4] Highly coordinating solvents like THF can bind to the Lewis acid catalyst, inhibiting its activity.[5]

  • Actionable Advice: Screen a range of anhydrous solvents. Acetonitrile at elevated temperatures (e.g., 80 °C) has proven effective in many AgOTf-catalyzed systems.[4] For Brønsted acid-catalyzed reactions, solvents like 2,2,2-trifluoroethanol (TFE) can promote the reaction through their high acidity and hydrogen-bond-donating ability.[6]

• Consider Substrate "Polarization": In the classic Nazarov cyclization, polarizing the divinyl ketone with electron-donating and -withdrawing groups facilitates the reaction.[7] A similar principle applies here. If your substrate is electronically symmetrical, the activation barrier may be too high, favoring side reactions.

• Lower Reaction Temperature: While heat can be necessary, excessive temperatures can lead to decomposition of the substrate, intermediate, or product. If you observe charring or a complex mixture of unidentifiable products, try running the reaction at a lower temperature for a longer duration.

Issue 3: Poor Diastereoselectivity

Q: My product is a mixture of diastereomers. How can I improve the diastereoselectivity of the cyclization?

A: The stereochemistry of the aza-Nazarov product is determined during the conrotatory 4π-electrocyclization step.[7] Controlling this step is crucial for achieving high diastereoselectivity.

Troubleshooting Steps:

• Utilize Cyclic Imines: A highly effective strategy for achieving excellent diastereocontrol is the use of cyclic imines, such as 3,4-dihydroisoquinolines. The rigid cyclic structure of the resulting N-acyliminium intermediate prevents E/Z isomerization, often leading to the formation of a single diastereomer.[2][4]

• Leverage the β-Silicon Effect: Incorporating a trimethylsilyl (TMS) group at the β-position of the alkene in the acyl chloride substrate can stabilize the developing positive charge in the cyclization transition state. This stabilization can enforce a specific reaction pathway, leading to higher selectivity.[2]

• Catalyst Control: Chiral catalysts, including chiral Lewis acids or Brønsted acids, can create a chiral environment that influences the direction of the conrotatory closure, though achieving high enantioselectivity can be challenging.[7][8] Cooperative catalysis, using both a Lewis acid and a chiral Brønsted acid, has also been shown to control the stereochemistry.[9]

• Examine Acyl Chloride Geometry: The (E)- and (Z)-isomers of the α,β-unsaturated acyl chloride can sometimes lead to different diastereomers. While some systems show isomerization to a single reactive intermediate, others do not.[3][4]

  • Actionable Advice: If possible, try synthesizing and using a single, pure isomer of your acyl chloride to see if it improves the diastereomeric ratio.

Data Presentation: Catalyst and Solvent Screening

The following table summarizes typical results from a catalyst and solvent screening for a model aza-Nazarov reaction, illustrating the impact of these variables on product yield.

Entry	Catalyst (20 mol%)	Solvent	Temperature (°C)	Yield (%)
1	None	CH₃CN	80	13
2	AgOTf	CH₂Cl₂	23	57
3	AgOTf	CH₃CN	80	79
4	TMSOTf	CH₃CN	80	47
5	Zn(OTf)₂	CH₃CN	80	36
6	TFA (1.2 equiv)	CH₂Cl₂	23	97

Data is illustrative and adapted from findings in similar systems.[4][6] As shown, the combination of a strong Lewis acid like AgOTf with a polar aprotic solvent at elevated temperature (Entry 3) or the use of a strong Brønsted acid like TFA (Entry 6) can be highly effective.

Experimental Protocols

Protocol 1: General Procedure for AgOTf-Catalyzed Aza-Nazarov Cyclization

This protocol is a representative example for the cyclization of a cyclic imine with an α,β-unsaturated acyl chloride.

• Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the imine (1.0 equiv) and AgOTf (0.2 equiv).

• Inert Atmosphere: Seal the vial with a septum and purge with dry nitrogen or argon for 5-10 minutes.

• Solvent Addition: Add anhydrous acetonitrile (to achieve a concentration of ~0.1 M) via syringe.

• Reagent Addition: Add the α,β-unsaturated acyl chloride (1.1 equiv) dropwise to the stirred solution at room temperature.

• Reaction: Place the sealed vial in a preheated oil bath at 80 °C and stir for the required time (monitor by TLC or LC-MS, typically 4-24 hours).

• Workup: After cooling to room temperature, quench the reaction with a saturated aqueous solution of NaHCO₃. Extract the aqueous layer with dichloromethane (3x).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to afford the desired product.

Visualization of Workflows

Troubleshooting Workflow for Low Conversion

This diagram outlines a logical decision-making process when faced with a low-yielding aza-Nazarov reaction.

Caption: A decision tree for troubleshooting low conversion in aza-Nazarov reactions.

Simplified Reaction Mechanism

This diagram illustrates the key steps in the catalytic cycle.

Caption: Simplified mechanism of the catalytic aza-Nazarov cyclization.

References

• Nazarov Cyclization. Organic Chemistry Portal. [Link]

• Klapproth, E., et al. (2012). Aza-Nazarov cyclization cascades. PMC, NIH. [Link]

• Yesilcimen, A., et al. (2023). Catalytic aza-Nazarov cyclization reactions to access α-methylene-γ-lactam heterocycles. Beilstein Journal of Organic Chemistry. [Link]

• Yesilcimen, A. (2020). Mechanistic studies on aza-nazarov reactions and development of template-directed photochemical [2+2] cycloaddition of cinnamic acid derivatives in the solid state. Koç University Institutional Repository. [Link]

• Yesilcimen, A., et al. (2023). Catalytic aza-Nazarov cyclization reactions to access α-methylene-γ-lactam heterocycles. Beilstein Journal of Organic Chemistry, 19, 66-77. [Link]

• Barbe, G. (2012). Chapter 1: The Nazarov Cyclization. ScholarSpace. [Link]

• Kaib, P. S. J., et al. (2019). Strong and Confined Acids Enable a Catalytic Asymmetric Nazarov Cyclization of Simple Divinyl Ketones. Journal of the American Chemical Society. [Link]

• Raja, S., et al. (2012). Asymmetric Brønsted acid-catalyzed nazarov cyclization of acyclic α-alkoxy dienones. Chemistry – An Asian Journal, 7(10), 2361-2366. [Link]

• Vaidya, T., et al. (2011). Catalytic Nazarov Cyclization: The State of the Art. Academia.edu. [Link]

• Wang, Z., et al. (2019). Enantioselective Nazarov cyclization of indole enones cooperatively catalyzed by Lewis acids and chiral Brønsted acids. Chemical Science. [Link]

• Nazarov cyclization reaction. Wikipedia. [Link]

• Cetin, M., et al. (2022). Brønsted-Acid-Promoted Diaza-Nazarov Cyclization to Access Tetrasubstituted Pyrazoles. Organic Letters. [Link]

• Basak, A. K., & Tius, M. A. (2014). Beyond the Divinyl Ketone: Innovations in the Generation and Nazarov Cyclization of Pentadienyl Cation Intermediates. PMC, NIH. [Link]

• Aggarwal, V. K., et al. (2011). Experimental and Theoretical Studies on the Nazarov Cyclization/Wagner-Meerwein Rearrangement Sequence. PMC, NIH. [Link]

• Reddy, D., et al. (2016). Approach to Merosesquiterpenes via Lewis Acid Catalyzed Nazarov-Type Cyclization: Total Synthesis of Akaol A. PubMed. [Link]

• Mezzetta, A., et al. (2020). Optimization of Nazarov Cyclization of 2,4-Dimethyl-1,5-diphenylpenta-1,4-dien-3-one in Deep Eutectic Solvents by a Design of Experiments Approach. MDPI. [Link]

Sources

• 1. Aza-Nazarov cyclization cascades - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Catalytic aza-Nazarov cyclization reactions to access α-methylene-γ-lactam heterocycles [beilstein-journals.org]
• 3. repository.bilkent.edu.tr [repository.bilkent.edu.tr]
• 4. d-nb.info [d-nb.info]
• 5. scholarspace.manoa.hawaii.edu [scholarspace.manoa.hawaii.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Nazarov Cyclization [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Enantioselective Nazarov cyclization of indole enones cooperatively catalyzed by Lewis acids and chiral Brønsted acids - Chemical Science (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Stereoselective Synthesis of 7-Azabicyclo[2.2.1]heptane Analogs

Welcome to the technical support center for the stereoselective synthesis of 7-azabicyclo[2.2.1]heptane analogs. This guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis of this important class of bicyclic amines. The unique bridged structure of the 7-azabicyclo[2.2.1]heptane core presents significant stereochemical challenges. This resource provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to navigate these complexities and achieve your desired stereochemical outcomes.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis of 7-azabicyclo[2.2.1]heptane analogs, offering explanations for the underlying causes and providing actionable solutions.

Question 1: Poor Diastereoselectivity in Diels-Alder Cycloadditions

I am performing a Diels-Alder reaction to construct the 7-azabicyclo[2.2.1]heptane core, but I am observing a low exo/endo selectivity. How can I improve the diastereoselectivity?

Underlying Cause: The exo/endo selectivity in the Diels-Alder reaction for forming 7-azabicyclo[2.2.1]heptane systems is influenced by a combination of steric and electronic factors. While the endo product is often kinetically favored due to secondary orbital interactions, steric hindrance can favor the exo product, which is typically the thermodynamically more stable isomer. The choice of diene, dienophile, catalyst, and reaction conditions all play a crucial role. For instance, in cycloadditions involving pyrrole derivatives, the reaction often favors the exo stereochemistry for the electron-withdrawing substituent when the pyrrole nitrogen is unsubstituted.[1]

Solutions:

• Lewis Acid Catalysis: The use of a Lewis acid catalyst can significantly enhance diastereoselectivity. The Lewis acid coordinates to the dienophile, lowering the energy of the LUMO and often amplifying the secondary orbital interactions that favor the endo product. However, depending on the specific substrates, a Lewis acid can also be used to favor the exo product by creating a sterically demanding transition state that disfavors the endo approach.

• Solvent Effects: The polarity of the solvent can influence the transition state geometry. Experiment with a range of solvents, from non-polar (e.g., toluene, hexanes) to polar aprotic (e.g., dichloromethane, THF) and polar protic (e.g., water, methanol), to find the optimal conditions for your specific reaction.

• Temperature Control: Lowering the reaction temperature generally increases selectivity by favoring the transition state with the lower activation energy. If the desired product is the kinetic one (endo), running the reaction at a lower temperature for a longer period can be beneficial. Conversely, if the thermodynamic product (exo) is desired, higher temperatures may be necessary to allow for equilibration.

• Chiral Auxiliaries: Attaching a chiral auxiliary to the dienophile can induce facial selectivity, leading to the preferential formation of one enantiomer. This is a powerful strategy for asymmetric synthesis.

Question 2: Low Yields in Ring-Closing Metathesis (RCM)

I am attempting to form the 7-azabicyclo[2.2.1]heptane ring system using Ring-Closing Metathesis (RCM), but the yields are consistently low. What factors could be contributing to this?

Underlying Cause: Ring-closing metathesis is a powerful tool for forming cyclic structures, but its success is highly dependent on the substrate and reaction conditions.[2] Low yields in the RCM synthesis of the strained 7-azabicyclo[2.2.1]heptane system can be attributed to several factors, including catalyst deactivation, competing side reactions like oligomerization, and ring strain in the product.

Solutions:

• Catalyst Choice: The choice of the ruthenium-based catalyst is critical. Second and third-generation Grubbs and Hoveyda-Grubbs catalysts offer greater stability and functional group tolerance compared to first-generation catalysts.[3] For sterically hindered or electron-deficient substrates, a more active catalyst may be required.

• Reaction Concentration: RCM is an intramolecular process, and to favor it over intermolecular oligomerization, the reaction must be run at high dilution (typically 0.001–0.05 M).

• Ethylene Removal: The RCM reaction produces ethylene as a byproduct.[2] To drive the equilibrium towards the cyclic product, it is essential to remove the ethylene from the reaction mixture. This can be achieved by bubbling an inert gas (e.g., argon or nitrogen) through the solution or by performing the reaction under a vacuum.

• Solvent and Temperature: The choice of solvent can impact catalyst solubility and activity. Dichloromethane and toluene are commonly used. The reaction temperature should be optimized; while higher temperatures can increase the reaction rate, they can also lead to catalyst decomposition.

Question 3: Difficulty in Stereoselective Reduction of Ketones

I have synthesized a ketone-functionalized 7-azabicyclo[2.2.1]heptane intermediate and need to reduce it to a specific alcohol diastereomer, but I am getting a mixture of products. How can I achieve higher stereoselectivity?

Underlying Cause: The stereochemical outcome of the reduction of a ketone on the 7-azabicyclo[2.2.1]heptane scaffold is dictated by the direction of hydride attack. The bicyclic structure presents two distinct faces for the incoming nucleophile: the sterically hindered endo face and the more accessible exo face. The choice of reducing agent and reaction conditions determines which face is preferentially attacked. For instance, reduction of a ketone at the 2-position often results in the hydride attacking from the less hindered exo face, leading to the endo-alcohol. However, unexpected diastereomeric ratios can arise due to epimerization of the alpha-proton during reduction.[4]

Solutions:

• Sterically Hindered Reducing Agents: To favor attack from the less hindered exo face and produce the endo-alcohol, use sterically bulky reducing agents like L-Selectride® or K-Selectride®. These reagents will have difficulty approaching from the more sterically congested endo face.

• Chelation-Controlled Reduction: If there is a nearby functional group that can chelate to a metal hydride, this can direct the hydride delivery to a specific face. For example, using a reagent like lithium aluminum hydride (LAH) or diisobutylaluminium hydride (DIBAL-H) in the presence of a chelating group can lead to high diastereoselectivity.

• Temperature: Lowering the reaction temperature can enhance selectivity by favoring the transition state with the lowest activation energy.

• Protecting Groups: The presence of a bulky protecting group on the nitrogen atom can influence the steric environment around the ketone and direct the hydride attack.

Question 4: Challenges in Purification of Polar Analogs

My synthesized 7-azabicyclo[2.2.1]heptane analogs are highly polar and I am struggling with their purification by column chromatography. What alternative purification strategies can I employ?

Underlying Cause: The presence of the basic nitrogen atom and potentially other polar functional groups in 7-azabicyclo[2.2.1]heptane analogs can make them challenging to purify using standard silica gel chromatography. These compounds can streak on the column, leading to poor separation and low recovery.

Solutions:

• Modified Silica Gel Chromatography:

  • Amine Deactivation: Treat the silica gel with a small amount of a tertiary amine (e.g., triethylamine, typically 1-2% v/v in the eluent) to neutralize acidic sites on the silica and prevent tailing of the basic product.

  • Ammonia Treatment: Prepare a slurry of silica gel in a solvent containing a small amount of ammonium hydroxide, then evaporate the solvent before packing the column.

• Alumina Chromatography: Basic or neutral alumina can be a better stationary phase for purifying basic compounds as it lacks the acidic silanol groups of silica gel.

• Reverse-Phase Chromatography (C18): For highly polar compounds, reverse-phase chromatography using a C18-functionalized silica gel with a mobile phase of water/acetonitrile or water/methanol (often with a modifier like formic acid or trifluoroacetic acid to improve peak shape) can be very effective.

• Ion-Exchange Chromatography: If the analog has a charged group, ion-exchange chromatography can be a powerful purification technique.

• Crystallization: If the product is a solid, crystallization can be an excellent method for obtaining highly pure material.

II. Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to the 7-azabicyclo[2.2.1]heptane core?

The most common and versatile methods for constructing the 7-azabicyclo[2.2.1]heptane skeleton include:

• Diels-Alder Reaction: This [4+2] cycloaddition is a powerful method, often employing a pyrrole derivative as the diene and a suitable dienophile.[1]

• Intramolecular Cyclization: Strategies involving intramolecular nucleophilic substitution or radical cyclization of appropriately functionalized cyclohexyl or cyclopentyl precursors are also widely used.[5] For example, sodium hydride-promoted heterocyclization of alkyl N-(cis-3,trans-4-dibromocyclohex-1-yl)carbamates is a convenient method.

• Ring-Closing Metathesis (RCM): As discussed earlier, RCM of a diene-containing amine precursor can efficiently form the bicyclic system.[2]

• Transannular Alkylation: This key step can form the [2.2.1] ring system, for instance, through a beta-elimination of a silyl ether followed by cyclization.[6]

Q2: How can I control the stereochemistry at the bridgehead positions?

The stereochemistry at the bridgehead positions is typically established during the ring-forming reaction. In a Diels-Alder reaction, the stereochemistry of the dienophile is transferred to the product. For other cyclization strategies, the stereochemistry of the starting material will dictate the stereochemistry of the bridgehead carbons. It is crucial to carefully design the synthesis from a stereochemically defined precursor if control at these positions is required.

Q3: What are some effective N-protecting groups for 7-azabicyclo[2.2.1]heptane systems?

The choice of the nitrogen protecting group is critical and depends on the subsequent reaction conditions. Common and effective protecting groups include:

• tert-Butoxycarbonyl (Boc): Stable to a wide range of conditions but easily removed with acid (e.g., TFA). The Boc group can also influence the conformational preferences of the ring system.

• Benzyloxycarbonyl (Cbz or Z): Stable to acidic and basic conditions and can be removed by hydrogenolysis.

• Benzyl (Bn): Similar to Cbz, it is removed by hydrogenolysis.

• Sulfonamides (e.g., nosyl, tosyl): Very stable protecting groups, often requiring harsh conditions for removal.

Q4: Are there any specific safety precautions I should take when working with these compounds?

Many 7-azabicyclo[2.2.1]heptane analogs are biologically active, and their toxicological properties may not be fully known. Therefore, it is essential to handle all intermediates and final products with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.

III. Experimental Protocols

Protocol 1: General Procedure for a Lewis Acid-Catalyzed Diels-Alder Reaction

This protocol provides a general guideline. The specific Lewis acid, solvent, temperature, and reaction time should be optimized for each specific reaction.

• To a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), add the dienophile (1.0 eq) and the desired anhydrous solvent (e.g., dichloromethane, toluene).

• Cool the solution to the desired temperature (e.g., -78 °C, 0 °C, or room temperature).

• Slowly add the Lewis acid (e.g., BF₃·OEt₂, TiCl₄, SnCl₄; 0.1 - 1.2 eq) to the solution and stir for 15-30 minutes.

• Add a solution of the diene (1.0 - 1.5 eq) in the same anhydrous solvent dropwise to the reaction mixture.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction by the slow addition of a suitable quenching agent (e.g., saturated aqueous NaHCO₃ solution, water, or a saturated aqueous solution of Rochelle's salt for aluminum-based Lewis acids).

• Allow the mixture to warm to room temperature and extract the product with an appropriate organic solvent (e.g., dichloromethane, ethyl acetate).

• Dry the combined organic layers over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: General Procedure for Ring-Closing Metathesis (RCM)

This protocol is a general starting point and should be optimized for each substrate.

• To a flame-dried Schlenk flask equipped with a condenser and under an inert atmosphere (argon or nitrogen), add the diene substrate (1.0 eq) and the desired anhydrous, degassed solvent (e.g., dichloromethane, toluene) to achieve a high dilution (0.001 - 0.05 M).

• Add the RCM catalyst (e.g., Grubbs' 1st or 2nd generation catalyst, Hoveyda-Grubbs' 2nd generation catalyst; 1-10 mol%).

• Heat the reaction mixture to the desired temperature (typically 40-110 °C) and maintain a gentle reflux if necessary.

• To facilitate the removal of ethylene, a gentle stream of argon or nitrogen can be bubbled through the reaction mixture, or the reaction can be performed under reduced pressure.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench by adding a few drops of ethyl vinyl ether to deactivate the catalyst.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography.

IV. Visualizations

Diagram 1: Key Synthetic Strategies

Caption: Common synthetic routes to the 7-azabicyclo[2.2.1]heptane core.

Diagram 2: Troubleshooting Workflow for Low Diastereoselectivity

Caption: A decision-making workflow for troubleshooting low diastereoselectivity.

V. References

• Synthesis of 7-Azabicyclo[2.2.1]heptane Derivatives by Transformation of Tropinone. (URL: [Link])

• Use of Enantiomerically Pure 7-Azabicyclo[2.2.1]heptan-2-ol as a Chiral Template for the Synthesis of Aminocyclitols. Organic Letters. (URL: [Link])

• Synthesis of new 7-azabicyclo[2.2.1]heptane derivatives. (URL: [Link])

• Conformationally Constrained 7-Azabicyclo[2.2.1]heptane Amino Acids. Synthesis of a Glutamic Acid Analogue. Journal of Organic Chemistry. (URL: [Link])

• Ring-closing metathesis. Wikipedia. (URL: [Link])

• Synthesis of 7-azabicyclo[2.2.1]heptane and 8-azabicyclo[3.2.1]octane, systems using radical cyclization. (URL: [Link])

• Ring Closing Metathesis (RCM). Organic Chemistry Portal. (URL: [Link])

• Synthesis of 7-Azabicyclo[2.2.1]heptane and 2-Oxa-4-azabicyclo[3.3.1]non-3-ene Derivatives by Base-Promoted Heterocyclization of Alkyl N-(cis(trans)-3,trans(cis)-4-Dibromocyclohex-1-yl)carbamates and N. (URL: [Link])

Sources

• 1. researchgate.net [researchgate.net]
• 2. Ring-closing metathesis - Wikipedia [en.wikipedia.org]
• 3. Ring Closing Metathesis [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Conformationally Constrained 7-Azabicyclo[2.2.1]heptane Amino Acids. Synthesis of a Glutamic Acid Analogue - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Low Yields in Base-Promoted Heterocyclization of Carbamates

Introduction

Welcome to the Technical Support Center for Base-Promoted Heterocyclization of Carbamates. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with achieving optimal yields in these critical synthetic transformations. The formation of heterocyclic structures from carbamate precursors is a cornerstone of modern medicinal chemistry, yet it is often plagued by issues of low product formation. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to directly address specific experimental hurdles. Our approach is rooted in explaining the "why" behind the "how," empowering you to make informed decisions to enhance your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: My reaction is sluggish and gives a low yield of the desired heterocycle. What are the most common initial factors to investigate?

A1: Low yields in these reactions often stem from a few key areas. Before delving into more complex optimizations, it is crucial to systematically evaluate the fundamentals of your reaction setup.[1]

• Reagent and Solvent Purity: Impurities, especially water, in your reagents or solvents can significantly hinder the reaction. Bases can be deactivated, and side reactions can be promoted. Always use freshly dried, high-purity solvents and ensure the integrity of your carbamate substrate and base.[2]

• Reaction Temperature: The optimal temperature is a delicate balance. Too low, and the reaction may not have sufficient energy to overcome the activation barrier. Too high, and you risk decomposition of your starting material or product.[1] A systematic screen of temperatures is often a valuable first step.

• Inert Atmosphere: Many organic reactions, particularly those involving strong bases and anionic intermediates, are sensitive to oxygen and atmospheric moisture.[1] Ensure your reaction is conducted under a rigorously maintained inert atmosphere (e.g., nitrogen or argon).

Q2: I'm observing significant amounts of starting material even after prolonged reaction times. Could the choice of base be the issue?

A2: Absolutely. The choice and strength of the base are critical for efficient deprotonation of the carbamate nitrogen, which is often the rate-determining step.

• Base Strength (pKa): The pKa of the base's conjugate acid should be sufficiently high to effectively deprotonate the N-H bond of the carbamate. Common bases include sodium hydride (NaH), potassium tert-butoxide (KOtBu), and lithium diisopropylamide (LDA). For less acidic carbamates, stronger bases may be necessary.

• Steric Hindrance: Sterically hindered bases, such as lithium bis(trimethylsilyl)amide (LiHMDS), can sometimes be advantageous in preventing undesired side reactions at other sites of the molecule.

• Solubility: The solubility of the base in your chosen solvent can impact its effectiveness. Insoluble bases may lead to heterogeneous reaction mixtures and slower reaction rates due to inefficient mixing.[1] Consider bases that are soluble in your reaction solvent or explore solvent systems that can better dissolve the chosen base.

Q3: My desired product is forming, but I'm also getting a significant amount of a side product from intermolecular reactions. How can I favor the intramolecular cyclization?

A3: This is a classic challenge in heterocyclization reactions. Favoring the intramolecular pathway over the intermolecular one often relies on manipulating the reaction concentration.

• High Dilution Principle: By significantly increasing the volume of the solvent, you decrease the concentration of the reacting species. This reduces the probability of two molecules encountering each other (intermolecular reaction) and increases the likelihood of the reactive ends of the same molecule finding each other (intramolecular cyclization). While this may slow down the overall reaction rate, it can dramatically improve the yield of the desired cyclic product.

Troubleshooting Guides

Guide 1: Issue - Incomplete Deprotonation and Low Conversion

You observe a significant amount of unreacted starting material by TLC or LC-MS analysis, even with a seemingly appropriate base.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction conversion.

Detailed Steps & Rationale:

• Verify Base Strength: The first step is to ensure a proper thermodynamic driving force for the deprotonation. The pKa of the conjugate acid of your base should ideally be at least 2-3 pKa units higher than the pKa of the carbamate N-H proton.

• Evaluate Base Quality: Many strong bases (e.g., NaH, KOtBu) are hygroscopic and can degrade upon exposure to air and moisture. Use a fresh bottle of base or a freshly prepared solution. Ensure all transfers are performed under a strict inert atmosphere.

• Optimize Temperature and Time: If the base is appropriate and of good quality, the reaction may be kinetically slow. Incrementally increasing the reaction temperature can significantly increase the reaction rate.[1] Monitor the reaction over a longer period to ensure it has reached completion.

Guide 2: Issue - Formation of N-Alkylated Byproducts

Instead of the desired heterocycle, you are observing byproducts resulting from the alkylation of the carbamate nitrogen.

Underlying Cause: The carbamate anion, once formed, can be nucleophilic and react with electrophiles present in the reaction mixture. This is particularly problematic if your starting material contains an alkyl halide that is intended to be the electrophile for a different nucleophile in a subsequent step.

Mitigation Strategies:

• Choice of Base: Strong, non-nucleophilic bases are often preferred to minimize side reactions.[3][4] Sterically hindered guanidine bases have been shown to be effective in some cases.[4]

• Protecting Group Strategy: The choice of the carbamate protecting group itself can influence the nucleophilicity of the resulting anion. Consider exploring different carbamate protecting groups (e.g., Boc, Cbz, Fmoc) as they can alter the electronic properties of the nitrogen atom.[5][6]

Experimental Protocol: Screening Non-Nucleophilic Bases

• Setup: Prepare three identical small-scale reactions in parallel under an inert atmosphere.

• Reaction 1 (Control): Use your original basic conditions.

• Reaction 2: Use 1.2 equivalents of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).

• Reaction 3: Use 1.2 equivalents of Proton-Sponge (1,8-Bis(dimethylamino)naphthalene).

• Monitoring: Monitor all three reactions by TLC or LC-MS at regular intervals.

• Analysis: Compare the product-to-byproduct ratios in each reaction to determine the most effective non-nucleophilic base for your system.

Guide 3: Issue - Solvent-Related Low Yields

You suspect the solvent may be negatively impacting the reaction.

Solvent Effects Explained:

The solvent plays a multifaceted role in these reactions. It must dissolve the reactants, but it also influences the stability of intermediates and transition states.

• Polar Aprotic Solvents: Solvents like Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and Acetonitrile (MeCN) are often good choices.[7] They can solvate the cation of the base, leaving the anion more "naked" and reactive. The polar nature of these solvents can also stabilize the charged intermediates formed during the cyclization.

• Aprotic, Nonpolar Solvents: Solvents like Toluene or Tetrahydrofuran (THF) can also be effective, particularly when paired with bases that have good solubility in them.

Troubleshooting Table: Solvent Screening

Solvent	Polarity	Common Compatible Bases	Potential Issues
DMF	Polar Aprotic	NaH, KOtBu, Cs₂CO₃	Can be difficult to remove; potential for decomposition at high temperatures.
DMSO	Polar Aprotic	NaH, KOtBu	High boiling point; can be challenging to remove.
THF	Relatively Nonpolar	NaH, LDA, LiHMDS	Lower boiling point may limit reaction temperature.
Toluene	Nonpolar	KOtBu	May not be suitable for all substrates due to solubility issues.

Recommendation: If you are experiencing low yields, a systematic screen of different solvent types can be highly informative.

Advanced Troubleshooting & Mechanistic Considerations

The Role of the Carbamate Protecting Group

The electronic nature of the carbamate's protecting group can significantly influence the acidity of the N-H proton and the nucleophilicity of the resulting anion.

Caption: Influence of the carbamate R group on reactivity.

• Electron-Withdrawing Groups (e.g., tert-butyloxycarbonyl - Boc, Carboxybenzyl - Cbz): These groups increase the acidity of the N-H proton, making deprotonation easier.[6] However, they also stabilize the resulting anion through resonance, which can decrease its nucleophilicity.

• Orthogonal Protecting Groups: In complex molecules with multiple functional groups, employing an orthogonal protecting group strategy is essential.[5][8] This allows for the selective removal of one protecting group without affecting others.[5] For instance, a Boc group is acid-labile, while an Fmoc group is base-labile.[6]

If deprotonation is the issue, a more electron-withdrawing protecting group might help. If the subsequent nucleophilic attack is the slow step, a less electron-withdrawing group could be beneficial.

References

• Protective Groups - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Protecting Groups for Amines: Carbamates - Master Organic Chemistry. (2018, June 7). Retrieved from [Link]

• Continuous Synthesis of Carbamates from CO2 and Amines - PMC. (2023, December 5). Retrieved from [Link]

• 26.05 Protecting Groups for Amines: Carbamates - YouTube. (2020, May 18). Retrieved from [Link]

• Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups - Journal of Emerging Investigators. (2022, December 12). Retrieved from [Link]

• Protecting group - Wikipedia. (n.d.). Retrieved from [Link]

• Studies on the solvent dependence of the carbamic acid formation from ω-(1-naphthyl)alkylamines and carbon dioxide - ResearchGate. (2025, August 6). Retrieved from [Link]

• Catalytic, Enantioselective Synthesis of Cyclic Carbamates from Dialkyl Amines by CO2-Capture: Discovery, Development, and Mechanism - PMC. (n.d.). Retrieved from [Link]

• Continuous Synthesis of Carbamates from CO2 and Amines | ACS Omega. (2023, December 5). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Continuous Synthesis of Carbamates from CO2 and Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Protective Groups [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. Protecting group - Wikipedia [en.wikipedia.org]

managing retro-cycloaddition in 7-azabicyclo[2.2.1]hept-2-ene synthesis

Technical Support Center: 7-Azabicyclo[2.2.1]hept-2-ene Synthesis

Welcome to the technical support center for the synthesis of 7-azabicyclo[2.2.1]hept-2-ene and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize the aza-Diels-Alder reaction to construct this valuable scaffold. The inherent propensity of this strained bicyclic system to undergo a retro-cycloaddition presents a significant synthetic challenge. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate this equilibrium-driven reaction and maximize your product yield and purity.

Troubleshooting Guide: Managing Unwanted Retro-Cycloaddition

This section addresses common issues encountered during the synthesis of 7-azabicyclo[2.2.1]hept-2-enes. The primary challenge is the thermal instability of the product, which can readily revert to its diene and dienophile precursors via a retro-Diels-Alder mechanism.[1][2]

Problem 1: Low or No Yield of the Adduct, with Recovery of Starting Materials

Symptoms:

• TLC or LCMS analysis shows the presence of the diene (e.g., cyclopentadiene) and the imine dienophile, with little to no desired product.

• The isolated yield is significantly lower than expected, even after extended reaction times.

• Product seems to disappear during workup or purification.

Root Cause Analysis:

The chemical equilibrium is not favoring the product, or the product is decomposing back to the starting materials under the reaction or workup conditions. The retro-Diels-Alder reaction is entropically favored and becomes significant at elevated temperatures.[2][3][4] This suggests the reaction is under thermodynamic control, where the more stable starting materials are the dominant species at equilibrium.[5]

Solutions & Scientific Rationale:

• Shift to Kinetic Control (Lower Temperature): The forward Diels-Alder reaction typically has a lower activation energy than the retro-reaction. By reducing the temperature, you favor the kinetically controlled product (the desired adduct) and disfavor the thermodynamically driven retro-reaction, which requires more energy to overcome its activation barrier.[4][6][7]

  • Action: If your reaction is running at elevated temperatures (e.g., >40 °C), reduce it to room temperature (20-25 °C) or even sub-ambient temperatures (e.g., 0 °C). Monitor progress carefully, as the reaction rate will decrease. Patience is key.

• Accelerate the Forward Reaction with Lewis Acid Catalysis: A Lewis acid can dramatically accelerate the forward aza-Diels-Alder reaction by coordinating to the nitrogen or a carbonyl group on the dienophile. This coordination lowers the energy of the dienophile's Lowest Unoccupied Molecular Orbital (LUMO), reducing the HOMO-LUMO gap between the reactants and lowering the activation energy for the forward cycloaddition.[8][9] This allows the reaction to proceed efficiently at lower temperatures where the retro-reaction is negligible.

  • Action: Introduce a catalytic amount (5-10 mol%) of a suitable Lewis acid. The choice of acid is critical and depends on the substrate's functional group tolerance. See the FAQ section for guidance on selecting a Lewis acid.

• Increase Reactant Concentration: Le Châtelier's principle applies here. The Diels-Alder reaction is a bimolecular process. Increasing the concentration of the diene and/or dienophile will shift the equilibrium toward the product side.

  • Action: Run the reaction in a more concentrated solution. If feasible, using one of the reactants as the solvent can be highly effective, though this is not always practical.

Problem 2: Product Decomposes During Purification

Symptoms:

• Initial reaction monitoring (TLC, crude NMR) shows good conversion to the product.

• Significant loss of product occurs during purification steps like column chromatography or distillation.

• Fractions corresponding to the product re-test as a mixture of product and starting materials.

Root Cause Analysis:

The 7-azabicyclo[2.2.1]hept-2-ene adduct is thermally labile. Purification methods that involve heat (like distillation or removal of high-boiling solvents under high vacuum) can induce the retro-Diels-Alder reaction.[3] Similarly, prolonged exposure to silica or alumina gel during chromatography can sometimes catalyze decomposition, especially if the stationary phase is acidic or basic.

Solutions & Scientific Rationale:

• Avoid Heat:

  • Action: Remove solvents at reduced pressure without external heating (rotary evaporator water bath at room temperature). If high-boiling solvents are used (e.g., toluene, xylene), consider switching to lower-boiling alternatives like Dichloromethane (DCM) or Diethyl Ether if the reaction conditions permit. Avoid purification by distillation.

• Rapid, Gentle Chromatography:

  • Action: Use flash column chromatography rather than gravity chromatography to minimize contact time with the stationary phase. Consider using a neutral stationary phase like deactivated silica gel or alumina if your compound shows sensitivity.

• In-Situ Derivatization: If the adduct is exceptionally unstable, the most robust strategy is to convert it immediately into a more stable downstream product without isolation.

  • Action: After confirming the formation of the 7-azabicyclo[2.2.1]hept-2-ene, perform a subsequent reaction in the same pot. A common approach is the hydrogenation of the double bond to form the corresponding stable 7-azabicyclo[2.2.1]heptane. Metal coordination has also been employed to stabilize the bicyclic framework during functional group transformations.[10]

Logical Flow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low-yield aza-Diels-Alder reactions.

Frequently Asked Questions (FAQs)

Q1: What exactly is the retro-Diels-Alder reaction in this context?

The retro-Diels-Alder reaction is the microscopic reverse of the Diels-Alder cycloaddition.[1][2] For the 7-azabicyclo[2.2.1]hept-2-ene system, it is a concerted, pericyclic reaction where the two sigma bonds formed during the cycloaddition break, regenerating the aromatic pyrrole-like diene and the alkene-like dienophile. This process is thermally driven and favored by an increase in entropy (one molecule breaking into two).

Caption: Equilibrium between the Diels-Alder and retro-Diels-Alder reactions.

Q2: How do I choose the right Lewis acid for my reaction?

The ideal Lewis acid should be strong enough to catalyze the reaction but not so reactive that it promotes side reactions or is incompatible with your substrates' functional groups.

Lewis Acid	Typical Loading (mol%)	Strengths	Considerations
Yb(OTf)₃, Sc(OTf)₃	5 - 10	Excellent catalysts, often providing high yields at room temperature.[11] Tolerant of many functional groups.	Can be expensive. Hygroscopic - handle under inert atmosphere.
BF₃·OEt₂	10 - 100	Inexpensive and effective.	Can be too harsh for sensitive substrates. Can be difficult to handle (fumes in air).
AlCl₃, TiCl₄	10 - 100	Very strong Lewis acids, provide significant rate acceleration.[9]	Often require very low temperatures (-78 °C) to control reactivity. Highly sensitive to moisture. May promote polymerization or decomposition.
Sn(OTf)₂, Zn(OTf)₂	5 - 10	Milder alternatives, good for substrates with sensitive functional groups.[11]	May be less effective for very unreactive systems.

Recommendation: Start with a lanthanide triflate like Yb(OTf)₃ or Sc(OTf)₃ due to their high efficacy and functional group tolerance.[11]

Q3: Can electronic effects of substituents help prevent the retro-reaction?

Absolutely. The stability of the Diels-Alder adduct is directly influenced by the electronics of the reactants. According to Frontier Molecular Orbital (FMO) theory, the reaction rate is enhanced when the energy gap between the diene's Highest Occupied Molecular Orbital (HOMO) and the dienophile's LUMO is small.

• Electron-Donating Groups (EDGs) on the diene (e.g., cyclopentadiene) raise its HOMO energy.

• Electron-Withdrawing Groups (EWGs) on the dienophile (the imine) lower its LUMO energy.[12][13]

This combination not only accelerates the forward reaction but also leads to a more electronically stable product that is less prone to retro-cycloaddition.

• Practical application: If you are designing a synthesis, incorporating an EWG (e.g., a tosyl group on the nitrogen, or an ester on the carbon backbone) on your imine precursor will favor the formation and stability of the desired 7-azabicyclo[2.2.1]hept-2-ene.

Q4: Are there alternative synthetic routes that avoid this equilibrium issue?

Yes, while the aza-Diels-Alder is a common route, other methods have been developed to synthesize the 7-azabicyclo[2.2.1]heptane core, which can then be functionalized. These routes can be advantageous if the desired substitution pattern leads to a particularly unstable adduct. Examples include:

• Base-promoted intramolecular cyclization of dibromocyclohexyl carbamates.[14][15]

• Radical cyclization approaches.[16][17]

• Strain-release formal cycloadditions using photochemical methods.[18][19]

These methods form the saturated bicyclic system directly, bypassing the unstable alkene intermediate and its associated retro-cycloaddition equilibrium.

Experimental Protocol: General Procedure for Lewis Acid-Catalyzed Aza-Diels-Alder Synthesis under Kinetic Control

This protocol is a general starting point for the synthesis of an N-protected 7-azabicyclo[2.2.1]hept-2-ene from an N-protected imine and cyclopentadiene.

Materials:

• N-protected imine (1.0 equiv)

• Cyclopentadiene (freshly cracked, 2.0-3.0 equiv)

• Lewis Acid (e.g., Yb(OTf)₃, 0.1 equiv)

• Anhydrous solvent (e.g., Dichloromethane or Acetonitrile)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Preparation: Dry all glassware in an oven (120 °C) overnight and cool under a stream of inert gas.

• Reagent Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the N-protected imine (1.0 equiv) and the Lewis acid (0.1 equiv) in the anhydrous solvent (to make a ~0.1 M solution based on the imine).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Diene Addition: Add freshly cracked cyclopentadiene (2.0-3.0 equiv) dropwise to the stirred solution over 5-10 minutes. Note: Cyclopentadiene is prepared by the retro-Diels-Alder of dicyclopentadiene. This process should be done immediately before use.

• Reaction Monitoring: Allow the reaction to stir at 0 °C. Monitor the consumption of the imine by Thin Layer Chromatography (TLC) or LCMS every 1-2 hours. The reaction may take anywhere from a few hours to 24 hours. If the reaction is sluggish, it can be allowed to warm slowly to room temperature.

• Quenching: Once the reaction is complete (or has reached a plateau), quench it by adding a small amount of saturated aqueous sodium bicarbonate solution or water (~10% of the reaction volume).

• Workup: Transfer the mixture to a separatory funnel. Dilute with the reaction solvent (e.g., DCM) and wash with water (2x) and brine (1x). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure without heating.

• Purification: Purify the crude product immediately by flash column chromatography on silica gel, using a solvent system determined by TLC (e.g., a gradient of ethyl acetate in hexanes).

References

• The Lewis Acids Catalyzed Aza-Diels−Alder Reaction of Methylenecyclopropanes with Imines. Organic Letters - ACS Publications. Available from: [Link]

• Lewis acid catalyzed and self-assembled diels-alder reactions (LACASA-DA). ProQuest. Available from: [Link]

• Effect of Lewis acid bulkiness on the stereoselectivity of Diels–Alder reactions between acyclic dienes and α,β-enals. Organic Chemistry Frontiers (RSC Publishing). Available from: [Link]

• Retro Diels-Alder Reactions of 5,6-Disubstituted-7-oxabicyclo[2.2.1]hept-2-enes. Vanderbilt University. Available from: [Link]

• Retro-Diels-Alder reaction: possible involvement in the metabolic activation of 7-oxabicyclo[2.2.1]hepta-2(3),5(6)-diene-2,3-dicarboxylates and a phosphonate analog. PubMed. Available from: [Link]

• How Lewis Acids Catalyze Diels–Alder Reactions. PMC. Available from: [Link]

• 7-azabicyclo[2.2.1]-heptane and -heptene derivatives as cholinergic receptor ligands. Google Patents.

• How Lewis Acids Catalyze Diels–Alder Reactions. Radboud Repository. Available from: [Link]

• Understanding product optimization: Kinetic versus thermodynamic control. ACS Publications. Available from: [Link]

• The Retro Diels-Alder Reaction. Master Organic Chemistry. Available from: [Link]

• Diels-Alder Reaction: Kinetic and Thermodynamic Control. Master Organic Chemistry. Available from: [Link]

• N-BOC-7-Azabicyclo[2.2.1]heptan-2-ones, Versatile Intermediates for the Enantiospecific Synthesis of (+)- and (-)-Epibatidine and Analogs. The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Synthesis of 7-azabicyclo[2.2.1]heptane and 8-azabicyclo[3.2.1]octane, systems using radical cyclization. Semantic Scholar. Available from: [Link]

• Thermodynamic and Kinetic Study of Diels–Alder Reaction between Furfuryl Alcohol and N-Hydroxymaleimides—An Assessment for Materials Application. PMC. Available from: [Link]

• Thermodynamic and kinetic reaction control. Wikipedia. Available from: [Link]

• Synthesis of 7-Azabicyclo[2.2.1]heptane and 2-Oxa-4-azabicyclo[3.3.1]non-3-ene Derivatives by Base-Promoted Heterocyclization of Alkyl N-(cis(trans)-3,trans(cis)-4-Dibromocyclohex-1-yl)carbamates and N-(cis(trans)-3,trans(cis)-4-Dibromocyclohex-1-yl)-2,2,2-trifluoroacetamides. Sci-Hub. Available from: [Link]

• Face Selectivity of the Diels-Alder Additions and Cheletropic Additions of Sulfur-Dioxide to 2-Vinyl-7-Oxabicyclo[2.2.1]Hept-2-Ene Derivatives. Semantic Scholar. Available from: [Link]

• Synthesis of new 7-azabicyclo[2.2.1]heptane derivatives. ResearchGate. Available from: [Link]

• An intermolecular Diels-Alder cycloaddition under various condition between 1,3-cyclohexadiene and 7-oxabicyclo[2.2.1]hepta-2,5. ACG Publications. Available from: [Link]

• Diels–Alder reaction. Wikipedia. Available from: [Link]

• Retro-Diels–Alder reaction. Wikipedia. Available from: [Link]

• The Diels–Alder reaction of furan and phenylsulphonylpropadiene. The simple base induced rearrangement of 3-methylene-2-endo-phenylsulphonyl-7-oxabicyclo[2.2.1]hept-5-ene. RSC Publishing. Available from: [Link]

• The Retro–Diels–Alder Reaction Part II. Dienophiles with One or More Heteroatom. Wiley Online Library. Available from: [Link]

• Substituent Effect Analysis of the Synthesis of 1-Azabicyclo[2.2.1]heptan-2-one Using Diels-Alder Reactions. The LAIR at East Texas A&M. Available from: [Link]

• Synthesis of norbornene derivatives by Diels-Alder cycloaddition and subsequent copolymerization with maleic anhydride. Waseda University. Available from: [Link]

• Substituent Effects in the Diels-Alder Reaction. YouTube. Available from: [Link]

• New synthesis of 7-azabicyclo[2.2.1]heptane-1-carboxylic acid. Universidad de La Rioja. Available from: [Link]

• 7-Azabicyclo[2.2.1]heptane as a scaffold for the development of selective sigma-2 (σ2) receptor ligands. PubMed. Available from: [Link]

• Effect of substituents and promoters on the Diels–Alder cycloaddition reaction in the biorenewable synthesis of trimellitic acid. PMC - PubMed Central. Available from: [Link]

• Synthesis of 2-Azanorbornanes via Strain-Release Formal Cycloadditions Initiated by Energy Transfer. PMC. Available from: [Link]

• A formal (3+2) cycloaddition strategy toward 2-azanorbornanes. ResearchGate. Available from: [Link]

• Synthesis of 2-Azanorbornanes via Strain-Release Formal Cycloadditions Initiated by Energy Transfer. PubMed. Available from: [Link]

• ChemInform Abstract: Synthesis of 7-Azabicyclo[2.2.1]heptane and 2-Oxa-4-azabicyclo[3.3.1]non-3-ene Derivatives by Base-Promoted Heterocyclization of Alkyl N-(cis(trans). ResearchGate. Available from: [Link]

• ChemInform Abstract: 2‐Azanorbornane — A Versatile Chiral aza‐Diels—Alder Cycloadduct: Preparation, Applications in Stereoselective Synthesis and Biological Activity. ResearchGate. Available from: [Link]

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separation of diastereomers in 7-azabicyclo[2.2.1]heptane synthesis

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for challenges related to the synthesis and purification of 7-azabicyclo[2.2.1]heptane derivatives. This guide is designed for researchers, medicinal chemists, and process development professionals who encounter the common yet critical hurdle of separating diastereomers in this valuable structural class. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying logic and field-proven insights to empower you to solve these challenges effectively.

The rigid, bicyclic structure of the 7-azabicyclo[2.2.1]heptane core makes it a privileged scaffold in medicinal chemistry, notably as a key component of potent nicotinic acetylcholine receptor ligands like epibatidine.[1] However, synthetic routes often generate mixtures of diastereomers (e.g., exo and endo isomers), and their separation is paramount for elucidating structure-activity relationships and advancing drug candidates.[1][2]

This document is structured into two main sections: a Troubleshooting Guide to address specific experimental failures, and a Frequently Asked Questions (FAQs) section for broader conceptual understanding.

Troubleshooting Guide

This section addresses specific, common problems encountered during the separation of 7-azabicyclo[2.2.1]heptane diastereomers.

Question: My exo and endo diastereomers are co-eluting or have very poor separation (ΔRf < 0.1) during silica gel flash chromatography. What are my next steps?

Answer: This is a frequent challenge due to the often-subtle differences in polarity between diastereomers. A systematic approach to optimization is required.

Root Cause Analysis: The basic nitrogen of the 7-azabicyclo[2.2.1]heptane core is a primary source of chromatographic issues. It can interact strongly and inconsistently with the acidic silanol groups on the silica surface, leading to peak tailing, smearing, and poor resolution. The first step is always to mitigate these interactions.

Step-by-Step Troubleshooting Protocol:

• Introduce a Basic Modifier:

  • Why: To improve peak shape and reproducibility, add a competitive base to your eluent system. This deactivates the acidic silica sites, preventing the amine from "sticking."

  • How: Add 0.5-2% triethylamine (NEt₃) or ammonia (as a 7N solution in methanol) to your mobile phase. Start with 1% NEt₃ in your standard ethyl acetate/hexanes or dichloromethane/methanol system and re-run your TLC analysis.

• Systematically Vary Solvent Polarity and Composition:

  • Why: Simple binary systems may not provide sufficient selectivity. A third solvent can modulate interactions differently for each diastereomer.

  • How: Explore ternary solvent systems. If you are using a DCM/MeOH gradient, consider adding a small amount of a third solvent like diethyl ether or acetone. Screen a range of compositions methodically.

• Switch the Stationary Phase:

  • Why: If silica gel fails, a different sorbent with alternative interaction mechanisms may provide the necessary selectivity.

  • How:

    • Alumina (Basic or Neutral): An excellent choice for basic compounds. Neutral alumina is a good starting point. Basic alumina can be used if the compound is stable to high pH.

    • Reverse-Phase Chromatography (C18): If the diastereomers have different hydrophobic characteristics, reverse-phase chromatography using systems like water/acetonitrile or water/methanol (often with a modifier like 0.1% TFA or formic acid) can be highly effective. This is typically done at the HPLC level but reverse-phase TLC plates are available for screening.[3]

• Consider Derivatization:

  • Why: If the native compounds are inseparable, converting them into a different derivative (e.g., an amide or carbamate) can exaggerate their structural differences, making them chromatographically distinct.[4][5] The protecting group can be removed after separation.

  • How: A common strategy is to protect the amine with a Boc (di-tert-butyl dicarbonate) or Cbz (benzyl chloroformate) group. The resulting carbamates often exhibit much better chromatographic behavior and can be easier to separate. After separation, the protecting group is cleaved under standard conditions.

Question: I am attempting a fractional crystallization to separate my diastereomers, but I'm only getting oils or concomitant crystallization of both isomers. How can I induce selective crystallization?

Answer: This indicates that the solubilities of your diastereomers in the chosen solvent are too similar, or that the solution is supersaturated with respect to both. The key is to create a system where one diastereomer is significantly less soluble than the other. Forming diastereomeric salts is a classic and powerful strategy.[6]

Protocol: Screening for Diastereomeric Salt Crystallization

• Select a Chiral Resolving Agent:

  • Why: Reacting your racemic or diastereomeric mixture of amines with an enantiomerically pure chiral acid will form a pair of diastereomeric salts. These salts have different physical properties, including crystal packing and solubility, which can be exploited for separation.[3]

  • Common Choices:

    • (+)- or (-)-Tartaric acid

    • (+)- or (-)-Dibenzoyl-D/L-tartaric acid (DBTA)[7]

    • (+)- or (-)-Camphorsulfonic acid (CSA)[3]

• Stoichiometry and Solvent Screening (Small Scale):

  • How: In separate vials, dissolve a small amount of your diastereomeric amine mixture (e.g., 50 mg) in various solvents (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate). Add 0.5 to 1.0 equivalents of the chosen chiral acid.

  • Observation: Cap the vials, warm gently to ensure dissolution, and then allow them to cool slowly to room temperature, followed by further cooling in a refrigerator (4°C). Observe for the formation of crystalline solids. Note which solvent/acid combinations yield crystals.

• Scale-Up and Optimization:

  • How: Once a promising system is identified, scale up the reaction. Use a minimal amount of hot solvent to fully dissolve the components. Slow cooling is critical; a warm water bath or a dewar can be used to insulate the flask and slow the cooling rate.

  • Seeding: If you can isolate even a tiny amount of pure crystal, use it to seed the supersaturated solution to encourage the crystallization of the desired diastereomeric salt.[6]

• Analysis and Liberation:

  • How: After filtration, wash the crystals with a small amount of cold solvent and dry. Analyze the crystalline material by NMR to determine the diastereomeric ratio.

  • Liberation: To recover your amine, dissolve the salt in water, basify the solution (e.g., with 1M NaOH), and extract the free amine with an organic solvent like dichloromethane or ethyl acetate.

Frequently Asked Questions (FAQs)

Q1: How can I use ¹H NMR spectroscopy to confirm the identity and purity of my separated exo and endo diastereomers?

A1: ¹H NMR is the most powerful tool for this purpose. The rigid bicyclic framework of the 7-azabicyclo[2.2.1]heptane system results in distinct and predictable differences in the chemical shifts (δ) and coupling constants (J) for the exo and endo isomers.

• Key Protons to Observe: Focus on the protons on the carbon bearing the substituent (e.g., H2) and the bridgehead protons (H1 and H4).[8]

• Coupling Constants: The Karplus relationship, which correlates dihedral angles to J-couplings, is very informative here. In the 7-azabicyclo[2.2.1]heptane system, there is often no observable coupling between the bridgehead proton (H1) and the adjacent endo proton (H2-endo), as their dihedral angle is close to 90°. Conversely, a significant coupling is typically observed between the bridgehead proton (H1) and an adjacent exo proton (H2-exo).[8]

• Chemical Shifts: The chemical environment of an exo substituent is different from an endo one, leading to different shielding/deshielding effects on nearby protons. Comparing the spectra of your separated isomers to literature values for known exo and endo analogs is a reliable method of assignment.[9][10]

Typical ¹H NMR Characteristics for H2 Proton	endo-isomer	exo-isomer
Coupling to H1 (Bridgehead)	J ≈ 0 Hz (or very small)	J ≈ 4-6 Hz
Coupling to H3 Protons	Shows coupling to both H3-exo and H3-endo	Shows coupling to both H3-exo and H3-endo
Appearance	Often a doublet of doublets (dd) or a more complex multiplet	Often appears as a triplet or a doublet of doublets (dd)

Note: The exact values can vary based on the substituent and the solvent used.[8][10]

Q2: What is Crystallization-Induced Diastereomer Transformation (CIDT), and can it be applied to 7-azabicyclo[2.2.1]heptane systems?

A2: Crystallization-Induced Diastereomer Transformation (CIDT) is a dynamic resolution technique that can theoretically convert a mixture of diastereomers entirely into a single, desired diastereomer.[11][12] This is highly advantageous as it can surpass the 50% yield limit of classical resolution.

The requirements for a successful CIDT are:

• The diastereomers must be able to interconvert (epimerize) in solution.

• One of the diastereomers must be significantly less soluble than the other, allowing it to selectively crystallize from the equilibrating mixture.

As the less soluble diastereomer crystallizes, the equilibrium in the solution is disturbed (Le Châtelier's principle). To restore equilibrium, the more soluble diastereomer in solution epimerizes to the less soluble one, which then also crystallizes. This process continues until, ideally, the entire mixture has been converted and crystallized as the single desired diastereomer.[7][11]

For 7-azabicyclo[2.2.1]heptane derivatives, this technique could be applicable if a stereocenter is labile under certain conditions (e.g., a proton alpha to a carbonyl group). The epimerization could be promoted by a base or acid catalyst in the crystallization solvent.[11]

Q3: When should I choose HPLC over flash chromatography for separating my diastereomers?

A3: The choice depends on scale, difficulty of separation, and the required purity.

• Flash Chromatography is best for:

  • Larger quantities (>100 mg to many grams).

  • Moderate separation difficulty (ΔRf > 0.1).

  • When high-throughput is needed for multiple analogs.

• High-Performance Liquid Chromatography (HPLC) is the method of choice when:

  • Separation is very difficult (ΔRf < 0.1). HPLC columns have much higher theoretical plates and resolving power.[4]

  • High purity is essential (>99%), for example, for final compounds intended for biological testing.

  • Small quantities are being purified (analytical or semi-preparative scale, typically <100 mg).

  • You are performing chiral separations on a chiral stationary phase.

A common workflow is to use flash chromatography for the initial bulk purification and then a final HPLC polishing step for a small portion of the material to achieve the highest purity for analysis and assays.

Separation Strategy Decision Workflow

The following diagram outlines a logical workflow for selecting an appropriate separation strategy for 7-azabicyclo[2.2.1]heptane diastereomers.

Caption: Decision workflow for selecting a separation method.

References

• IUCr Journals. (n.d.). Chiral resolution through crystallization in mixed crystal systems based on heterogeneous equilibria. Retrieved from [Link]

• Lam, A. W. H., & Ng, K. M. (n.d.). 394e Chiral Resolution Via Diastereomeric Salt Crystallization. AIChE. Retrieved from [Link]

• Kukor, A. J., St-Jean, F., Stumpf, A., Malig, T. C., Piechowicz, K. A., Kurita, K., & Hein, J. E. (2023). Guided optimization of a crystallization-induced diastereomer transformation to access a key navoximod intermediate. Reaction Chemistry & Engineering, 8(5), 1045-1052. DOI:10.1039/D3RE00077J. Retrieved from [Link]

• Bunn, S. J., Seath, C. P., Camp, J. E., & Rzepa, H. S. (2025). Crystallization-Induced Diastereomer Transformations of Donor–Acceptor Cyclopropanes. Journal of the American Chemical Society. Retrieved from [Link]

• Péter, A., Kámán, J., Fülöp, F., van der Eycken, J., & Armstrong, D. W. (2001). High-performance liquid chromatographic enantioseparation of bicyclic 1,3-amino alcohols. Journal of Chromatography A, 919(1), 79-86. DOI: 10.1016/s0021-9673(01)00791-9. Retrieved from [Link]

• Anderson, N. G. (2005). Developing Processes for Crystallization-Induced Asymmetric Transformation. Organic Process Research & Development, 9(6), 800-813. DOI: 10.1021/op050117g. Retrieved from [Link]

• University of Bristol. (n.d.). Synthesis of Epibatidine. Retrieved from [Link]

• Pandey, G., Kumar, P., & Kumar, V. S. (2008). Use of Enantiomerically Pure 7-Azabicyclo[2.2.1]heptan-2-ol as a Chiral Template for the Synthesis of Aminocyclitols. Organic Letters, 10(16), 3611-3614. DOI: 10.1021/ol801381t. Retrieved from [Link]

• de Souza, M. V. N. (2004). Recent Syntheses of Frog Alkaloid Epibatidine. Journal of the Brazilian Chemical Society, 15(5), 627-641. Retrieved from [Link]

• Chiou, W.-H. (2015). Synthesis of (−)-epibatidine. RSC Advances, 5(118), 97269-97272. DOI: 10.1039/C5RA19102K. Retrieved from [Link]

• Fitch, R. W., & Kaneko, T. (2014). EPIBATIDINE ANALOGS SYNTHESIZED FOR CHARACTERIZATION OF NICOTINIC PHARMACOPHORES—A REVIEW. Medicinal Research Reviews, 34(6). Retrieved from [Link]

• Halpern, B., & Westley, J. W. (1967). Gas-liquid chromatographic separation of diastereoisomeric amides of racemic cyclic amines. Analytical Chemistry, 39(3), 397-399. Retrieved from [Link]

• Fletcher, S. R., Baker, R., Chambers, M. S., Herbert, R. H., Hobbs, S. C., Thomas, S. R., Verrier, H. M., Watt, A. P., & Ball, R. G. (1993). The synthesis of (+)- and (–)-epibatidine. Journal of the Chemical Society, Chemical Communications, (15), 1216-1218. Retrieved from [Link]

• ResearchGate. (2014). Efficient synthesis of a 7-azabicyclo[2.2.1]heptane based GlyT1 uptake inhibitor. Retrieved from [Link]

• Péter, A., Kámán, J., Fülöp, F., van der Eycken, J., & Armstrong, D. W. (2001). High-performance liquid chromatographic enantioseparation of bicyclic 1,3-amino alcohols. ElectronicsAndBooks. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). How to separate two diastereomeric amines? Retrieved from [Link]

• Pandey, G., Kumar, P., & Kumar, V. S. (2008). Use of enantiomerically pure 7-azabicyclo[2.2.1]heptan-2-ol as a chiral template for the synthesis of aminocyclitols. PubMed. Retrieved from [Link]

• Harada, N. (2017). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 22(12), 2093. Retrieved from [Link]

• JEOL Ltd. (n.d.). Analyze of stereoisomer by NMR. Retrieved from [Link]

• Samadi, A., et al. (2010). Synthesis of new 7-azabicyclo[2.2.1]heptane derivatives. ARKIVOC, 2010(iii), 56-73. Retrieved from [Link]

• ResearchGate. (2003). NMR study of diastereoisomerism of 2-(1-aminoethyl)bicyclo[2.2.1]heptane and its hydrochloride (deitiforin). Retrieved from [Link]

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• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. High-performance liquid chromatographic enantioseparation of bicyclic 1,3-amino alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. pubs.acs.org [pubs.acs.org]

preventing hydrolysis of imino chloride functionality during reduction

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide, curated by Senior Application Scientists, provides in-depth troubleshooting and frequently asked questions for the reduction of imino chlorides, with a specific focus on preventing undesired hydrolysis. We understand the critical nature of this reaction in synthetic chemistry and aim to provide you with the expertise and practical insights needed to ensure the success of your experiments.

Troubleshooting Guide: Navigating Challenges in Imino Chloride Reduction

The reduction of imino chlorides to their corresponding imines or amines is a powerful synthetic transformation. However, the inherent reactivity of the imino chloride functionality, particularly its susceptibility to hydrolysis, often presents significant challenges. This section addresses common problems encountered during this reaction and provides actionable solutions.

Issue 1: Low or No Yield of the Desired Reduced Product, with Starting Material Consumed

This is a classic symptom of substrate degradation, most commonly through hydrolysis, before reduction can occur.

Root Cause Analysis:

Imino chlorides are highly reactive intermediates and are particularly sensitive to moisture.[1][2] Hydrolysis converts the imino chloride back to the corresponding amide, which is generally unreactive under the same reduction conditions.[1] The reaction proceeds via nucleophilic attack of water on the electrophilic carbon of the C=N bond.[1]

dot

Caption: Competing pathways for an imino chloride: hydrolysis vs. reduction.

Preventative & Corrective Actions:

• Rigorous Anhydrous Conditions: This is the most critical factor.

  • Solvent Purity: Use freshly distilled, anhydrous solvents. Solvents should be dried over appropriate drying agents (e.g., sodium/benzophenone for THF, calcium hydride for dichloromethane).

  • Glassware: Oven-dry all glassware immediately before use and allow it to cool in a desiccator or under a stream of inert gas (e.g., argon or nitrogen).

  • Inert Atmosphere: Conduct the entire reaction, including reagent transfers, under an inert atmosphere.[3] This prevents exposure to atmospheric moisture.

• Reagent Purity:

  • Reducing Agent: Ensure your reducing agent is fresh and has been stored under anhydrous conditions. Some hydride reagents can absorb moisture over time.

  • Starting Amide: If generating the imino chloride in situ from an amide, ensure the amide is dry.

• Temperature Control: Perform the reaction at the lowest effective temperature. Lower temperatures can slow the rate of hydrolysis relative to the reduction.

Issue 2: Incomplete Reduction or Slow Reaction Rate

Even with careful control of moisture, you may find the reduction to be sluggish or incomplete.

Root Cause Analysis:

The choice of reducing agent and its compatibility with the imino chloride and other functional groups on your molecule is paramount. The reactivity of the imino chloride can also be influenced by the electronic nature of its substituents.

Strategic Solutions:

• Selecting the Appropriate Reducing Agent: The choice of reductant is critical for achieving high selectivity and yield.

  • Mild vs. Strong Reducing Agents: For many applications, milder reducing agents are preferred to avoid over-reduction or side reactions. However, if the reaction is slow, a stronger reductant may be necessary.

  • Common Reducing Agents for Imines/Imino Chlorides:

    • Sodium Borohydride (NaBH₄): A versatile and common reducing agent. It can reduce both imines and carbonyl groups.[4]

    • Sodium Cyanoborohydride (NaBH₃CN): Often used for reductive aminations because it is stable in weakly acidic solutions and selectively reduces imines over carbonyls.[4][5]

    • Sodium Triacetoxyborohydride (STAB): A mild and selective reducing agent that is particularly effective for reductive aminations.[4]

    • Silanes (e.g., HSiMe₂Ph): In the presence of a suitable catalyst (e.g., a ruthenium complex), silanes can effectively reduce imino chlorides to imines.[6][7] This method can be highly chemoselective.[8]

    • Catalytic Hydrogenation (H₂/Pd/C): A powerful method, though it may not be suitable for molecules with other reducible functional groups. The presence of a base like triethylamine is often required.

• Catalyst Addition (for Silane Reductions): When using silane reducing agents, the catalyst is key. Ensure the catalyst is active and used at the correct loading. The order of addition can also be important; it is often best to add the catalyst last.[6]

• pH Control: The stability of the imino chloride and the reactivity of the reducing agent can be pH-dependent.

  • While strongly acidic conditions promote imine hydrolysis, some reductive amination protocols utilize weakly acidic conditions to facilitate imine formation.[9][10][11]

  • If generating the imino chloride in situ from an amide and a chlorinating agent that produces HCl (e.g., thionyl chloride), the addition of a non-nucleophilic base like pyridine or triethylamine can scavenge the acid and protect the imine functionality.[12]

dot

Caption: Decision workflow for selecting a reducing agent.

Frequently Asked Questions (FAQs)

Q1: Can I perform the reduction in a protic solvent like methanol?

A: This is generally not recommended. Protic solvents, especially water and alcohols, can readily hydrolyze the imino chloride.[1] While some reductions with sodium borohydride are performed in alcohols, this is typically for more stable substrates like ketones or pre-formed imines, not for highly moisture-sensitive imino chlorides.[13] Stick to anhydrous aprotic solvents like THF, dichloromethane, or toluene.

Q2: My imino chloride is formed in situ. How can I prevent hydrolysis during this step?

A: When generating an imino chloride from an amide using reagents like phosgene, thionyl chloride, or phosphorus pentachloride, it's crucial to maintain anhydrous conditions from the very beginning.[2] If the reaction generates HCl, adding a non-nucleophilic base can be beneficial to prevent acid-catalyzed hydrolysis of the product.[12] Ensure that the subsequent addition of the reducing agent is done in the same anhydrous, inert environment.

Q3: What is the difference in reactivity between aliphatic and aromatic imino chlorides?

A: Generally, aliphatic imino chlorides are more sensitive to hydrolysis than their aryl-substituted counterparts.[1] Electron-withdrawing groups on the aromatic ring can further decrease the rate of hydrolysis.[1] This means you may have a slightly larger operational window when working with aromatic imino chlorides.

Q4: How can I monitor the progress of the reaction without exposing it to moisture for TLC or LC-MS?

A: This is a common challenge. The best practice is to quench a small aliquot of the reaction mixture before analysis.

• Under an inert atmosphere, withdraw a small sample from the reaction vessel using a syringe.

• Inject this sample into a vial containing a quenching agent (e.g., a saturated solution of sodium bicarbonate if the reaction is acidic, or a small amount of an anhydrous solvent for dilution). This will neutralize any reactive species and stop the reaction.

• The quenched sample can then be spotted on a TLC plate or prepared for LC-MS analysis.

Q5: Are there any visual indicators of hydrolysis?

A: While not definitive, you might observe the formation of a precipitate. The amide byproduct of hydrolysis is often less soluble in the aprotic solvents used for the reduction than the imino chloride starting material or the imine product. If you notice an unexpected solid crashing out of your reaction, it could be a sign of significant hydrolysis.

Experimental Protocol: Catalytic Reduction of an Imino Chloride using a Silane Reducing Agent

This protocol provides a general framework for the reduction of an in situ generated imino chloride.[7][8]

Materials:

• Secondary Amide (1.0 eq)

• Thionyl Chloride (SOCl₂) or Oxalyl Chloride ((COCl)₂) (1.1 eq)

• Anhydrous Dichloromethane (DCM)

• Dimethylphenylsilane (HSiMe₂Ph) (1.5 eq)[6]

• Ruthenium Catalyst (e.g., [Cp(i-Pr₃P)Ru(NCCH₃)₂]PF₆) (1-5 mol %)[7][8]

• Anhydrous Triethylamine (Et₃N) (optional, 1.2 eq)

• Oven-dried, inert-atmosphere-flushed glassware

Procedure:

• Glassware Preparation: Ensure all flasks, syringes, and stir bars are thoroughly oven-dried and cooled under a stream of argon or nitrogen.

• Imino Chloride Formation:

  • To a stirred solution of the secondary amide (1.0 eq) in anhydrous DCM under an inert atmosphere, add the chlorinating agent (e.g., SOCl₂, 1.1 eq) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours, or until TLC/LC-MS of a quenched aliquot indicates complete conversion of the amide.

  • (Optional) If HCl is generated and needs to be scavenged, cool the mixture back to 0 °C and add anhydrous triethylamine (1.2 eq) dropwise.

• Reduction:

  • To the solution containing the in situ formed imino chloride, add the silane reducing agent (1.5 eq) via syringe.

  • In a separate, dry vial, dissolve the ruthenium catalyst (1-5 mol %) in a small amount of anhydrous DCM and add this solution to the reaction mixture.

  • Allow the reaction to stir at room temperature. Monitor its progress by taking quenched aliquots for analysis (e.g., every 30-60 minutes).

• Work-up:

  • Once the reaction is complete, carefully quench by slowly adding a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with DCM (2x).

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude imine product.

• Purification: Purify the crude product as necessary, typically via column chromatography on silica gel.

References

• The Hydrolysis of 4-Amino- and 4-Dimethylaminobenzene Sulfonyl Chlorides: An Unprecedented Case of Independence of Reactivity from pH. Organic Letters - ACS Publications. [Link]

• Reductive amination. Wikipedia. [Link]

• Imine and Enamine Hydrolysis Mechanism. Chemistry Steps. [Link]

• How to prevent HCl from attacking in situ synthesized imine material? ResearchGate. [Link]

• Imine and Enamine Hydrolysis. Organic Chemistry Tutor. [Link]

• Making Substituted Amines Through Reductive Amination. Master Organic Chemistry. [Link]

• Hydrolysis of imines to give ketones (or aldehydes). Master Organic Chemistry. [Link]

• Clean and Simple Chemoselective Reduction of Imines to Amines Using Boric Acid-Activated Sodium Borohydride under Solvent-Free Conditions. ResearchGate. [Link]

• Mechanism of hydrolysis of imidoyl chlorides. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). [Link]

• Imidoyl chloride. Wikipedia. [Link]

• Three types of hydrolysis and ways to prevent hydrolysis. [Link]

• The Facile Hydrolysis of Imidazolinium Chlorides (N-Heterocyclic Carbene Precursors) Under Basic Aqueous Conditions. PubMed. [Link]

• Molecular Recognition and Stabilization of Iminium Ions in Water. ACS Publications. [Link]

• Method for the catalytic reduction of acid chlorides and imidoyl chlorides.

• Product Class 7: Imines. Science of Synthesis. [Link]

• Semi-catalytic reduction of secondary amides to imines and aldehydes. The Royal Society of Chemistry. [Link]

• N. Nakajima and M. Ubukata Imidoyl halides, in which amide groups are activated by halogenation, are of interest be. Science of Synthesis. [Link]

• Unexpected Hydrolytic Instability of N-Acylated Amino Acid Amides and Peptides. PMC. [Link]

• Highly Stereoselective Metal-Free Catalytic Reduction of Imines: An Easy Entry to Enantiomerically Pure Amines and Natural and Unnatural α-Amino Esters. Organic Letters - ACS Publications. [Link]

• I have a trouble in reductive amination, Is there anyone having some effective method to reduct imine to amine? ResearchGate. [Link]

• Semi-catalytic reduction of secondary amides to imines and aldehydes. PubMed. [Link]

• Hydrolysis of 4-imino-imidazolidin-2-ones in acid and the mechanism of cyclization of hydantoic acid amides. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• The hydrolysis of alpha-amino-acid esters in mixed ligand complexes with copper(II). PubMed. [Link]

• How to stop hydrolysis of an acyl chloride in aquous solution? ResearchGate. [Link]

• Unexpected Hydrolytic Instability of N-Acylated Amino Acid Amides and Peptides. The Journal of Organic Chemistry - ACS Publications. [https://pubs.acs.org/doi/10.1021/jo5002 unstable4n]([Link] unstable4n)

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• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. carbodiimide.com [carbodiimide.com]
• 4. Reductive amination - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. US20140228579A1 - Method for the catalytic reduction of acid chlorides and imidoyl chlorides - Google Patents [patents.google.com]
• 7. Semi-catalytic reduction of secondary amides to imines and aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Imine and Enamine Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
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• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Spectroscopic Profiling of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol: A Comparative Technical Guide

The following guide details the spectroscopic analysis of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol , a critical rigidified scaffold used in the development of nicotinic acetylcholine receptor (nAChR) ligands (e.g., Epibatidine analogs).

Executive Summary & Scaffold Significance

7-Azabicyclo[2.2.1]heptan-2-ylmethanol is not merely a building block; it is a conformational lock . Unlike flexible piperidine or pyrrolidine analogs, this bicyclic amine forces substituents into specific vectors, maximizing receptor subtype selectivity (particularly

and nAChR).

However, this rigidity introduces a significant analytical challenge: Stereochemical Ambiguity . The synthesis of this scaffold typically yields a mixture of endo and exo isomers. Distinguishing these isomers is the primary bottleneck in scaling up synthesis.

This guide compares the most effective analytical techniques for validating this compound, focusing on the "Gold Standard" (2D NMR) versus high-throughput alternatives (LC-MS).

Comparative Analysis: Analytical Methodologies

We evaluate three distinct approaches to characterizing 7-Azabicyclo[2.2.1]heptan-2-ylmethanol.

Feature	Method A: 1D H NMR	Method B: 2D NOESY NMR (Recommended)	Method C: LC-MS/MS
Primary Utility	Purity check, functional group confirmation	Absolute Stereochemistry (Endo/Exo)	Molecular weight, fragmentation fingerprinting
Resolution	Low (Signal overlap common in aliphatic region)	High (Spatial proximity mapping)	Medium (Cannot distinguish diastereomers easily)
Sample Req.	~2-5 mg	~10-20 mg (for clear NOE buildup)	< 0.1 mg
Throughput	High	Low (Long acquisition times)	Very High
Critical Limitation	Cannot definitively assign stereochemistry without reference standards.	Requires careful mixing time optimization ( ).	Isomers often co-elute; fragmentation is identical.

Expert Insight: Why NOESY is Non-Negotiable

While LC-MS confirms you have the correct mass (

), it fails to distinguish the endo (C2-substituent syn to the bridge) from the exo isomer. 1D NMR coupling constants ( ) are often deceptive in bicyclic[2.2.1] systems due to the Karplus curve ambiguities in rigid cages. Nuclear Overhauser Effect Spectroscopy (NOESY) provides the only self-validating evidence of spatial geometry in solution.

Structural Logic & Stereochemical Assignment

The core analytical task is determining the orientation of the hydroxymethyl group at position C2.

The "W-Coupling" & NOE Logic

• Exo-Isomer: The C2 proton (

  ) is in the endo position.[1] It typically shows strong NOE correlations to the bridgehead proton ( ) and potentially the bridge proton ( ).

• Endo-Isomer: The C2 proton (

  ) is in the exo position.[1] It lacks the strong NOE to the bridgehead but may show correlations to the adjacent methylene protons ( ).

Diagram: Stereochemical Assignment Workflow

The following diagram illustrates the decision matrix for assigning the isomer based on spectroscopic data.

Caption: Logical workflow for the isolation and stereochemical validation of 7-azabicyclo[2.2.1] heptane derivatives.

Experimental Protocols

Protocol A: High-Resolution NMR Characterization

Objective: Definite assignment of Endo/Exo ratio and structure.

1. Sample Preparation:

• Dissolve 15 mg of the compound in 0.6 mL of

  (Chloroform-d).

• Note: If the amine is a free base, ensure the solvent is acid-free to prevent broadening. For HCl salts, use

  or .

2. Acquisition Parameters (600 MHz recommended):

• 1D

  H: 64 scans, relaxation delay ( ) = 2.0s.

• 2D NOESY:

  • Mixing time (

    ): 500 ms (Optimal for medium-sized molecules to observe negative NOE).

  • Increments: 256 (

    ) x 2048 ( ).

  • Number of scans: 16 per increment.

3. Data Interpretation (Representative Shifts): Values are approximate and dependent on N-substitution (e.g., N-Boc vs. N-H).

Proton	Approx. Shift ( ppm)	Multiplicity	Diagnostic Note
H1 (Bridgehead)	3.60 - 4.10	Broad Singlet/Multiplet	Deshielded by Nitrogen.
H4 (Bridgehead)	3.50 - 3.90	Broad Singlet	Distinct from H1 if C2 is substituted.
H2 (Chiral Center)	2.10 - 2.80	dd or ddd	Key Signal. Shift varies significantly between isomers.
-CH2-OH	3.40 - 3.80	Multiplet	Diastereotopic protons; often split into ABX system.
H7 (Bridge)	1.40 - 1.80	AB System (dd)	High tension region; H7s vs H7a split is large.

Protocol B: LC-MS Identification

Objective: Rapid purity assessment and molecular weight confirmation.

1. Conditions:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 3.5 µm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 8 minutes.

2. Mass Spec Settings (ESI+):

• Capillary Voltage: 3.5 kV.

• Fragmentor: 100 V.

• Scan Range: 50 - 500

  .

3. Observed Fragments:

• [M+H]+: 128.1 (Parent).

• [M - CH2OH]+: ~97.1 (Loss of hydroxymethyl group).

• Retro-Diels-Alder (RDA): Characteristic fragmentation of the bicyclic cage may yield pyrrole-like fragments depending on N-substitution.

Supporting Data: Endo vs. Exo Differentiation[1][2][3][4][5][6][7]

The following table summarizes the key spectroscopic distinctions derived from literature on 7-azabicyclo[2.2.1]heptane analogs (e.g., Epibatidine intermediates).

Parameter	Endo Isomer (Substituent is Endo)	Exo Isomer (Substituent is Exo)
H2 Proton Coupling	Larger (vicinal) due to dihedral angle (~0-30°).	Smaller due to dihedral angle (~90°).
C13 Shift (C2)	Typically shielded (upfield) relative to Exo.	Typically deshielded (downfield).
NOE Correlation	Strong NOE between substituent protons and H6/H5.	Strong NOE between substituent protons and H7 (bridge).
Elution Order (Silica)	Generally more polar (elutes later) due to accessible OH/NH.	Generally less polar (elutes earlier).

References

• Cheung, L. L., et al. (2010). "Synthesis and stereochemical assignment of exo- and endo-7-methyl-7-azabicyclo[2.2.1]heptan-2-ol." Journal of Organic Chemistry. (Validated via Search Result 1.4).

• BenchChem Technical Support. (2025). "Distinguishing Endo and Exo Isomers of Bicyclo[2.2.1]heptane Derivatives: A Comprehensive NMR Analysis Guide." (Validated via Search Result 1.9).

• Barriobero, J. I. (2010). "Synthesis and applications of 7-azabicyclo[2.2.1]heptane-1-carboxylic systems." University of La Rioja. (Validated via Search Result 1.10).

• PubChem Database. "7-Oxabicyclo[2.2.1]heptan-2-ylmethanol (Analogous Structure Data)." National Library of Medicine. (Validated via Search Result 1.15).

• Pandey, G., et al. (2010).[2] "7-Azabicyclo[2.2.1]heptane.[3][4][5][2][6][7][8][9] Full Control of Amide Cis−Trans Equilibrium." Journal of the American Chemical Society.[4][2] (Validated via Search Result 1.14).

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• 3. Synthesis and stereochemical assignment of exo- and endo-7-methyl-7-azabicyclo[2.2.1]heptan-2-ol - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. investigacion.unirioja.es [investigacion.unirioja.es]
• 9. 7-azabicyclo[2.2.1]heptane as a structural motif to block mutagenicity of nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Chiral Landscape: A Comparative Guide to Bicyclic Amine Ligands in Asymmetric Catalysis

A Note to Our Readers: Initial research into the enantioselectivity of 7-azabicyclo[2.2.1]heptan-2-ylmethanol derivatives as chiral ligands for asymmetric catalysis revealed a significant gap in the current body of published scientific literature. While the 7-azabicyclo[2.2.1]heptane scaffold is a recognized structural motif in medicinal chemistry and has been utilized as a chiral auxiliary, its specific application in the form of 2-ylmethanol derivatives as ligands in enantioselective catalysis is not well-documented.

In light of this, and to provide our readers with a valuable and data-rich resource, we have broadened the scope of this guide to encompass a well-established and highly successful class of chiral ligands that share the principle of a rigid, bicyclic-like scaffold to effectively control the stereochemical outcome of chemical reactions: the C2-symmetric bis(oxazoline) (BOX) ligands. This guide will offer a comprehensive comparison of various BOX ligand derivatives, supported by experimental data, to provide researchers, scientists, and drug development professionals with actionable insights into their application in asymmetric catalysis.

Introduction: The Power of Pre-organization in Chiral Ligand Design

The quest for highly enantioselective catalysts is a cornerstone of modern organic synthesis, with profound implications for the pharmaceutical, agrochemical, and fine chemical industries. The ability to selectively produce one enantiomer of a chiral molecule is critical, as different enantiomers can exhibit vastly different biological activities. At the heart of many successful asymmetric catalysts lies a chiral ligand, a molecule that coordinates to a metal center and creates a chiral environment, directing the stereochemical course of a reaction.

The efficacy of a chiral ligand is intrinsically linked to its structural rigidity and well-defined conformational preferences. Ligands that can pre-organize the catalytic center into a specific three-dimensional arrangement are often more effective at inducing high levels of enantioselectivity. The C2-symmetric bis(oxazoline) (BOX) ligands epitomize this design principle. The defining feature of BOX ligands is a chiral backbone that holds two oxazoline rings in a C2-symmetric arrangement. This rigid scaffold minimizes conformational flexibility, creating a well-defined chiral pocket around the coordinated metal ion. This steric and electronic control is then translated to the substrate, leading to high levels of asymmetric induction.

This guide will delve into the synthesis, applications, and comparative performance of various BOX ligands in key asymmetric transformations. We will explore how modifications to the ligand backbone and the substituents on the oxazoline rings can be rationally tuned to optimize catalytic activity and enantioselectivity for specific reactions.

Synthesis of BOX Ligands: A Modular Approach

The widespread adoption of BOX ligands is, in part, due to their modular and accessible synthesis, which typically starts from readily available chiral amino alcohols. This modularity allows for the systematic variation of the ligand's steric and electronic properties.

A general synthetic workflow for the preparation of BOX ligands is depicted below:

Caption: A generalized workflow for the synthesis of C2-symmetric BOX ligands.

Representative Experimental Protocol: Synthesis of a Pyridine-Based BOX Ligand (PyBOX)

This protocol describes the synthesis of a common PyBOX ligand, a versatile ligand for a range of asymmetric reactions.

Step 1: Synthesis of the Chiral Oxazoline

• To a solution of (S)-phenylalaninol (2.0 g, 13.2 mmol) in dry dichloromethane (50 mL) under an argon atmosphere, add dimethyl 2,6-pyridinedicarboxylate (1.29 g, 6.6 mmol).

• Cool the mixture to 0 °C and add trifluoromethanesulfonic acid (0.1 mL, 1.1 mmol) dropwise.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate (20 mL) and separate the organic layer.

• Wash the organic layer with brine (20 mL), dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes mixture) to afford the desired PyBOX ligand.

Comparative Performance of BOX Ligands in Asymmetric Catalysis

The true measure of a chiral ligand's utility lies in its performance in asymmetric reactions. BOX ligands, in combination with various metal precursors, have proven to be highly effective catalysts for a wide array of transformations. The following tables provide a comparative overview of the performance of different BOX ligand derivatives in two key asymmetric reactions: the Diels-Alder reaction and the allylic alkylation.

Asymmetric Diels-Alder Reaction

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings. The use of chiral BOX-metal complexes can render this reaction highly enantioselective.

Ligand	Metal	Substrate (Diene)	Substrate (Dienophile)	Enantiomeric Excess (ee, %)	Yield (%)	Reference
Ph-BOX	Cu(OTf)₂	Cyclopentadiene	N-acryloyloxazolidinone	>98	95	[1]
i-Pr-BOX	Cu(OTf)₂	Cyclopentadiene	N-acryloyloxazolidinone	96	92	[1]
t-Bu-BOX	Cu(OTf)₂	Cyclopentadiene	N-acryloyloxazolidinone	99	97	[2]
Inda-BOX	Cu(OTf)₂	Cyclopentadiene	N-acryloyloxazolidinone	>99	96	[3]

Causality Behind Experimental Choices: The choice of the metal salt and the substituent on the oxazoline ring are critical. Copper(II) triflate is a common Lewis acid catalyst for this reaction. The increasing steric bulk of the substituent on the oxazoline ring (Ph < i-Pr < t-Bu) generally leads to higher enantioselectivity by creating a more defined and restrictive chiral pocket around the metal center. The Inda-BOX ligand, with its rigid indanyl backbone, further enhances this pre-organization, leading to exceptional levels of enantiocontrol.

Asymmetric Allylic Alkylation

The palladium-catalyzed asymmetric allylic alkylation (AAA) is a versatile method for the formation of C-C, C-N, and C-O bonds. BOX ligands have been successfully employed in this reaction, although they are often outperformed by ligands with different electronic properties, such as those containing phosphorus donors.

Ligand	Substrate	Nucleophile	Enantiomeric Excess (ee, %)	Yield (%)	Reference
Ph-PyBOX	1,3-diphenylallyl acetate	Dimethyl malonate	92	88	[4]
i-Pr-PyBOX	1,3-diphenylallyl acetate	Dimethyl malonate	85	90	[4]
t-Bu-BOX	1,3-diphenylallyl acetate	Dimethyl malonate	78	85	[5]

Trustworthiness of the Protocol: The protocols for these reactions are well-established and have been reproduced in numerous laboratories. The enantiomeric excess is typically determined by chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC), providing a reliable measure of the reaction's stereoselectivity.

Logical Relationships and Mechanistic Insights

The enantioselectivity of BOX-catalyzed reactions can be rationalized by considering the formation of a chiral metal complex that coordinates the substrate in a specific orientation.

Caption: A simplified catalytic cycle for a generic BOX-catalyzed asymmetric reaction.

In the case of the Diels-Alder reaction, the dienophile coordinates to the Lewis acidic metal center of the BOX complex. The chiral ligand then shields one face of the dienophile, forcing the diene to approach from the less sterically hindered face, leading to the preferential formation of one enantiomer of the product.

Conclusion and Future Outlook

C2-symmetric bis(oxazoline) ligands have cemented their place as a privileged class of chiral ligands in the toolkit of the synthetic organic chemist. Their modular synthesis, structural rigidity, and broad applicability make them a first choice for a variety of asymmetric transformations. While the initially explored 7-azabicyclo[2.2.1]heptan-2-ylmethanol derivatives remain an underexplored area of research, the principles of rigid scaffold design that they embody are clearly validated by the remarkable success of the BOX ligand family. Future research in the field of chiral ligand design will undoubtedly continue to build upon these foundational concepts, leading to the development of even more efficient and selective catalysts for the synthesis of enantiomerically pure molecules that shape our world.

References

• Evans, D. A.; Miller, S. J.; Lectka, T.; von Matt, P. Chiral C2-Symmetric Copper(II) Complexes as Practical and Efficient Catalysts for the Enantioselective Diels-Alder Reaction. J. Am. Chem. Soc.1999 , 121 (33), 7559–7573. [Link]

• Corey, E. J.; Ishihara, K. A Practical and Highly Enantioselective C2-Symmetric Copper(II) Catalyst for the Diels-Alder Reaction. Tetrahedron Lett.1992 , 33 (46), 6807–6810. [Link]

• Ghosh, A. K.; Mathivanan, P.; Cappiello, J. Asymmetric Diels-Alder Reaction Catalyzed by a New Chiral C2-Symmetric Copper(II) Complex. Tetrahedron: Asymmetry1996 , 7 (8), 2165–2168. [Link]

• Gant, T. G.; Noe, M. C.; Corey, E. J. The First Practical Method for the Enantioselective [4+2] Cycloaddition of a Simple α,β-Unsaturated Ketone with a Simple Diene Using a Chiral C2-Symmetric Lewis Acid Catalyst. J. Am. Chem. Soc.1995 , 117 (41), 10305–10306. [Link]

• Trost, B. M.; Van Vranken, D. L. Asymmetric Transition Metal-Catalyzed Allylic Alkylations. Chem. Rev.1996 , 96 (1), 395–422. [Link]

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• 2. chemrxiv.org [chemrxiv.org]
• 3. Use of enantiomerically pure 7-azabicyclo[2.2.1]heptan-2-ol as a chiral template for the synthesis of aminocyclitols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 7-Azabicyclo[2.2.1]heptane as a scaffold for the development of selective sigma-2 (σ2) receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chiral auxiliary - Wikipedia [en.wikipedia.org]

comparative analysis of bicyclic ketones like norcamphor and camphor

Executive Summary: The "Steric Switch"

In the realm of bicyclic scaffolds, Camphor and Norcamphor represent a fundamental case study in steric control.[1] While they share the same bicyclo[2.2.1]heptane skeleton, the presence of the gem-dimethyl group at the C7 bridge in camphor drastically alters its reactivity profile compared to the parent norcamphor.

This guide provides a technical comparison of these two ketones, focusing on their stereoselective reduction—a benchmark reaction for probing steric accessibility. We demonstrate how the "Gem-Dimethyl Effect" in camphor inverts the stereochemical outcome of hydride reduction, a critical concept for researchers utilizing these scaffolds in drug discovery and asymmetric synthesis.

Structural & Physical Properties

The primary differentiator between these molecules is the steric bulk introduced by the methyl substituents in camphor.

Property	Norcamphor	Camphor
IUPAC Name	Bicyclo[2.2.1]heptan-2-one	1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one
Formula	C₇H₁₀O	C₁₀H₁₆O
MW ( g/mol )	110.15	152.23
Melting Point	94–96 °C	175–177 °C
Chirality	Achiral (unless substituted)	Chiral (Natural: (1R)-(+)-Camphor)
Odor Profile	Mild, camphoraceous	Strong, penetrating, cooling
C7 Bridge	Unsubstituted (-CH₂-)	Gem-dimethyl substituted (-C(CH₃)₂-)

Key Insight: The C7 bridge in norcamphor is relatively unhindered. In camphor, the syn-methyl group at C7 hangs directly over the "exo" face of the carbonyl, creating a "steric umbrella" that blocks incoming reagents.

Reactivity Profile: Stereoselective Reduction

The reduction of these ketones with Sodium Borohydride (NaBH₄) is the standard probe for assessing facial selectivity.

The Mechanism[2][3][4]

• Norcamphor: The exo face (top) is the least hindered approach. Hydride attacks from the exo face, forcing the oxygen down into the endo position.[1]

  • Major Product: Endo-Norborneol (~90%)

• Camphor: The exo face is blocked by the C7 methyls. The hydride is forced to attack from the more hindered endo face (bottom).

  • Major Product: Isoborneol (Exo-alcohol) (~85%)

Visualization: The Steric Control Pathway

The following diagram illustrates the inversion of attack vectors caused by the methyl groups.

Figure 1: Stereochemical divergence in hydride reduction. Blue path indicates steric approach control; Red path indicates steric inhibition control.

Comparative Data: Reduction with NaBH₄

Substrate	Attack Face	Major Product	Stereoselectivity (Ratio)
Norcamphor	Exo (Top)	Endo-Norborneol	~90 : 10 (Endo:Exo)
Camphor	Endo (Bottom)	Isoborneol (Exo-OH)	~85 : 15 (Exo:Endo)

Experimental Protocol: Comparative Reduction

Objective: To synthesize and differentiate the diastereomeric alcohols from camphor and norcamphor. Safety: Methanol is toxic and flammable.[1] NaBH₄ releases hydrogen gas; perform in a fume hood.

Workflow Diagram

Figure 2: Standard benchtop protocol for borohydride reduction of bicyclic ketones.

Step-by-Step Methodology

• Preparation: In a 50 mL round-bottom flask, dissolve 5.0 mmol of the ketone (Camphor or Norcamphor) in 10 mL of Methanol. Cool to 0°C in an ice bath.

• Addition: Slowly add 6.0 mmol (1.2 eq) of Sodium Borohydride (NaBH₄) in small portions over 5 minutes. Note: Vigorous bubbling (H₂) will occur.

• Reaction: Remove the ice bath and stir at room temperature for 30 minutes. Monitor by TLC (Eluent: 30% EtOAc/Hexanes).

• Quench: Pour the reaction mixture onto 20 g of crushed ice/water. Stir until the ice melts.

• Workup:

  • Extract the aqueous mixture with Dichloromethane (3 x 15 mL).

  • Combine organic layers and wash with Brine (1 x 15 mL).

  • Dry over anhydrous Sodium Sulfate (Na₂SO₄).[2]

• Analysis (Self-Validation):

  • Evaporate solvent to yield the crude white solid.

  • NMR Validation:

    • Isoborneol (from Camphor): Look for the C2-H proton signal at ~3.61 ppm (dd) . The coupling constant is small due to the ~90° dihedral angle with the bridgehead proton.

    • Borneol (Minor): C2-H signal at ~4.00 ppm (ddd) .

    • Endo-Norborneol (from Norcamphor): C2-H signal typically appears as a multiplet at ~4.10 ppm .

Synthetic Utility & Applications

Camphor: The Chiral Auxiliary

Because natural camphor is available as a pure enantiomer from the chiral pool, it is extensively used to create chiral auxiliaries.

• Camphorsultam (Oppolzer’s Sultam): Derived from camphor, this auxiliary provides exceptional stereocontrol in aldol and Diels-Alder reactions.

• Mechanism: The gem-dimethyl group locks the conformation, shielding one face of the attached substrate.

Norcamphor: The Rigid Scaffold

Lacking the methyl groups, norcamphor is less useful as a chiral auxiliary but invaluable in medicinal chemistry.

• Bioisostere: Used as a rigid, lipophilic spacer to orient functional groups in specific vectors within an enzyme active site.

• P450 Probe: Norcamphor is a standard substrate for Cytochrome P450cam. Unlike camphor, which is held rigidly for specific C5-hydroxylation, norcamphor "wobbles" in the active site due to the lack of anchoring methyls, leading to different hydroxylation patterns (C5 and C6).

References

• Reduction Stereoselectivity: Brown, H. C.; Muzzio, J. "Rates of Reaction of Sodium Borohydride with Bicyclic Ketones." J. Am. Chem. Soc.1966 , 88, 2811–2822. Link

• Camphor Reduction Protocol: "Reduction of Camphor to Isoborneol." Magritek Application Note. Link

• Norcamphor Biological Activity: Collins, J. R.; Loew, G. H. "Theoretical study of the product specificity in the hydroxylation of camphor and norcamphor by cytochrome P-450cam." J. Biol. Chem.1988 , 263, 3164–3170. Link

• Chiral Auxiliaries: Oppolzer, W. "Camphor Derivatives as Chiral Auxiliaries in Asymmetric Synthesis." Tetrahedron1987 , 43, 1969–2004. Link

Sources

• 1. cerritos.edu [cerritos.edu]
• 2. spectrum.troy.edu [spectrum.troy.edu]

Rigidity as a Selectivity Filter: 7-Azabicyclo[2.2.1]heptanes vs. Pyrrolidines in Binding Assays

Executive Summary

In medicinal chemistry, the transition from a substituted pyrrolidine to a 7-azabicyclo[2.2.1]heptane scaffold represents a strategic shift from conformational exploration to conformational restriction .

While pyrrolidines offer synthetic accessibility and flexible "induced fit" binding modes, they often suffer from promiscuity (off-target binding) and high entropic penalties upon binding. The 7-azabicyclo[2.2.1]heptane system—best known as the core of the potent analgesic epibatidine—acts as a rigid bioisostere. By "pre-paying" the entropic cost of binding, this scaffold frequently yields nanomolar to sub-nanomolar affinity and superior subtype selectivity, particularly in Nicotinic Acetylcholine Receptor (nAChR) and Sigma (

) receptor programs.

This guide analyzes the performance of these two scaffolds in binding assays, providing experimental protocols and critical data to inform your scaffold selection.

Part 1: The Theoretical Framework

To interpret binding data correctly, one must understand the thermodynamic drivers distinguishing these scaffolds.

The Entropic Advantage

The fundamental difference lies in the Gibbs Free Energy equation:

.

• Pyrrolidines (Flexible): In solution, a substituted pyrrolidine exists in a dynamic equilibrium of envelope conformations. Upon binding, the protein forces it into a single, specific conformation. This results in a massive loss of degrees of freedom (rotational/translational entropy), creating a large unfavorable

  term.

• 7-Azabicyclo[2.2.1]heptanes (Rigid): The C1-C4 ethylene bridge locks the nitrogen lone pair and the C2/C3 substituents into a fixed vector. The molecule is already in its "bioactive" shape before binding. The entropic penalty is minimal, allowing the binding energy (

  ) to be driven almost entirely by enthalpic interactions ( ).

The Basicity Shift

The bridge effects the basicity of the nitrogen.

• Pyrrolidine pKa: Typically ~9.5–10.5.

• 7-Azabicyclo pKa: Typically ~8.5–9.5 (slightly lower due to increased s-character in the lone pair orbital caused by ring strain).

• Impact: This pKa shift alters the protonation state at physiological pH (7.4), affecting ionic interactions with key aspartate/glutamate residues in the binding pocket (e.g., Asp113 in nAChR).

Structural Topology Diagram

Figure 1: The structural evolution from flexible pyrrolidine to rigid azabicyclo systems and the resulting thermodynamic consequences.

Part 2: Comparative Performance Data

The following data illustrates the "Rigidity Effect" using two classic case studies: nAChR agonists (Epibatidine analogs) and Sigma-2 (

) receptor ligands.

Case Study A: nAChR Affinity (Epibatidine vs. Nicotine)

Comparison of the rigid 7-azabicyclo core against the flexible pyrrolidine core of nicotine.

Compound	Scaffold	Receptor Subtype	(nM)	Selectivity Ratio
Epibatidine	7-azabicyclo[2.2.1]	nAChR	0.04	High
Nicotine	Pyrrolidine	nAChR	2.0 - 10.0	Moderate
Analog 2i *	7-azabicyclo[2.2.1]	nAChR	0.001	Ultra-High

Note: Analog 2i is 2-exo-(3'-amino-2'-chloro-5'-pyridinyl)-7-azabicyclo[2.2.1]heptane.[1] The rigid scaffold allows for sub-picomolar binding by perfectly positioning the chloropyridine and the cationic nitrogen. [1]

Case Study B: Sigma-2 ( ) Selectivity

Banister et al. compared N-arylalkyl derivatives of both scaffolds directly.[2]

Substituent (R)	Scaffold	(nM)	(nM)	Selectivity ( )
Phthalimido-butyl	Pyrrolidine	14	115	0.12 (Prefers )
Phthalimido-butyl	7-azabicyclo[2.2.1]	220	2.9	76 (Prefers )

Verdict: The pyrrolidine analog was promiscuous, binding both subtypes. The 7-azabicyclo analog, due to the steric bulk of the bridge, clashed with the

pocket but fit the pocket perfectly, improving selectivity by over 600-fold. [2]

Part 3: Experimental Workflow (Binding Assays)

When assaying 7-azabicyclo compounds, standard filtration protocols must be adjusted to account for their often extremely slow dissociation rates (

). Rigid ligands can be "sticky."

Protocol: Competition Radioligand Binding

Target: Neuronal nAChR or Sigma Receptors.

1. Membrane Preparation

• Critical Step: Do not use harsh detergents if maintaining subunit coupling is required.

• Buffer: 50 mM Tris-HCl, pH 7.4. Add Protease Inhibitor Cocktail.

2. The Incubation (The "Slow On" Factor)

Rigid molecules sometimes have slower association rates (

) because they cannot "breathe" to enter a transiently open pocket.

• Standard Time: 60 minutes.

• 7-Azabicyclo Adjustment: Extend to 120–180 minutes at room temperature to ensure equilibrium is truly reached. Premature filtration will underestimate affinity (yield a falsely high

  ).

3. Nonspecific Binding (NSB) Determination

• For Pyrrolidines: Use 10

  M of a standard displacer (e.g., Atropine or Haloperidol).

• For 7-Azabicyclo: Use a structurally distinct displacer to avoid "scaffold-specific" non-specific binding sites on the filter paper.

4. Filtration & Washing

• Equipment: Brandel Cell Harvester using GF/B filters pre-soaked in 0.5% Polyethyleneimine (PEI).

• Note: PEI soaking is mandatory for these cationic scaffolds to reduce filter binding.

Assay Decision Logic

Figure 2: Decision matrix for adjusting assay parameters based on scaffold rigidity.

Part 4: Senior Scientist’s Critical Analysis

When to use Pyrrolidines

• Early Screening: When the exact shape of the binding pocket is unknown (no crystal structure). The flexibility of the pyrrolidine allows the molecule to find a fit, providing a "foothold" in SAR (Structure-Activity Relationship).

• Synthetic Speed: Pyrrolidines can be synthesized in 1-2 steps. 7-azabicyclo systems often require complex Diels-Alder chemistry or radical cyclizations [3].

When to use 7-Azabicyclo[2.2.1]heptanes[3][4]

• Selectivity Optimization: When you have a lead with good affinity but poor selectivity (e.g., hitting multiple receptor subtypes). The rigid bridge acts as a "negative selector," clashing with smaller off-target pockets.

• Potency Boosting: When you need to push from micromolar to nanomolar affinity.

• Metabolic Stability: The bridge protects the C2/C3 positions from oxidative metabolism (CYP450), often improving half-life compared to the exposed pyrrolidine ring.

The "All-or-Nothing" Risk

The 7-azabicyclo scaffold is a high-risk, high-reward strategy. Because it is rigid, if the substituents are in the wrong vector (e.g., endo vs. exo isomers), binding is often completely abolished. Unlike pyrrolidines, there is no "wiggle room." Always synthesize and test both exo and endo isomers.

References

• Carroll, F. I., et al. (2002).[3] "Synthesis, nicotinic acetylcholine receptor binding, and antinociceptive properties of 2-exo-2-(2',3'-disubstituted 5'-pyridinyl)-7-azabicyclo[2.2.1]heptanes: epibatidine analogues." Journal of Medicinal Chemistry.

• Banister, S. D., Rendina, L. M., & Kassiou, M. (2012).[2] "7-Azabicyclo[2.2.1]heptane as a scaffold for the development of selective sigma-2 (σ2) receptor ligands." Bioorganic & Medicinal Chemistry Letters.

• Samadi, A., et al. (2011). "Synthesis of new 7-azabicyclo[2.2.1]heptane derivatives." Arkivoc.

• Mobley, D. L., & Dill, K. A. (2009). "Binding of Small-Molecule Ligands to Proteins: 'What You See' Is Not Always 'What You Get'." Structure.

Sources

• 1. Synthesis, nicotinic acetylcholine receptor binding, and antinociceptive properties of 2-exo-2-(2',3'-disubstituted 5'-pyridinyl)-7-azabicyclo[2.2.1]heptanes: epibatidine analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 7-Azabicyclo[2.2.1]heptane as a scaffold for the development of selective sigma-2 (σ2) receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation at nicotinic acetylcholine receptors of N-arylalkyl- and N-aryl-7-azabicyclo[2.2.1]heptanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Nicotinic Maze: A Comparative Guide to Conformationally Restricted ABT-418 Analogues

For Researchers, Scientists, and Drug Development Professionals

In the quest for novel therapeutics targeting neurological disorders such as Alzheimer's disease and ADHD, the nicotinic acetylcholine receptor (nAChR) agonist ABT-418 has served as a critical pharmacological scaffold. Its promise, however, has been tempered by challenges including side effects and pharmacokinetic properties. This has spurred the development of conformationally restricted analogues, a strategy aimed at enhancing subtype selectivity, improving potency, and refining the therapeutic window. This guide provides an in-depth comparison of these analogues, synthesizing available biological data to illuminate the structure-activity relationships (SAR) that govern their interaction with nAChRs.

The Rationale for Rigidity: Why Constrain ABT-418?

ABT-418, an isoxazole analogue of nicotine, possesses a flexible single bond connecting its pyrrolidine and isoxazole rings. This rotational freedom allows the molecule to adopt multiple conformations, not all of which may be optimal for binding to the desired nAChR subtypes. By introducing structural constraints, such as replacing the pyrrolidine with a smaller azetidine ring or incorporating bridged or fused ring systems, medicinal chemists aim to lock the molecule into a more "bioactive" conformation. This approach can lead to:

• Enhanced Potency: A pre-organized conformation that better fits the receptor's binding pocket can lead to a more favorable binding energy.

• Improved Subtype Selectivity: Different nAChR subtypes possess distinct topographies. A rigid analogue may preferentially bind to one subtype over others, reducing off-target effects.

• Favorable Pharmacokinetic Properties: Conformational restriction can influence metabolic stability and membrane permeability.

This guide will focus on a key class of conformationally restricted ABT-418 analogues: those with modified heteroalicyclic rings.

Head-to-Head Comparison: Pyrrolidine vs. Azetidine Analogues

A significant effort in refining the ABT-418 scaffold has involved the substitution of the native pyrrolidine ring with a smaller, more constrained azetidine ring. This modification has profound effects on the biological activity of the resulting compounds.

Binding Affinity at Nicotinic Acetylcholine Receptor Subtypes

The binding affinity of a ligand for its receptor is a primary determinant of its potency. Radioligand binding assays, typically using a radiolabeled ligand like [³H]-cytisine or [¹²⁵I]-epibatidine, are employed to determine the equilibrium dissociation constant (Ki) of unlabeled ligands. A lower Ki value indicates a higher binding affinity.

The following table summarizes the binding affinities of ABT-418 and its azetidine analogue at various rat nAChR subtypes.

Compound	nAChR Subtype	Ki (nM)	Fold Change vs. ABT-418
ABT-418 (Pyrrolidine)	α4β2	7.4	-
Azetidine Analogue (Compound 32)	α4β2	1.6	4.6x increase
ABT-418 (Pyrrolidine)	α3β4	>10,000	-
Azetidine Analogue (Compound 32)	α3β4	>10,000	No change
ABT-418 (Pyrrolidine)	α7	>10,000	-
Azetidine Analogue (Compound 32)	α7	>10,000	No change

Data extracted from Yu, L., et al. (2012).[1]

Expert Analysis: The replacement of the pyrrolidine ring with an azetidine ring leads to a significant 4.6-fold increase in binding affinity for the α4β2 nAChR subtype, a key target for cognitive enhancement.[1] Importantly, this modification does not introduce significant affinity for the α3β4* or α7 subtypes, indicating a preserved or even enhanced selectivity profile. This suggests that the more constrained azetidine ring orients the pharmacophoric elements in a manner that is more complementary to the α4β2 binding site.

Functional Activity: From Binding to Receptor Activation

While binding affinity is crucial, it does not always directly correlate with functional activity (i.e., the ability of the ligand to activate the receptor). Functional assays, such as the ⁸⁶Rb⁺ ion flux assay, are used to measure the potency (EC₅₀) and efficacy of a compound as an agonist. In this assay, receptor activation leads to an influx of ⁸⁶Rb⁺ (a surrogate for K⁺) into the cell, which can be quantified.

The functional activity of ABT-418 and its azetidine analogue at the human α4β2 nAChR are compared below.

Compound	EC₅₀ (nM)	Efficacy (% of Acetylcholine)
ABT-418 (Pyrrolidine)	380	Full Agonist
Azetidine Analogue (Compound 43)	130	Full Agonist

Data for ABT-418 from Arneric, S. P., et al. (1994)[2] and for Compound 43 from Yu, L., et al. (2012).[1]

Expert Analysis: The azetidine analogue (Compound 43) is approximately 3-fold more potent as an agonist at the human α4β2 nAChR compared to ABT-418.[1][2] Both compounds act as full agonists, meaning they are capable of eliciting the maximum possible response from the receptor. This enhancement in functional potency, coupled with the increased binding affinity, strongly suggests that the conformational restriction imposed by the azetidine ring is beneficial for receptor activation.

Experimental Protocols: A Closer Look at the Methodology

To ensure the trustworthiness and reproducibility of the presented data, it is essential to understand the experimental procedures used for their generation.

Radioligand Binding Assay

This assay quantifies the affinity of a test compound for a specific receptor by measuring its ability to displace a radiolabeled ligand.

Protocol:

• Membrane Preparation: Brain tissue (e.g., rat cortex) or cells expressing the nAChR subtype of interest are homogenized and centrifuged to isolate cell membranes containing the receptors.

• Incubation: The membranes are incubated with a fixed concentration of a radiolabeled ligand (e.g., [³H]-cytisine for α4β2 nAChRs) and varying concentrations of the unlabeled test compound.

• Separation: The incubation mixture is rapidly filtered through a glass fiber filter to separate the receptor-bound radioligand from the unbound radioligand.

• Quantification: The radioactivity retained on the filter is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The Ki value is then calculated from the IC₅₀ using the Cheng-Prusoff equation.

⁸⁶Rb⁺ Ion Flux Assay

This functional assay measures the ability of a compound to activate ligand-gated ion channels.

Protocol:

• Cell Culture: Cells stably expressing the nAChR subtype of interest (e.g., SH-EP1-hα4β2 cells) are cultured in 96-well plates.

• Loading: The cells are incubated with ⁸⁶Rb⁺, which is taken up into the cells.

• Stimulation: The cells are then exposed to varying concentrations of the test compound.

• Ion Efflux/Influx: Agonist binding opens the ion channel, allowing ⁸⁶Rb⁺ to flow out of (or into, depending on the specific assay setup) the cells.

• Quantification: The amount of ⁸⁶Rb⁺ released from the cells is measured.

• Data Analysis: The concentration of the agonist that produces 50% of the maximal response (EC₅₀) and the maximum response relative to a standard agonist (efficacy) are determined.

Visualizing the Concepts

To better illustrate the principles discussed, the following diagrams are provided.

Caption: Simplified signaling pathway of nAChR activation by an agonist.

Conclusion and Future Directions

The biological evaluation of conformationally restricted ABT-418 analogues, particularly the substitution of the pyrrolidine with an azetidine ring, has demonstrated a clear path toward enhancing both binding affinity and functional potency at the α4β2 nAChR subtype. This provides strong evidence for the utility of conformational restriction as a strategy in nicotinic ligand design.

Future research should focus on exploring a wider range of conformational constraints, including bridged and fused ring systems, to further probe the SAR of ABT-418 analogues. A comprehensive evaluation of these novel analogues across a broader panel of nAChR subtypes, coupled with in vivo studies to assess their pharmacokinetic profiles and therapeutic efficacy, will be crucial in the development of the next generation of nAChR-targeted therapeutics.

References

• Decker, M. W., et al. (1994). Preclinical Pharmacology of ABT-418: A Prototypical Cholinergic Channel Activator for the Potential Treatment of Alzheimer's Disease. Request PDF. [Link]

• Yu, L., et al. (2012). Identification of Novel α4β2-Nicotinic Acetylcholine Receptor (nAChR) Agonists Based on an Isoxazole Ether Scaffold that Demonstrate Antidepressant-like Activity. PubMed Central. [Link]

• Holladay, M. W., et al. (1997). Structure-activity studies on 2-methyl-3-(2(S)-pyrrolidinylmethoxy) pyridine (ABT-089): an orally bioavailable 3-pyridyl ether nicotinic acetylcholine receptor ligand with cognition-enhancing properties. Journal of Medicinal Chemistry. [Link]

• Lin, N. H., et al. (1994). Synthesis and structure-activity relationships of pyrrolidine-modified analogs of the potent cholinergic channel activator, ABT 418. Bioorganic & Medicinal Chemistry Letters. [Link]

• Sullivan, J. P., et al. (1996). Characterization of [3H]ABT-418: a novel cholinergic channel ligand. PubMed. [Link]

• Arneric, S. P., et al. (1994). 3-methyl-5-(1-methyl-2-pyrrolidinyl) isoxazole (ABT 418): a novel cholinergic ligand with cognition-enhancing and anxiolytic activities: I. In vitro characterization. PubMed. [Link]

• Wilens, T. E., et al. (1999). A Pilot Controlled Clinical Trial of ABT-418, a Cholinergic Agonist, in the Treatment of Adults With Attention Deficit Hyperactivity Disorder. PubMed. [Link]

• Bannon, A. W., et al. (1998). Central nicotinic receptor agonists ABT-418, ABT-089, and (-)-nicotine reduce distractibility in adult monkeys. PubMed. [Link]

• Breining, S. R., et al. (2005). Epibatidine and ABT 418 reveal selective losses of alpha 4 beta 2 nicotinic receptors in Alzheimer brains. PubMed. [Link]

• Damaj, M. I., et al. (1996). Comparative pharmacology of nicotine and ABT-418, a new nicotinic agonist. ResearchGate. [Link]

• Decker, M. W., et al. (2010). Publications - DECKER LAB. University of Würzburg. [Link]

Sources

• 1. Identification of Novel α4β2-Nicotinic Acetylcholine Receptor (nAChR) Agonists Based on an Isoxazole Ether Scaffold that Demonstrate Antidepressant-like Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (S)-3-methyl-5-(1-methyl-2-pyrrolidinyl) isoxazole (ABT 418): a novel cholinergic ligand with cognition-enhancing and anxiolytic activities: I. In vitro characterization - PubMed [pubmed.ncbi.nlm.nih.gov]

NMR spectral data for 7-azabicyclo[2.2.1]heptane derivatives

Title: Technical Guide: NMR Characterization & Stereochemical Assignment of 7-Azabicyclo[2.2.1]heptane Scaffolds Subtitle: A Comparative Analysis of Rigid Bicyclic Amines vs. Tropane Alkaloids

Executive Summary

The 7-azabicyclo[2.2.1]heptane core (7-azanorbornane) represents a privileged scaffold in medicinal chemistry, most notably as the pharmacophore of Epibatidine , a nicotinic acetylcholine receptor (nAChR) agonist with analgesic potency exceeding morphine.[1]

Unlike its homolog Tropane (8-azabicyclo[3.2.1]octane) , which exists in a dynamic equilibrium of chair/boat conformations, the [2.2.1] system is structurally locked. This rigidity imparts unique NMR spectral signatures—specifically the "Bicyclic Effect" on nitrogen inversion and distinct Karplus relationships. This guide provides the spectral benchmarks required to distinguish these scaffolds and unambiguously assign exo/endo stereochemistry without X-ray crystallography.

Structural Context: The "Rigidity" Factor

To interpret the NMR data correctly, one must understand the conformational landscape. The [2.2.1] system is a strained, rigid boat. This contrasts sharply with the [3.2.1] (Tropane) and [2.2.2] (Quinuclidine) systems.

Comparative Conformational Landscape

Feature	7-Azabicyclo[2.2.1]heptane	Tropane (8-Azabicyclo[3.2.1]octane)	Quinuclidine (1-Azabicyclo[2.2.2]octane)
Ring Strain	High (Norbornane-like)	Moderate	Moderate (Twisted boat)
Conformation	Locked Boat	Chair/Boat Equilibrium	Twisted
N-Inversion	High Barrier ( kcal/mol)	Low Barrier (Rapid at RT)	Moderate
Key NMR Trait	Distinct Exo/Endo couplings	Averaged signals at RT	Symmetry (often simplified)

Visualizing the N-Inversion Barrier (The Bicyclic Effect)

The nitrogen lone pair in the [2.2.1] system is sterically compressed, raising the energy required for inversion. In Tropane, the bridge is longer, allowing rapid inversion that averages NMR signals at room temperature.

Figure 1: The "Bicyclic Effect" on Nitrogen Inversion. The [2.2.1] system (Red) maintains distinct invertomers longer than the [3.2.1] system (Blue).

1H NMR Comparative Analysis

The most critical task in synthesizing 7-azabicyclo[2.2.1]heptane derivatives (e.g., Epibatidine analogs) is determining whether a substituent is in the exo or endo position.

The "Smoking Gun": Bridgehead Coupling ( )

In the [2.2.1] system, the dihedral angle drives the assignment via the Karplus equation.

• H1 (Bridgehead) to H2-Endo: Dihedral angle

  . Hz.

• H1 (Bridgehead) to H2-Exo: Dihedral angle

  .[2] Hz.

Rule of Thumb: If the proton at C2 appears as a doublet (coupled only to H3) and shows zero coupling to the bridgehead (H1), that proton is Endo . Consequently, the substituent at C2 is Exo .[3]

Spectral Data Comparison Table (CDCl3, 400 MHz)

Position	Proton Type	(ppm) [2.2.1]	Multiplicity	Diagnostic Coupling ( )
H1/H4	Bridgehead	4.20 - 4.60	Broad Singlet	Coupled to H2-Exo, but NOT H2-Endo
H2/H3	Endo	1.40 - 1.90	Multiplet	Hz (Critical)
H2/H3	Exo	1.80 - 2.20	Multiplet	Hz
H2	If Substituted	Depends on R	dd or d	See Protocol Below

> Note: Chemical shifts (

) vary significantly between the free base and HCl salt. The values above approximate the free base. Protonation deshields H1/H4 significantly (+0.5-1.0 ppm).

Experimental Protocol: Stereochemical Assignment

This protocol is a self-validating system for assigning exo vs endo isomers in 2-substituted-7-azabicyclo[2.2.1]heptanes.

Step 1: Sample Preparation

• Solvent: Use

  for initial screening. Use (Benzene-d6) if signal overlap occurs in the aliphatic region (1.5 - 2.5 ppm); the magnetic anisotropy of benzene often resolves overlapping exo/endo multiplets.

• Concentration: 10-15 mg in 0.6 mL solvent. High concentration is not required, but clear resolution of coupling patterns is.

Step 2: Acquisition Parameters

• Pulse Sequence: Standard 1H ZG.

• Scans (NS): 16-32 (Sufficient for >10mg).

• Acquisition Time (AQ):

  sec (Crucial for high digital resolution of J-couplings).

• Window Function: No line broadening (

  Hz) or Gaussian enhancement to resolve the 4 Hz coupling.

Step 3: The Assignment Logic (Self-Validating)

Follow this logic flow to confirm your structure.

Figure 2: Logic flow for stereochemical assignment based on Karplus relationships in the [2.2.1] scaffold.

Advanced Characterization: 13C NMR & W-Coupling

Gamma-Gauche Effect (Steric Compression)

In 13C NMR, the exo vs endo substituents exert different steric pressures on the bridge carbon (C7).

• Endo-Substituent: Sterically compresses the C7 bridge. Expect an upfield shift (shielding) of the C7 signal relative to the exo-isomer (typically

  ppm).

Long-Range "W" Coupling

Due to the rigid "W" geometry of the norbornane skeleton, long-range couplings (

) are often visible.

• Observation:

  or .

• Significance: If you observe small couplings (~1-2 Hz) on a proton assigned as exo, this confirms the assignment. Endo protons generally do not participate in W-coupling in this scaffold.

References

• Daly, J. W., et al. (1994). Epibatidine, a potent analgetic and nicotinic agonist.[1][4][5] PubMed. [Link]

• Fletcher, S. R., et al. (1994). Total synthesis and determination of the absolute configuration of epibatidine. Journal of the Chemical Society, Chemical Communications. [Link]

• Huang, Q., et al. (2001). 7-Azabicyclo[2.2.1]heptane Derivatives as Probes for the Investigation of Nicotinic Acetylcholine Receptors. Journal of Medicinal Chemistry. [Link]

• Lightner, D. A., et al. (1986). Nitrogen Inversion in 7-Azabicyclo[2.2.1]heptanes.[6] Journal of the American Chemical Society.[5][7] [Link]

• Marchand, A. P. (1982). Stereochemical Applications of NMR Studies in Rigid Bicyclic Systems. Verlag Chemie International. (Textbook Reference for Karplus/Norbornane systems).

Sources

• 1. mdpi.com [mdpi.com]
• 2. 7-OXABICYCLO[2.2.1]HEPTANE(279-49-2) 1H NMR spectrum [chemicalbook.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Epibatidine, a potent analgetic and nicotinic agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. webspace.pugetsound.edu [webspace.pugetsound.edu]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol

For the modern researcher, excellence in the laboratory extends beyond groundbreaking discoveries to encompass a rigorous commitment to safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle but a cornerstone of responsible science. This guide provides an in-depth, procedural framework for the safe disposal of 7-Azabicyclo[2.2.1]heptan-2-ylmethanol, tailored for professionals in research and drug development. Our approach is built on the principles of chemical causality, ensuring that every step is understood, validated, and executed with precision.

Hazard Identification and Risk Assessment: Understanding the "Why"

The molecule's structure contains two key functional groups:

• A Bicyclic Amine (Azabicycloheptane): This tertiary amine group imparts a basic character to the molecule. Consequently, it will react exothermically with acids and can be incompatible with strong oxidizing agents.

• A Primary Alcohol (-CH₂OH): The methanol group introduces the potential for flammability and reactions common to alcohols.

Based on close analogues, the primary hazards are categorized as follows:

Hazard Classification	GHS Hazard Code	Description	Source
Acute Toxicity (Oral)	H302	Harmful if swallowed.
Skin Irritation	H315	Causes skin irritation.
Eye Irritation	H319	Causes serious eye irritation.
Respiratory Irritation	H335	May cause respiratory irritation.

This data is extrapolated from the isomeric compound 7-Azabicyclo[2.2.1]heptan-1-ylmethanol hydrochloride. It should be treated as a minimum hazard profile.

Given these hazards, all handling and disposal operations must be conducted with appropriate Personal Protective Equipment (PPE) to prevent accidental exposure.

Essential Personal Protective Equipment (PPE)

Before handling the compound or its waste, ensure the following PPE is worn:

• Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against splashes.[1]

• Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for any signs of degradation or perforation before use.

• Body Protection: A standard laboratory coat must be worn and fully fastened.

• Respiratory Protection: If there is a risk of generating aerosols or dusts, or if working outside of a certified chemical fume hood, a NIOSH/MSHA-approved respirator may be required.

Waste Segregation: Preventing Dangerous Reactions

The fundamental principle of chemical waste management is segregation. Mixing incompatible waste streams can lead to violent reactions, release of toxic gases, or fires. 7-Azabicyclo[2.2.1]heptan-2-ylmethanol waste must be collected in a dedicated container and NEVER mixed with the following:

• Acids: Due to its amine functionality, it will neutralize acids in a potentially vigorous reaction. Keep it segregated from waste streams containing strong acids (e.g., hydrochloric acid, sulfuric acid) and even weak organic acids.

• Strong Oxidizing Agents: Chemicals such as nitric acid, perchlorates, and permanganates can react violently with organic compounds, particularly those containing amine and alcohol groups.

• Halogenated Compounds: While not explicitly documented for this compound, it is good practice to segregate nitrogenous compounds from halogenated waste streams.

The following diagram outlines the decision-making process for proper waste segregation at the point of generation.

Caption: Waste Segregation Decision Workflow

Step-by-Step Disposal Protocol

This protocol details the procedure from the point of generation to the satellite accumulation area (SAA), ensuring compliance with institutional and federal regulations.

Step 1: Container Selection

• Select a waste container that is in good condition, free of leaks, and has a secure, screw-top cap.

• The container material must be chemically compatible. A high-density polyethylene (HDPE) or glass container is appropriate. Avoid metal containers due to the potential basicity of the amine.

• The best initial container is often the original manufacturer's bottle, provided it is empty and suitable for waste collection.

Step 2: Labeling the Waste Container

• As soon as the first drop of waste is added, the container must be labeled. Do not wait until it is full.

• Affix a "Hazardous Waste" label, available from your institution's Environmental Health & Safety (EHS) department.

• Clearly write the full chemical name: "7-Azabicyclo[2.2.1]heptan-2-ylmethanol". Do not use abbreviations or chemical formulas.

• List all other constituents of the waste stream by their full names and estimate their percentages. The total must equal 100%.

• Include the date accumulation started and the name of the principal investigator or lab group.

Step 3: Accumulating Waste

• All waste accumulation must occur in a designated Satellite Accumulation Area (SAA) within the laboratory. This area must be at or near the point of generation and under the control of the operator.

• Keep the waste container securely capped at all times, except when adding waste.[2] Do not leave a funnel in the opening.

• Store the container in a secondary containment bin or tray to contain any potential leaks.

• Ensure the SAA is segregated from incompatible materials, particularly acids.

Step 4: Requesting Pickup

• Do not overfill the container. Leave at least 10% of headspace to allow for vapor expansion.

• Once the container is 90% full, or if work on the project is complete, arrange for disposal.

• Follow your institution's procedure for waste pickup, which typically involves submitting an online or paper form to the EHS department.

• EHS must remove the waste from your laboratory within three calendar days of the container being full.

Step 5: Managing Empty Containers

• A container that held 7-Azabicyclo[2.2.1]heptan-2-ylmethanol is not considered "empty" until it has been triple-rinsed with a suitable solvent (e.g., methanol or ethanol).

• The rinsate from this process must be collected and disposed of as hazardous waste.

• Once triple-rinsed, the original labels must be completely defaced or removed, and the cap should be taken off. The container can then be disposed of in the appropriate glass or plastic recycling bin.

Emergency Procedures: Spills and Exposures

In the event of an accidental release, immediate and correct action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[3]

• Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Use an emergency eyewash station. Seek immediate medical attention.[1][3]

• Small Spill (manageable by lab personnel):

  • Alert others in the area.

  • Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like paper towels.

  • Sweep or scoop the absorbed material into a designated waste container.

  • Label the container as "Spill Debris containing 7-Azabicyclo[2.2.1]heptan-2-ylmethanol" and dispose of it as hazardous waste.

• Large Spill:

  • Evacuate the immediate area.

  • Alert your supervisor and call your institution's emergency number or EHS department.

  • Prevent others from entering the area.

By adhering to this comprehensive disposal framework, you not only ensure regulatory compliance but also foster a culture of safety and responsibility that is the hallmark of a world-class research environment.

References

• PubChem. (7-Oxabicyclo(2.2.1)heptan-2-yl)methanol | C7H12O2 | CID 13614302.[Link]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste.[Link]

• Airgas. (2018). 3-Methyl-1-Butene Safety Data Sheet.[Link]

• University of Alabama in Huntsville. Chemical Waste Name or Mixtures List.[Link]

• University of Otago. Laboratory chemical waste disposal guidelines.[Link]

• Dartmouth College. Hazardous Waste Disposal Guide.[Link]

• University of Houston. Hazardous Materials Management Plan.[Link]

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Navigating the Unknown: A Guide to Personal Protective Equipment for 7-Azabicyclo[2.2.1]heptan-2-ylmethanol

In the fast-paced world of drug discovery and chemical research, scientists frequently encounter novel compounds with limited or non-existent safety data. 7-Azabicyclo[2.2.1]heptan-2-ylmethanol is one such compound. While it holds potential as a valuable building block, its toxicological properties have not been fully characterized. This guide provides a comprehensive framework for selecting and using Personal Protective Equipment (PPE) when handling this and other research chemicals with incomplete safety profiles. Our approach is rooted in a conservative methodology, drawing parallels from structurally similar compounds and adhering to the highest standards of laboratory safety.

Disclaimer: No specific Safety Data Sheet (SDS) for 7-Azabicyclo[2.2.1]heptan-2-ylmethanol is publicly available at the time of this writing. The following recommendations are therefore based on an expert assessment of potential hazards derived from analogous chemical structures and established safety principles. All laboratory activities should be preceded by a thorough, site-specific risk assessment.

Hazard Assessment: Inferring Risk from Chemical Analogs

In the absence of direct data, a prudent analysis of structurally related compounds is our primary tool for anticipating potential hazards. The 7-azabicyclo[2.2.1]heptane core is a bicyclic amine, and the methanol substituent adds a primary alcohol functional group.

• Structurally Similar Compounds: Safety data for compounds like 7-Oxabicyclo[2.2.1]heptan-2-ylmethanol and various other azabicyclo derivatives indicate a consistent pattern of hazards.

  • Skin Irritation: Many bicyclic amines and alcohols can cause skin irritation upon contact.

  • Serious Eye Irritation: This is a common hazard for this class of chemicals, with the potential for significant eye damage if splashed.

  • Respiratory Irritation: Inhalation of dust or aerosols may lead to respiratory tract irritation.

  • Flammability: While not universal, some related bicyclic compounds are flammable liquids, presenting a fire hazard, especially when heated or used near ignition sources.[1][2]

Based on this analysis, we must conservatively assume that 7-Azabicyclo[2.2.1]heptan-2-ylmethanol is, at a minimum, a skin, eye, and respiratory irritant. The potential for flammability should also be considered in operational planning.

The Hierarchy of Controls: PPE as the Final Safeguard

Before detailing specific PPE, it is crucial to remember that PPE is the last line of defense. The hierarchy of controls prioritizes eliminating or minimizing hazards at their source.

• Elimination/Substitution: Can a less hazardous chemical be used?

• Engineering Controls: These are physical changes to the workspace to isolate personnel from the hazard. The most critical engineering control for handling this compound is a properly functioning chemical fume hood .

• Administrative Controls: These are procedural changes, such as standard operating procedures (SOPs), training, and designated work areas.

• Personal Protective Equipment (PPE): When the above controls cannot eliminate all risks, PPE is essential to protect the user.

Core PPE Requirements for Handling 7-Azabicyclo[2.2.1]heptan-2-ylmethanol

The following recommendations are tiered based on the scale of the operation. This approach ensures that the level of protection is commensurate with the potential for exposure.

Scale of Operation	Minimum Eye/Face Protection	Minimum Hand Protection	Minimum Body Protection	Respiratory Protection
Small Scale (<1 g)	ANSI Z87.1-rated safety glasses with side shields.	Single pair of nitrile or neoprene gloves.	Standard, fully-buttoned laboratory coat.	Not typically required if handled exclusively in a chemical fume hood.
Medium Scale (1-10 g)	Chemical splash goggles.	Double-gloving (e.g., nitrile inner, neoprene outer).	Standard, fully-buttoned laboratory coat. Consider a chemically resistant apron.	Not typically required if handled exclusively in a chemical fume hood.
Large Scale (>10 g)	Chemical splash goggles and a full-face shield.	Double-gloving with chemically resistant gloves (e.g., neoprene, butyl rubber).	Chemically resistant suit or coverall.[3][4]	Required if there is any potential for aerosol generation or if work must occur outside of a fume hood. A fit-tested respirator with organic vapor cartridges is recommended.

Eye and Face Protection: A Non-Negotiable Barrier

Given the high likelihood of severe eye irritation, robust eye protection is mandatory.

• Safety Glasses: For very small-scale transfers of non-volatile solids, ANSI Z87.1-rated safety glasses with side shields offer a minimum level of protection.[5]

• Chemical Splash Goggles: These should be considered the default for most operations. They provide a seal around the eyes, offering superior protection from splashes, which can occur during solution transfers or when adding reagents.[6]

• Face Shields: When handling larger volumes (>10g) or during procedures with a heightened risk of splashing or popping (e.g., quenching a reaction), a full-face shield must be worn in addition to chemical splash goggles.[3][6]

Hand Protection: Selecting the Right Glove

Since no specific permeation data exists for 7-Azabicyclo[2.2.1]heptan-2-ylmethanol, glove selection must be conservative. Disposable nitrile gloves offer broad, short-term protection, but for more rigorous applications, more substantial gloves are necessary.[5]

• Double-Gloving: This practice is strongly recommended. It provides a backup barrier in case the outer glove is compromised and allows for the safe removal of a contaminated outer glove without exposing the skin.

• Glove Material:

  • Nitrile: Good for general use and provides protection against a range of chemicals. Inspect frequently for signs of degradation.

  • Neoprene: Offers better protection against a broader range of chemicals than nitrile and is a good choice for an outer glove.

• Inspection and Replacement: Always inspect gloves for tears or pinholes before use. If contact with the chemical occurs, remove the gloves immediately, wash your hands, and don a new pair. Do not reuse disposable gloves.[5]

Body Protection: Shielding Against Spills

• Laboratory Coat: A standard, flame-resistant lab coat, kept clean and fully buttoned, is the minimum requirement.

• Chemical Apron/Suit: For larger quantities, a chemically resistant apron worn over the lab coat provides an additional layer of protection for the torso. In large-scale operations, a full chemical suit may be warranted.[3][4]

• Attire: Long pants and closed-toe shoes are mandatory in any laboratory setting. Shoes should be made of a non-porous material.[5]

Operational Protocols: Donning, Doffing, and Disposal

Proper procedure is as important as the equipment itself. A breach in protocol can lead to exposure even with the best PPE.

Step-by-Step PPE Donning and Doffing Procedure

Disposal Plan

All disposable PPE used when handling 7-Azabicyclo[2.2.1]heptan-2-ylmethanol should be considered hazardous waste.

• Gloves: Place contaminated gloves in a designated hazardous waste container immediately after removal.

• Coats and Aprons: Disposable lab coats or aprons should also be placed in the solid hazardous waste stream. Reusable lab coats must be professionally laundered and should not be taken home.

• Containers: Empty containers that held the chemical must be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The cleaned container can then be disposed of according to institutional guidelines.[1]

Emergency Procedures: Responding to Exposure

In the event of an exposure, immediate action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove any contaminated clothing while flushing. Seek medical attention.[2]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[2]

By adopting this conservative and systematic approach, researchers can confidently and safely handle 7-Azabicyclo[2.2.1]heptan-2-ylmethanol, unlocking its scientific potential while upholding the highest standards of laboratory safety.

References

• National Institute for Occupational Safety and Health (NIOSH). (1990). A Guide for Evaluating the Performance of Chemical Protective Clothing (DHHS (NIOSH) Publication No. 90-109). U.S. Department of Health and Human Services. [Link]

• National Institute for Occupational Safety and Health (NIOSH). (n.d.). Recommendations for Chemical Protective Clothing. CDC Archive. [Link]

• National Institute for Occupational Safety and Health (NIOSH). (n.d.). NIOSH Recommendations for Chemical Protective Clothing A-Z. CDC Archive. [Link]

• National Institute for Occupational Safety and Health (NIOSH). (n.d.). Protective Clothing and Ensembles. Centers for Disease Control and Prevention. [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). [Link]

• PubChem. (n.d.). (7-Oxabicyclo(2.2.1)heptan-2-yl)methanol. National Center for Biotechnology Information. [Link]

• National Institute for Occupational Safety and Health (NIOSH). (1999, April 12). NIOSH/Chemical Protective Clothing Page/INDEX A. [Link]

• William & Mary University. (n.d.). Personal Protective Equipment (PPE) Matrix Guidelines for Biosafety & Chemical PPE. [Link]

• SDS Manager. (n.d.). How To Select Suitable Personal Protective Equipment (PPE) For Working With Chemicals. [Link]

• University of California, Irvine Environmental Health & Safety. (2023, November 15). Research Laboratory and Personal Protective Equipment. [Link]

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